5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

Core Science & Biosynthesis

Technical Whitepaper: Chemical Dynamics and Epigenetic Applications of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

Executive Summary

The discovery of 5-hydroxymethylcytosine (5hmC) as a critical intermediate in active DNA demethylation fundamentally altered our understanding of mammalian epigenetics[1]. However, the synthesis of 5hmC-containing oligonucleotides presents a profound chemical challenge: the highly reactive 5-hydroxymethyl group must be shielded during the harsh conditions of solid-phase oligonucleotide synthesis (SPOS), yet easily liberated without degrading the final DNA/RNA sequence.

5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (and its phosphoramidite derivative) serves as the definitive solution to this problem. By masking the 5-hydroxyl group as a 2-cyanoethyl ether, this molecule provides robust stability during synthesis and undergoes a clean, base-catalyzed

-elimination during final deprotection to yield native 5hmC[1][2]. This guide provides an in-depth mechanistic analysis of its structural chemistry, biological relevance, and self-validating synthesis protocols.

Molecular Architecture & Thermodynamic Profiling

The structural genius of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine lies in its protecting group chemistry. The 2-cyanoethyl ether (-O-CH₂-CH₂-CN) attached to the 5-methyl position of the cytosine ring is highly stable under the acidic conditions of detritylation and the oxidative conditions of phosphite triester oxidation. However, the electron-withdrawing cyano group renders the

-protons highly acidic, priming the molecule for a rapid -elimination when exposed to a strong base.

Table 1: Physicochemical & Structural Data

To facilitate experimental design, the quantitative data for both the core nucleoside and its reactive phosphoramidite derivative are summarized below[3][4][5].

Property	Core Nucleoside	Phosphoramidite Derivative
Chemical Name	5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine	N-Benzoyl-5'-O-[DMT]-5-[(2-cyanoethoxy)methyl]-2'-deoxycytidine 3'-CEP
CAS Number	188411-05-4	188411-06-5
Molecular Formula	C₁₃H₁₈N₄O₅	C₅₀H₅₇N₆O₉P
Molecular Weight	310.31 g/mol	917.00 g/mol
Appearance	White to off-white solid	White to off-white powder
Storage Temp.	-20°C	-80°C (Strictly Desiccated)
Primary Utility	Precursor for chemical synthesis	Direct monomer for SPOS

Epigenetic Significance: The TET Demethylation Pathway

In biological systems, 5-methylcytosine (5mC) is iteratively oxidized by Ten-Eleven Translocation (TET) dioxygenases to 5hmC, 5-formylcytosine (5fC), and 5-carboxycytosine (5caC)[6]. These modifications are not merely transient intermediates; 5hmC acts as a stable epigenetic mark ("the sixth base") that regulates gene expression, neurodevelopment, and cellular differentiation[1].

TET-mediated iterative oxidation of 5mC to unmodified cytosine via 5hmC intermediate.

Synthetic oligonucleotides containing 5hmC are mandatory tools for isolating 5hmC-binding proteins and mapping epigenetic loci. The 5-[(2-Cyanoethoxy)methyl] modification guarantees that these oligonucleotides can be synthesized with base-pair resolution and absolute fidelity[2].

Synthesis Methodology of the Phosphoramidite Monomer

To ensure trustworthiness and reproducibility, the synthesis of the phosphoramidite monomer (CAS 188411-06-5) must be executed as a self-validating system. The following protocol outlines the critical steps from the core nucleoside to the final SPOS-ready monomer[1].

Step 1: N4-Benzoylation

• Action: React 5-(2-cyanoethyl)hydroxymethyl-2'-deoxycytidine with benzoic anhydride in dry THF at 70°C for 2 hours[1].

• Causality: The exocyclic amine (N4) of cytosine is highly nucleophilic. If left unprotected, it will cross-react with the phosphoramidite reagent in Step 3, leading to branched oligomers. Elevated temperature (70°C) accelerates the reaction, reducing the standard 4-day ambient protocol to 2 hours without compromising chemoselectivity[1].

• Validation: Perform Thin Layer Chromatography (TLC) using DCM/MeOH (10:1). Complete consumption of the starting material and the appearance of a higher

  spot validates complete protection.

Step 2: 5'-O-Dimethoxytritylation

• Action: Treat the N4-protected intermediate with 4,4'-dimethoxytrityl chloride (DMT-Cl) in anhydrous pyridine at 0°C, then warm to room temperature.

• Causality: The DMT group selectively protects the primary 5'-hydroxyl due to its massive steric bulk, leaving the secondary 3'-hydroxyl free for subsequent phosphitylation. Pyridine acts as both the solvent and the acid scavenger to neutralize the HCl byproduct.

• Validation: Expose the TLC plate to acidic vapors (e.g., TCA). A bright orange color confirms the presence of the DMT carbocation, validating successful attachment.

Step 3: 3'-O-Phosphitylation

• Action: React the 5'-DMT intermediate with 2-cyanoethyl N,N-diisopropylchlorophosphoramidite in dry CH₂Cl₂ utilizing N,N-diisopropylethylamine (DIPEA) as a base[1].

• Causality: This step installs the reactive P(III) center required for solid-phase coupling. DIPEA prevents premature acid-catalyzed activation or degradation of the highly sensitive phosphoramidite.

• Validation: ³¹P-NMR spectroscopy. The appearance of two sharp peaks between 148–150 ppm (representing the two diastereomers at the phosphorus center) confirms the successful synthesis of the target monomer.

Solid-Phase Oligonucleotide Synthesis (SPOS) & Deprotection Kinetics

The integration of the 5-[(2-Cyanoethoxy)methyl] monomer into an oligonucleotide sequence relies on standard SPOS, followed by a highly specific

-elimination deprotection mechanism.

Solid-phase oligonucleotide synthesis workflow highlighting 5hmC cyanoethyl deprotection.

SPOS Workflow & Causality

• Detritylation: 3% Trichloroacetic acid (TCA) in DCM protonates the DMT ether, releasing the resonance-stabilized DMT⁺ carbocation and exposing the 5'-OH.

  • Validation: Quantify DMT⁺ release via UV-Vis absorbance at 498 nm. A steady absorbance profile across cycles validates >99% coupling efficiency.

• Coupling: The 5-[(2-cyanoethoxy)methyl]-dC phosphoramidite is activated by 5-ethylthio-1H-tetrazole. The weak acid protonates the diisopropylamine leaving group, allowing the support-bound 5'-OH to execute a nucleophilic attack on the P(III) center.

• Capping & Oxidation: Unreacted 5'-OH groups are acetylated to prevent deletion mutations. The unstable phosphite triester is then oxidized to a stable P(V) phosphate triester using Iodine/H₂O.

The -Elimination Deprotection Mechanism

• Action: Incubate the solid support in concentrated aqueous ammonia (NH₄OH) at 55°C for 12–16 hours.

• Causality: Ammonia acts as a strong base. It first cleaves the oligonucleotide from the solid support and hydrolyzes the cyanoethyl groups on the phosphate backbone. Crucially, it abstracts the highly acidic

  -proton of the 5-(2-cyanoethoxy)methyl ether. This triggers a rapid electron cascade ( -elimination), expelling acrylonitrile ( ) as a volatile byproduct and yielding the native, unmasked 5-hydroxymethylcytosine[2].

• Validation: LC-MS (Liquid Chromatography-Mass Spectrometry) of the crude oligonucleotide. The mass shift must perfectly match the theoretical monoisotopic mass of the 5hmC-containing sequence, confirming the complete elimination of all acrylonitrile adducts.

References

• Tahiliani, M., et al. "Conversion of 5-Methylcytosine to 5-Hydroxymethylcytosine in Mammalian DNA by MLL Partner TET1." Science, vol. 324, no. 5929, 2009, pp. 930-935. URL:[Link]

• Sun, Q., et al. "An Improved Approach for Practical Synthesis of 5-Hydroxymethyl-2′-deoxycytidine (5hmdC) Phosphoramidite and Triphosphate." Molecules, vol. 27, no. 3, 2022, p. 749. URL:[Link]

• "Base-Resolution Analysis of 5-hydroxymethylcytidine by Selective Oxidation and Reverse Transcription Arrest." Chemical Communications, Royal Society of Chemistry, 2021. URL:[Link]

• "5-Hydroxymethyl-dC-CE Phosphoramidite Product Data." Glen Research. URL:[Link]

Sources

• 1. An Improved Approach for Practical Synthesis of 5-Hydroxymethyl-2′-deoxycytidine (5hmdC) Phosphoramidite and Triphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. glenresearch.com [glenresearch.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Buy Online CAS Number 188411-06-5 - TRC - N-Benzoyl-5-((2-cyanoethoxy)methyl)-2’-deoxycytidine CEP | LGC Standards [lgcstandards.com]
• 6. Modified polynucleotides for the production of oncology-related proteins and peptides - Patent US-9587003-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]

Molecular weight and formula of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

An In-depth Technical Guide to 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine: Properties, Synthesis, and Application in Oligonucleotide Synthesis

Authored by: A Senior Application Scientist

Introduction

In the evolving landscape of epigenetic research and therapeutic oligonucleotide development, the precise control over the chemical structure of nucleic acids is paramount. 5-Hydroxymethyl-2'-deoxycytidine (5-hmC) is a key epigenetic modification in mammalian DNA, playing a crucial role in gene regulation and cellular differentiation. The study of 5-hmC and its function often requires the synthesis of oligonucleotides containing this modified base at specific locations. This necessitates a robust chemical strategy to protect the reactive hydroxyl group of 5-hmC during automated solid-phase oligonucleotide synthesis.

This technical guide provides a comprehensive overview of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine, a critical derivative of 5-hmC designed for use in phosphoramidite chemistry. The 2-cyanoethoxy group serves as a temporary protecting group for the 5-hydroxymethyl moiety, preventing unwanted side reactions during the oligonucleotide assembly. We will delve into its chemical properties, the rationale and methodology for its synthesis, and its application in the preparation of custom DNA sequences containing 5-hmC. This guide is intended for researchers, scientists, and professionals in drug development who are engaged in the synthesis and application of modified oligonucleotides.

Physicochemical Properties

The fundamental characteristics of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine are summarized in the table below. These properties are essential for its handling, characterization, and application in chemical synthesis.

Property	Value
Chemical Formula	C₁₃H₁₈N₄O₅
Molecular Weight	310.31 g/mol
IUPAC Name	4-amino-1-[(2R,4S,5R)-4-hydroxy-5-({[2-(cyano)ethoxy]methyl})oxolan-2-yl]-1,2-dihydropyrimidin-2-one
Appearance	Typically a white to off-white solid
Solubility	Soluble in organic solvents such as acetonitrile, dichloromethane, and dimethylformamide
Stability	Stable under anhydrous conditions; the cyanoethoxy group is labile to strong basic conditions

Synthesis of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine Phosphoramidite

The synthesis of the phosphoramidite of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is a multi-step process that begins with a suitable precursor, typically 2'-deoxyuridine or 5-iodo-2'-deoxyuridine. The key is the introduction of the protected hydroxymethyl group at the C5 position of the pyrimidine ring.

The use of the 2-cyanoethoxy group as a protecting agent for the 5-hydroxymethyl function is a strategic choice. This group is stable to the acidic conditions required for the removal of the 5'-O-dimethoxytrityl (DMT) group during each cycle of oligonucleotide synthesis. However, it can be readily removed under the final basic deprotection conditions used to cleave the oligonucleotide from the solid support and remove other protecting groups. A general synthetic workflow is outlined below.

Caption: Generalized synthetic workflow for 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidite.

Experimental Protocol: Synthesis of the Phosphoramidite Building Block

The following is a generalized protocol for the synthesis of 5'-O-(4,4'-dimethoxytrityl)-5-[(2-cyanoethoxy)methyl]-N4-benzoyl-2'-deoxycytidine 3'-O-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite.

Step 1: Synthesis of 5-Hydroxymethyl-2'-deoxycytidine

• Starting from 5-iodo-2'-deoxyuridine, a hydroxymethyl group is introduced at the C5 position via a palladium-catalyzed cross-coupling reaction.

• The resulting 5-hydroxymethyl-2'-deoxyuridine is then converted to 5-hydroxymethyl-2'-deoxycytidine through a one-pot amination reaction.

Step 2: Protection of Functional Groups

• The exocyclic amine of the cytosine base is protected with a benzoyl group (Bz) to prevent side reactions during oligonucleotide synthesis.

• The 5-hydroxymethyl group is then protected with a 2-cyanoethyl group. This is typically achieved by reacting the N4-benzoyl-5-hydroxymethyl-2'-deoxycytidine with acrylonitrile under basic conditions.

• The 5'-hydroxyl group of the deoxyribose sugar is protected with a dimethoxytrityl (DMT) group to allow for controlled, stepwise addition of nucleotides during solid-phase synthesis.

Step 3: Phosphitylation

• The final step is the phosphitylation of the 3'-hydroxyl group. The DMT-protected nucleoside is reacted with 2-cyanoethyl N,N-diisopropylchlorophosphoramidite in the presence of a mild base, such as N,N-diisopropylethylamine (DIPEA).

• The resulting phosphoramidite is purified by silica gel chromatography to yield the final product, which is then ready for use in an automated DNA synthesizer.

Application in Automated Oligonucleotide Synthesis

The primary application of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidite is in the solid-phase synthesis of oligonucleotides containing 5-hydroxymethyl-2'-deoxycytidine. The synthesis cycle is a well-established four-step process.

Caption: The four-step cycle of automated solid-phase oligonucleotide synthesis.

Post-Synthesis Deprotection

After the desired oligonucleotide sequence has been assembled, the final and crucial step is the removal of all protecting groups and cleavage from the solid support. This is typically achieved by treating the solid support with concentrated ammonium hydroxide. This one-step deprotection procedure effectively removes the cyanoethyl groups from the phosphate backbone, the benzoyl group from the cytosine base, and the 2-cyanoethoxy group from the 5-hydroxymethyl moiety of the incorporated 5-hmC residue, yielding the final, deprotected oligonucleotide containing 5-hydroxymethyl-2'-deoxycytidine.[1]

Conclusion

5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is an indispensable tool for the chemical synthesis of DNA oligonucleotides containing the important epigenetic marker 5-hydroxymethyl-2'-deoxycytidine. The strategic use of the 2-cyanoethoxy protecting group allows for the seamless integration of this modified nucleoside into standard automated DNA synthesis protocols. A thorough understanding of its properties, synthesis, and behavior during oligonucleotide synthesis and deprotection is essential for researchers aiming to investigate the biological roles of 5-hmC and to develop novel nucleic acid-based diagnostics and therapeutics.

References

• Syntheses of Two 5-Hydroxymethyl-2′-DeoxyCytidine Phosphoramidites with TBDMS as the 5-hydroxyl protecting group and Their Incorporation into DNA. National Institutes of Health.[Link]

• Preparation of DNA Containing 5-Hydroxymethyl-2′-Deoxycytidine Modification Through Phosphoramidites with TBDMS as 5-Hydroxymethyl Protecting Group. PMC.[Link]

• Oligonucleotide synthesis. Wikipedia.[Link]

Sources

• 1. Preparation of DNA Containing 5-Hydroxymethyl-2′-Deoxycytidine Modification Through Phosphoramidites with TBDMS as 5-Hydroxymethyl Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Solubility Properties of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine in Organic Solvents

Abstract: 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is a modified nucleoside analogue with significant potential in oligonucleotide synthesis and therapeutic applications. A critical, yet often under-reported, parameter for its effective use in synthesis, formulation, and biological assays is its solubility in organic solvents. This guide provides a comprehensive framework for understanding and determining the solubility of this compound. While specific quantitative data is sparse in public literature, this document consolidates the theoretical principles governing its solubility, predicts its behavior in various solvent classes based on its molecular structure, and provides a detailed, field-proven experimental protocol for its accurate determination. This guide is intended to empower researchers to generate reliable, application-specific solubility data, thereby accelerating research and development.

Introduction to 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

Modified nucleosides are the cornerstone of modern molecular biology and drug development.[1][2] 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is a derivative of deoxycytidine, a natural building block of DNA. The key modification is the addition of a (2-Cyanoethoxy)methyl group at the 5-position of the pyrimidine ring. This modification imparts specific properties relevant to its application, but it also significantly alters its physicochemical characteristics, most notably its solubility.

Understanding the solubility of this analogue is paramount for:

• Organic Synthesis: Ensuring efficient reaction kinetics and purification. Poor solubility of nucleoside analogs in common organic solvents is a known challenge in synthetic chemistry.[3][4]

• Formulation Development: Creating stable, deliverable formulations for potential therapeutic use. Poor solubility can lead to low bioavailability.[1][5]

• Biochemical Assays: Preparing accurate stock solutions and avoiding compound precipitation in experimental setups.[6]

Theoretical Principles & Predicted Solubility Profile

The solubility of a solute in a solvent is governed by the principle "like dissolves like." This is dictated by the interplay of intermolecular forces between the solute and solvent molecules, including hydrogen bonding, dipole-dipole interactions, and van der Waals forces.

2.1 Molecular Structure Analysis

The structure of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine presents a molecule with distinct polar and non-polar regions:

• Polar Core: The deoxycytidine moiety contains multiple hydrogen bond donors (-OH and -NH2 groups) and acceptors (N and O atoms). This makes the core inherently hydrophilic.

• Moderately Polar Side Chain: The (2-Cyanoethoxy)methyl group adds a degree of non-polarity due to its alkyl chain, but it also contains a polar cyano group (C≡N) and an ether linkage, which can act as hydrogen bond acceptors.

2.2 Predicted Solubility in Different Solvent Classes

Based on this structure, we can predict its general solubility behavior:

• Polar Aprotic Solvents (e.g., DMSO, DMF): High Solubility Predicted. These solvents have large dipole moments and can act as hydrogen bond acceptors. They are excellent at solvating both the polar core and the side chain of the molecule. For many modified nucleosides, Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are the solvents of choice for creating concentrated stock solutions.[7]

• Polar Protic Solvents (e.g., Methanol, Ethanol): Moderate Solubility Predicted. These solvents can act as both hydrogen bond donors and acceptors. While they will interact strongly with the deoxycytidine core, the overall solvation may be less effective than with polar aprotic solvents due to the disruption of the solvent's own hydrogen-bonding network.

• Non-Polar Solvents (e.g., Hexane, Toluene): Low to Insoluble Predicted. These solvents lack the ability to form hydrogen bonds or engage in strong dipole-dipole interactions. They will be unable to effectively solvate the highly polar deoxycytidine portion of the molecule, leading to very poor solubility.

• Chlorinated Solvents (e.g., Dichloromethane, Chloroform): Low to Moderate Solubility Predicted. These solvents have a moderate dipole moment but are not strong hydrogen bonders. Solubility will likely be limited but may be higher than in purely non-polar solvents.

This predictive framework is visualized in the diagram below.

Caption: Interplay of solute and solvent properties predicting solubility.

Experimental Protocol for Thermodynamic Solubility Determination

To move from prediction to quantification, a robust experimental method is required. The "gold standard" for determining thermodynamic solubility is the isothermal shake-flask method.[8][9][10] This method measures the equilibrium concentration of a compound in a solvent at a specific temperature.[11]

3.1 Materials and Equipment

• 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (crystalline solid, >98% purity)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance

• Glass vials with screw caps (e.g., 2 mL or 4 mL)

• Orbital shaker with temperature control

• Centrifuge

• Syringes and syringe filters (0.22 µm, solvent-compatible, low-binding)

• Calibrated volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

3.2 Step-by-Step Methodology

This protocol is designed as a self-validating system to ensure accuracy and reproducibility.

Caption: Workflow for the shake-flask solubility determination method.

3.2.1 Detailed Protocol Steps

• Preparation: In triplicate for each solvent, add an excess amount of the solid compound to a pre-weighed glass vial. An "excess" ensures that a saturated solution is achieved; a good starting point is 5-10 mg.[12]

• Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the desired organic solvent to each vial.

• Equilibration: Seal the vials tightly to prevent solvent evaporation. Place them in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitate for a sufficient duration to reach equilibrium. A period of 24 to 48 hours is typically recommended.[6][11][13] It is crucial that a solid excess remains visible at the end of this period.

• Separation of Saturated Solution:

  • Remove the vials from the shaker and let them stand to allow the bulk of the solid to settle.

  • Centrifuge the vials (e.g., at 10,000 x g for 10 minutes) to pellet the remaining undissolved solid.

  • Carefully withdraw a portion of the clear supernatant using a syringe.

  • Immediately filter the supernatant through a solvent-compatible 0.22 µm syringe filter into a clean vial. This step removes any remaining microscopic particles.[12]

• Quantification:

  • Prepare a stock solution of the compound in a solvent where it is freely soluble (e.g., DMSO) at a known concentration.

  • From this stock, prepare a series of calibration standards of known concentrations.

  • Analyze the calibration standards using a suitable analytical method (e.g., HPLC-UV or UV-Vis) to generate a standard curve (Absorbance vs. Concentration).

  • Accurately dilute the filtered saturated solution (the filtrate) to bring its concentration within the linear range of the calibration curve.

  • Analyze the diluted filtrate and determine its concentration from the standard curve.

• Calculation: Calculate the original solubility, accounting for the dilution factor. The result is typically expressed in mg/mL or mol/L.

Data Presentation and Interpretation

All quantitative solubility data should be summarized for clear comparison. The following table serves as a template for presenting experimentally determined results.

Solvent Class	Solvent	Polarity Index	Dielectric Constant (@20°C)	Experimentally Determined Solubility (mg/mL @ 25°C)
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	7.2	46.7	[Insert experimental data]
N,N-Dimethylformamide (DMF)	6.4	36.7	[Insert experimental data]
Acetonitrile	5.8	37.5	[Insert experimental data]
Polar Protic	Methanol	5.1	32.7	[Insert experimental data]
Ethanol	4.3	24.5	[Insert experimental data]
Chlorinated	Dichloromethane (DCM)	3.1	9.1	[Insert experimental data]
Non-Polar	Toluene	2.4	2.4	[Insert experimental data]
n-Hexane	0.1	1.9	[Insert experimental data]

Interpreting the Results: The collected data will provide a quantitative basis for solvent selection. For instance, high solubility in DMSO confirms its suitability for preparing high-concentration stock solutions for biological screening.[14] Moderate solubility in ethanol might be relevant for certain purification or formulation steps. The data validates the theoretical predictions and provides the actionable information required for rational experimental design.

Conclusion

While publicly available quantitative data on the solubility of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is limited, a robust understanding can be built from first principles of molecular structure and solvent properties. This guide provides the theoretical framework to predict solubility trends and, more importantly, a detailed, authoritative protocol for their experimental determination. By employing the shake-flask method, researchers can generate the precise, reliable data needed to optimize synthetic routes, develop stable formulations, and ensure accuracy in biological assays, thereby advancing their scientific objectives.

References

• World Health Organization (WHO). Annex 4: Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification. Available from: [Link]

• A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences. Available from: [Link]

• U.S. EPA. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Regulations.gov. Available from: [Link]

• BioAssay Systems. Solubility Testing – Shake Flask Method. Available from: [Link]

• Lund University Publications. Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Available from: [Link]

• van der Velden, L. et al. Nucleobase and Nucleoside Analogues: Resistance and Re-Sensitisation at the Level of Pharmacokinetics, Pharmacodynamics and Metabolism. PMC. Available from: [Link]

• Kumar, R. et al. Structural modifications of nucleosides in ionic liquids. PMC. Available from: [Link]

• Hocek, M. Palladium-Catalyzed Modification of Unprotected Nucleosides, Nucleotides, and Oligonucleotides. MDPI. Available from: [Link]

• Rheolution. Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Available from: [Link]

• Raytor. Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Available from: [Link]

• Jouyban, A. (PDF) Experimental and Computational Methods Pertaining to Drug Solubility. ResearchGate. Available from: [Link]

• Ababneh, A. et al. Solvation of Nucleosides in Aqueous Mixtures of Organic Solvents: Relevance to DNA Open Basepairs. PMC. Available from: [Link]

Sources

• 1. Nucleobase and Nucleoside Analogues: Resistance and Re-Sensitisation at the Level of Pharmacokinetics, Pharmacodynamics and Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Structural modifications of nucleosides in ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. rheolution.com [rheolution.com]
• 6. enamine.net [enamine.net]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. who.int [who.int]
• 9. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. raytor.com [raytor.com]
• 12. bioassaysys.com [bioassaysys.com]
• 13. lup.lub.lu.se [lup.lub.lu.se]
• 14. lifechemicals.com [lifechemicals.com]

The Role of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine in Modified Nucleoside Research: A Technical Guide

Abstract

In the rapidly advancing field of epigenetics and nucleic acid therapeutics, the precise synthesis and analysis of modified oligonucleotides are paramount. This guide provides an in-depth technical overview of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine, a critical synthetic precursor for the epigenetic nucleoside 5-(hydroxymethyl)-2'-deoxycytidine (5-hmdC). We will explore the rationale behind its chemical design, its application in automated solid-phase oligonucleotide synthesis, and the detailed protocols required for its successful incorporation and subsequent conversion to 5-hmdC. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this essential building block for investigating the "sixth base" of the genome and developing novel therapeutic agents.

Introduction: The Epigenetic Landscape and the Need for Synthetic Analogs

The central dogma of molecular biology, while foundational, is nuanced by a layer of regulatory control known as epigenetics. These heritable changes in gene expression, which do not involve alterations to the DNA sequence itself, are critical for processes like cellular differentiation, embryogenesis, and X-chromosome inactivation.[1] A key epigenetic mechanism is the methylation of cytosine to 5-methylcytosine (5-mC), often referred to as the "fifth base" of the genome.[2][3]

In 2009, a new player emerged in this regulatory network: 5-hydroxymethyl-2'-deoxycytidine (5-hmdC).[4] This sixth base is generated by the oxidation of 5-mC by the Ten-Eleven Translocation (TET) family of enzymes and is believed to be an intermediate in an active DNA demethylation pathway.[2][4][5] The discovery of 5-hmdC, along with its further oxidation products 5-formyl-dC (5-fdC) and 5-carboxy-dC (5-cadC), has revolutionized our understanding of gene regulation and its dysregulation in diseases like cancer.[4][6][7][8][9]

To elucidate the precise biological functions of 5-hmdC, researchers require synthetic oligonucleotides containing this modification at specific sites. Direct synthesis of 5-hmdC-containing oligonucleotides is challenging due to the reactivity of the hydroxymethyl group. To overcome this, chemists have developed a "pro-nucleoside" strategy using a protected form of 5-hmdC that is compatible with standard DNA synthesis chemistry. The most widely used and commercially available of these is the phosphoramidite of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine . This molecule serves as a stable building block during synthesis, with the protective cyanoethoxy group being readily removed during the final deprotection step to unveil the desired 5-hydroxymethyl functional group.[5]

Chemical Strategy: The Logic of the Cyanoethoxy Protecting Group

The success of automated oligonucleotide synthesis hinges on the phosphoramidite method, a cyclic reaction that sequentially adds protected nucleoside monomers to a growing chain on a solid support.[][11] This process requires that all reactive functional groups on the nucleobase and sugar, other than the 5'-hydroxyl and the 3'-phosphoramidite, are masked with protecting groups.[12]

For the synthesis of 5-hmdC oligonucleotides, the 5-hydroxymethyl group presents a unique challenge. It is susceptible to side reactions under the conditions used for synthesis and deprotection. The 2-cyanoethyl group was selected as an ideal protecting group for several key reasons:

• Stability: It is stable to the acidic conditions required to remove the 5'-dimethoxytrityl (DMT) group in each cycle of the synthesis.[13]

• Compatibility: It does not interfere with the phosphoramidite coupling reaction.[12]

• Labile under Basic Conditions: The cyanoethyl group is readily removed by β-elimination under the standard basic conditions (e.g., ammonium hydroxide) used to cleave the oligonucleotide from the solid support and remove other protecting groups from the nucleobases and phosphate backbone.[5][12] This "one-pot" deprotection simplifies the overall workflow.

The overall strategy is depicted below: the protected phosphoramidite is incorporated into the oligonucleotide, and upon final deprotection, it is converted to the desired 5-hmdC residue.

Caption: Workflow for incorporating 5-hmdC using its cyanoethoxy-protected phosphoramidite.

Experimental Protocols and Methodologies

The following sections provide a generalized, yet detailed, framework for the use of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidite. Specific parameters may need optimization based on the synthesizer, scale, and sequence context.

Synthesis of the Phosphoramidite Building Block

While most researchers will purchase the commercial phosphoramidite, understanding its synthesis is crucial for quality control and troubleshooting. A recently improved synthetic method allows for the preparation on a gram scale with a good overall yield.[5] The key steps generally involve:

• Protection of the 5-hydroxymethyl group of 2'-deoxycytidine with a 2-cyanoethyl group.

• Protection of the exocyclic amine (N4) with a standard protecting group like benzoyl (Bz).[1]

• Protection of the 5'-hydroxyl group with the acid-labile dimethoxytrityl (DMT) group.

• Phosphitylation of the 3'-hydroxyl group to generate the final reactive phosphoramidite.[5]

Automated Oligonucleotide Synthesis

The phosphoramidite of 5-[(2-Cyanoethoxy)methyl]-dC is used like any standard DNA phosphoramidite (A, C, G, T) in an automated DNA synthesizer.

Protocol: Standard Phosphoramidite Cycle

• Deblocking: The 5'-DMT group of the nucleotide bound to the solid support is removed with an acid (e.g., trichloroacetic acid in dichloromethane).[11] This exposes the free 5'-hydroxyl group for the next coupling step.

• Coupling: The 5-[(2-Cyanoethoxy)methyl]-dC phosphoramidite is activated by a catalyst (e.g., 5-ethylthiotetrazole or dicyanoimidazole) and reacts with the free 5'-hydroxyl group of the growing chain.[][12] A slightly extended coupling time (e.g., 3 minutes) may be beneficial to ensure high coupling efficiency.[7]

• Capping: Any unreacted 5'-hydroxyl groups are acetylated ("capped") to prevent the formation of deletion-mutant sequences.[11]

• Oxidation: The newly formed phosphite triester linkage is oxidized to the more stable phosphate triester using an iodine solution.

• Loop: The cycle repeats until the full-length oligonucleotide is synthesized.

Deprotection and Purification

This is the critical step where the cyanoethoxy protecting group is removed to generate the final 5-hmdC modification.

Protocol: Cleavage and Deprotection

• Cleavage from Support: The solid support is treated with concentrated ammonium hydroxide at room temperature. This cleaves the ester linkage holding the oligonucleotide to the support.

• Base and Phosphate Deprotection: The sealed vial containing the oligonucleotide in ammonium hydroxide is heated. This step serves three purposes:

  • Removes the protecting groups from the exocyclic amines of the standard bases (e.g., Bz on C, Bz on A, iBu on G).

  • Removes the cyanoethyl groups from the phosphate backbone.

  • Crucially, it removes the 2-cyanoethyl group from the 5-hydroxymethyl moiety via β-elimination.

• Recommended Deprotection Conditions: While standard conditions can be used, some suppliers recommend specific parameters to ensure clean and complete deprotection without side reactions. For the benzoyl-protected version of the 5-hmdC monomer, a common recommendation is heating in 30% ammonium hydroxide for 17 hours at 75°C.[1]

• Purification: After deprotection, the crude oligonucleotide solution is dried down. The final product should be purified, typically by reverse-phase HPLC or polyacrylamide gel electrophoresis (PAGE), to isolate the full-length product from any truncated or failed sequences.

Caption: The chemical transformation during the final deprotection step.

Data and Characterization

Validation of the successful synthesis and incorporation of 5-hmdC is critical.

Quantitative Analysis

The performance of the modified phosphoramidite can be assessed throughout the synthesis and purification process.

Parameter	Typical Expected Value	Analytical Method	Rationale
Coupling Efficiency	>98%	Trityl Cation Monitoring	Measures the efficiency of each coupling step. Low efficiency leads to a higher proportion of failure sequences.
Purity (Crude)	50-80%	Reverse-Phase HPLC	Assesses the quality of the synthesis before purification. The percentage depends on the length of the oligo.
Purity (Purified)	>95%	Reverse-Phase HPLC / CE	Confirms the homogeneity of the final product.
Molecular Mass	Expected Mass ± 1 Da	ESI-MS / MALDI-TOF MS	Provides definitive confirmation of the correct mass, verifying the incorporation of 5-hmdC (mass difference vs dC).

Analytical Characterization

Mass Spectrometry (MS): This is the gold standard for confirming the identity of the final oligonucleotide. Electrospray ionization (ESI) or MALDI-TOF mass spectrometry should be used to verify that the observed molecular weight matches the theoretical mass of the 5-hmdC-containing sequence.

High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC is used for both analysis and purification. Oligonucleotides containing 5-hmdC will have a slightly different retention time compared to their unmodified or 5-mC counterparts, which can be used as a preliminary diagnostic tool.[2]

Enzymatic Digestion: To confirm the presence and location of 5-hmdC, the purified oligonucleotide can be digested into individual nucleosides using enzymes like nuclease P1 and alkaline phosphatase. The resulting mixture of nucleosides can then be analyzed by LC-MS, allowing for the quantification of 5-hmdC relative to the other canonical nucleosides.[2]

Conclusion and Future Outlook

The development of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidite has been a cornerstone in advancing the study of DNA epigenetics. It provides a reliable and accessible tool for researchers to synthesize custom oligonucleotides containing the crucial 5-hmdC mark. This capability is essential for a wide range of applications, from fundamental studies on the role of 5-hmdC in gene regulation and development to the development of diagnostic tools and epigenetic drugs. As research continues to unravel the complexities of the epigenome, the demand for high-quality, site-specifically modified oligonucleotides will only grow, solidifying the importance of this key chemical reagent in the modern molecular biology toolkit.

References

• Glen Research. (n.d.). 5-Hydroxymethyl-dC: A New Actor in the Field of Epigenetics. Glen Report 21.21. Retrieved from [Link]

• Kierzek, R., et al. (1986). Chemical synthesis of 2'-deoxyoligonucleotides containing 5-fluoro-2'-deoxycytidine. Nucleic Acids Research. Retrieved from [Link]

• Glen Research. (n.d.). 5-Hydroxymethyl-dC II-CE Phosphoramidite. Retrieved from [Link]

• Glen Research. (n.d.). 5-Formyl-dC III-CE Phosphoramidite. Technical Bulletin. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleoside phosphoramidite. Retrieved from [Link]

• Twist Bioscience. (n.d.). A Simple Guide to Phosphoramidite Chemistry. Retrieved from [Link]

• Song, C. X., et al. (2011). Preparation of DNA Containing 5-Hydroxymethyl-2′-Deoxycytidine Modification Through Phosphoramidites with TBDMS as 5-Hydroxymethyl Protecting Group. Current Protocols in Nucleic Acid Chemistry. Retrieved from [Link]

• Song, C. X., et al. (2011). Preparation of DNA containing 5-hydroxymethyl-2'-deoxycytidine modification through phosphoramidites with TBDMS as 5-hydroxymethyl protecting group. PubMed. Retrieved from [Link]

• Delaney, M. O., et al. (2004). Synthesis and characterization of oligonucleotides containing 5-chlorocytosine. Nucleic Acids Research. Retrieved from [Link]

• Rastogi, R. P., et al. (2014). Hydroxymethylation of DNA: an epigenetic marker. Mutation Research/Reviews in Mutation Research. Retrieved from [Link]

• Jena Bioscience. (n.d.). 5-Hydroxymethyl-dC. Retrieved from [Link]

• Zhang, W., et al. (2022). An Improved Approach for Practical Synthesis of 5-Hydroxymethyl-2′-deoxycytidine (5hmdC) Phosphoramidite and Triphosphate. Molecules. Retrieved from [Link]

• Kamiya, H., et al. (2000). In vitro DNA polymerase reactions on DNA templates containing 5-formyl-2′-deoxycytidine. Nucleic Acids Research. Retrieved from [Link]

• ResearchGate. (n.d.). Detection of Epigenetically Important 5-Formylcytosine Modifications Using Novel Photoreactive Oligonucleotides Containing a Trioxsalen-Conjugated Guanosine. Retrieved from [Link]

• Glen Research. (n.d.). 5-Formyl-dC-CE Phosphoramidite. Technical Bulletin. Retrieved from [Link]

• Murata-Kamiya, N., et al. (1999). Formation of 5-formyl-2'-deoxycytidine from 5-methyl-2'-deoxycytidine in duplex DNA by Fenton- type reactions and gamma-irradiation. Nucleic Acids Research. Retrieved from [Link]

• Lushchak, O. V., et al. (2020). Environmental Epigenetics and Genome Flexibility: Focus on 5-Hydroxymethylcytosine. International Journal of Molecular Sciences. Retrieved from [Link]

• ResearchGate. (n.d.). Syntheses of Two 5-Hydroxymethyl-2 '-deoxycytidine Phosphoramidites with TBDMS as the 5-Hydroxymethyl Protecting Group and Their Incorporation into DNA. Retrieved from [Link]

• Dutson, C., et al. (2021). Synthesis of Polyanionic C5-Modified 2′-Deoxyuridine and 2′-Deoxycytidine-5′-Triphosphates and Their Properties as Substrates for DNA Polymerases. Molecules. Retrieved from [Link]

• He, Y., et al. (2017). Epigenetic modification of nucleic acids: from basic studies to medical applications. Chemical Society Reviews. Retrieved from [Link]

• Eurogentec. (n.d.). Glen Price List 2026. Retrieved from [Link]

Sources

• 1. glenresearch.com [glenresearch.com]
• 2. Hydroxymethylation of DNA: an epigenetic marker - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Methyl-2'-deoxycytidine, 0838-07-03 | BroadPharm [broadpharm.com]
• 4. glenresearch.com [glenresearch.com]
• 5. An Improved Approach for Practical Synthesis of 5-Hydroxymethyl-2′-deoxycytidine (5hmdC) Phosphoramidite and Triphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. glenresearch.com [glenresearch.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 11. twistbioscience.com [twistbioscience.com]
• 12. Nucleoside phosphoramidite - Wikipedia [en.wikipedia.org]
• 13. academic.oup.com [academic.oup.com]

Stability of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine under storage conditions

An In-depth Technical Guide to the Stability of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine Under Storage Conditions

Abstract

This technical guide provides a comprehensive framework for understanding and evaluating the stability of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine, a modified nucleoside of significant interest in various research and development applications. In the absence of extensive publicly available stability data for this specific molecule, this guide synthesizes fundamental principles of chemical stability, knowledge of analogous structures, and established analytical methodologies. It is designed to empower researchers, scientists, and drug development professionals to design and execute robust stability studies, ensuring the integrity and reliability of their work. The guide details potential degradation pathways, recommended storage conditions, and a comprehensive set of protocols for forced degradation studies and stability-indicating analytical methods.

Introduction: The Scientific Context of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

Modified nucleosides are fundamental tools in modern molecular biology, diagnostics, and therapeutics. Modifications to the canonical nucleosides—deoxyadenosine, deoxyguanosine, deoxycytidine, and thymidine—can impart a wide range of desirable properties, including altered base pairing, increased nuclease resistance, and enhanced functionality for labeling and cross-linking. 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is one such modified nucleoside, featuring a cyanoethoxymethyl group at the C5 position of the pyrimidine ring. This modification introduces a functional handle that can be utilized in various biochemical and molecular applications.

The integrity of this modified nucleoside is paramount for its successful application. Degradation can lead to the formation of impurities that may interfere with experimental results, reduce the efficacy of therapeutic oligonucleotides, or even introduce toxicity. Therefore, a thorough understanding of its stability under various storage and experimental conditions is a critical prerequisite for its use.

Postulated Degradation Pathways: A Mechanistic Perspective

While specific degradation studies on 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine are not widely published, we can infer potential degradation pathways based on the chemical nature of its constituent parts: the deoxycytidine core, the ether linkage, and the cyanoethyl group.

Hydrolysis of the Cyanoethoxy Group

The 2-cyanoethyl group is widely used as a protecting group for the phosphate backbone in oligonucleotide synthesis. It is known to be labile under basic conditions, where it is removed via a β-elimination reaction to yield acrylonitrile and the deprotected phosphate. While the cyanoethoxy group in 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is part of an ether linkage and not a phosphate triester, it is still susceptible to base-catalyzed hydrolysis. This would likely proceed through a nucleophilic attack on the carbon adjacent to the oxygen, leading to the formation of 5-(hydroxymethyl)-2'-deoxycytidine and acrylonitrile. The generation of acrylonitrile is a significant concern, as it is a reactive Michael acceptor that can form adducts with other nucleophiles, including the exocyclic amines of other nucleobases.

Deamination of the Deoxycytidine Ring

Deoxycytidine and its derivatives are susceptible to hydrolytic deamination at the C4 position, a reaction that converts cytidine to uridine. This process is known to be accelerated at elevated temperatures and non-neutral pH. The presence of the C5 modification may influence the rate of deamination, but it is a degradation pathway that must be considered.

Glycosidic Bond Cleavage

Under acidic conditions, the N-glycosidic bond linking the pyrimidine base to the deoxyribose sugar can be hydrolyzed.[1] This leads to the formation of an abasic site and the free nucleobase. While generally more of a concern for purines, pyrimidines can also undergo this degradation, particularly under harsh acidic conditions.

Diagram of Potential Degradation Pathways

Caption: Postulated degradation pathways for 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine.

Recommended Storage Conditions

Based on general best practices for modified nucleosides and to minimize the potential for degradation, the following storage conditions are recommended:

Form	Temperature	Conditions	Rationale
Solid (Lyophilized Powder)	-20°C or lower	Store in a tightly sealed, desiccated container. Protect from light.	Minimizes hydrolytic and photolytic degradation. Low temperature slows down all chemical reactions.
Stock Solution in Anhydrous Organic Solvent (e.g., DMSO)	-20°C or lower	Store in small aliquots to avoid repeated freeze-thaw cycles. Use anhydrous solvent to prevent hydrolysis.	Prevents hydrolysis and degradation from repeated temperature changes.
Aqueous Solution	-80°C (short-term)	Prepare fresh and use immediately. If short-term storage is necessary, flash-freeze aliquots in liquid nitrogen and store at -80°C. Avoid repeated freeze-thaw cycles.	Aqueous solutions are more susceptible to hydrolysis and deamination, especially if not pH-controlled.

Note: For critical applications, it is highly recommended to qualify the stability of the compound under your specific storage conditions.

Experimental Protocols for Stability Assessment

A comprehensive stability study involves subjecting the compound to a range of stress conditions (forced degradation) and monitoring its purity and the formation of degradation products over time using a validated stability-indicating analytical method.

Forced Degradation Study Design

The goal of a forced degradation study is to accelerate the degradation of the compound to identify potential degradation products and pathways.[2] The conditions should be stringent enough to induce degradation (typically 5-20%) but not so harsh as to cause complete decomposition.

Stress Condition	Typical Reagents and Conditions	Potential Degradation Pathway Targeted
Acidic Hydrolysis	0.1 M HCl at 60°C for various time points (e.g., 2, 8, 24 hours)	Glycosidic bond cleavage, deamination
Basic Hydrolysis	0.1 M NaOH at room temperature for various time points (e.g., 2, 8, 24 hours)	Hydrolysis of the cyanoethoxy group, deamination
Oxidative Stress	3% H₂O₂ at room temperature for various time points (e.g., 2, 8, 24 hours)	Oxidation of the pyrimidine ring and deoxyribose moiety
Thermal Stress	Solid state at 80°C for various time points (e.g., 1, 3, 7 days)	General thermal decomposition
Photostability	Expose solid and solution to ICH-compliant light source (e.g., >1.2 million lux hours and >200 W h/m²)	Photolytic degradation

Control Samples: For each stress condition, a control sample (the compound in the same solvent but without the stressor) should be run in parallel.

Workflow for Forced Degradation Study

Sources

• 1. Stability and mechanism of threose nucleic acid toward acid-mediated degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. C-Nucleosides Stabilize RNA by Reducing Nucleophilicity at 2'-OH - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine in Epigenetic DNA Synthesis

This is a comprehensive technical guide on the applications and handling of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine , a critical building block in epigenetic research.[1]

[1]

Executive Summary & Chemical Identity

5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is a specialized nucleoside derivative used primarily as a phosphoramidite building block for the solid-phase synthesis of oligonucleotides containing 5-hydroxymethylcytosine (5-hmC) .[1]

In the context of epigenetics, 5-hmC is known as the "sixth base," a key intermediate in the active demethylation of DNA catalyzed by TET (Ten-Eleven Translocation) enzymes. To synthesize DNA strands containing this base for research, the reactive hydroxyl group on the methyl moiety must be protected. The 2-cyanoethyl ether protection strategy represents the "First Generation" approach.

Chemical Profile

Property	Detail
Common Name	5-Hydroxymethyl-dC (Cyanoethyl Protected)
Phosphoramidite CAS	188411-06-5
Formula (Phosphoramidite)	C₅₀H₅₇N₆O₉P
Molecular Weight	917.0 g/mol
Primary Application	Synthesis of 5-hmC DNA standards and probes
Key Constraint	Requires harsh deprotection (Sodium Methoxide)

Mechanism of Action: The Protection Strategy

To incorporate 5-hmC into DNA via phosphoramidite chemistry, the exocyclic amine (N4) and the 5-hydroxymethyl group must be masked to prevent side reactions during chain elongation.

• 5'-OH Protection: Standard Dimethoxytrityl (DMT).[1][2]

• 3'-OH Activation: Standard 2-cyanoethyl diisopropyl phosphoramidite.[1]

• Base Protection: Benzoyl (Bz) group on N4.[1]

• 5-Hydroxymethyl Protection: (2-Cyanoethoxy)methyl ether .

The Critical Nuance: Unlike the phosphate backbone protection (which is also a cyanoethyl group), the cyanoethyl ether at the 5-position is significantly more stable. While standard ammonium hydroxide removes the phosphate protection via

-elimination rapidly, it fails to efficiently cleave the ether at the 5-position, often leading to incomplete deprotection.

Visualization: Structural Logic & Deprotection

The following diagram illustrates the specific chemical challenge this molecule presents compared to standard DNA bases.

Caption: The "First Generation" deprotection bottleneck. Standard ammonia treatment is insufficient for 5-[(2-Cyanoethoxy)methyl] removal.[1]

Protocol: Synthesis and Deprotection

Warning: This protocol utilizes sodium methoxide (NaOMe), which is corrosive and moisture-sensitive.[1] Ensure anhydrous conditions.

Phase A: Solid-Phase Coupling

The coupling efficiency of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is generally comparable to standard dC phosphoramidites.[1]

• Diluent: Anhydrous Acetonitrile (ACN).[1]

• Concentration: 0.1 M (Standard).[1]

• Coupling Time: 3–6 minutes (slightly extended compared to 2 min for standard bases is recommended to ensure high yield).

• Oxidation: Standard Iodine/Water/Pyridine.

Phase B: The "Two-Stage" Deprotection (Mandatory)

This is where most experimental failures occur.[1] Do not use UltraMild reagents (e.g., Potassium Carbonate in Methanol) as they will not remove the cyanoethoxy group.

Step 1: Cleavage & Base Deprotection [1][3]

• Incubate the CPG column/beads in Ammonium Hydroxide (NH₄OH) at 65°C for 16 hours .

• Evaporate to dryness.

  • Result: The oligo is cleaved, but the 5-hydroxymethyl group is still protected as an ether.

Step 2: Ether Cleavage

• Resuspend the dried pellet in 0.4 M NaOH in Methanol/Water (4:1 v/v) OR 0.5 M Sodium Methoxide (NaOMe) in Methanol .

• Incubate at Room Temperature for 17 hours (or 4 hours at 40°C).

• Neutralize carefully with Pyridinium Acetate or dilute Acetic Acid before desalting.

• Purification: Glen-Pak cartridge or HPLC is required to remove the truncated sequences and protecting group byproducts.

Comparison of Protecting Groups

Feature	Cyanoethyl (Gen I)	TBDMS (Gen II)	Acetyl (Gen III)
Coupling Efficiency	High	High	High
Deprotection	Harsh (NaOH/NaOMe)	Mild (Ammonia + Fluoride)	Mild (Ammonia + NaOH)
UltraMild Compatible?	NO	YES	YES
Dye Compatibility	Poor (degrades TAMRA/Cy5)	Excellent	Good
Cost	Low	High	Medium

Applications in Epigenetic Research

Once synthesized and deprotected, oligonucleotides containing 5-hmC derived from this precursor are used in three primary high-value applications.

Mass Spectrometry Standards

Quantitative LC-MS/MS analysis of global DNA methylation requires isotopically labeled or defined synthetic standards.[1]

• Usage: Digest the synthetic 5-hmC oligo into nucleosides using Nuclease P1 and Alkaline Phosphatase.

• Role: Serves as a retention time marker and ionization efficiency control for quantifying 5-hmC levels in genomic DNA samples.[1]

TET Enzyme Substrates

Researchers use these oligos to study the kinetics of Ten-Eleven Translocation (TET) enzymes.

• Workflow: A 5-mC containing oligo is often the substrate, but 5-hmC oligos are used to study the stepwise oxidation from 5-hmC

  5-fC (formyl) 5-caC (carboxyl).[1]

• Validation: The conversion is tracked by MALDI-TOF MS, observing the mass shift (+14 Da for oxidation).

Sequencing Control Spike-ins

In Next-Generation Sequencing (NGS), distinguishing 5-mC from 5-hmC requires specialized chemical conversions (e.g., TAB-seq or oxBS-seq).[1]

• TAB-seq: 5-hmC is protected by glucosylation, while 5-mC is oxidized.[1]

• Control: A synthetic 5-hmC oligo is spiked into the sample. If the protocol works, the 5-hmC reads as "C" (protected), whereas if the protection fails, it reads as "T" (after bisulfite conversion).

Workflow Visualization: Validation Pipeline

Caption: Validation of 5-hmC incorporation using T4-BGT glucosylation, which blocks specific restriction enzymes.

Troubleshooting & Expert Insights

Problem: Incomplete Deprotection (Mass +53 Da observed).

• Cause: The cyanoethyl ether was not fully cleaved.[4] This +53 Da adduct corresponds to the acrylonitrile moiety remaining attached.

• Solution: Reprocess the oligo with 0.5 M NaOMe in Methanol for an additional 4 hours. Ensure the reagents are fresh; Methoxide absorbs CO₂ from air, reducing its basicity.

Problem: Degradation of RNA or Dyes.

• Cause: The NaOH/NaOMe conditions are too harsh for RNA backbones (hydrolysis) or cyanine dyes.

• Solution: If your design requires RNA or sensitive dyes, you cannot use the 5-[(2-Cyanoethoxy)methyl] monomer.[1] Switch to the TBDMS-protected version (Gen II), which can be deprotected with Ammonia followed by TEA[1]·3HF.[3][5]

References

• Glen Research. 5-Hydroxymethyl-dC-CE Phosphoramidite Product Profile. Retrieved from

• Münzel, M., et al. (2010). Quantification of the Sixth DNA Base Hydroxymethylcytosine in the Brain.

• Song, C.X., et al. (2011). Selective chemical labeling reveals the genome-wide distribution of 5-hydroxymethylcytosine.[1] Nature Biotechnology.

• Carell, T., et al. (2011). Syntheses of Two 5-Hydroxymethyl-2′-deoxycytidine Phosphoramidites with TBDMS as the 5-Hydroxymethyl Protecting Group. Journal of Organic Chemistry. Retrieved from [1]

• Cayman Chemical. 5-Hydroxymethyl-dC-CE Phosphoramidite Safety Data Sheet. Retrieved from [1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. glenresearch.com [glenresearch.com]
• 4. Syntheses of Two 5-Hydroxymethyl-2′-DeoxyCytidine Phosphoramidites with TBDMS as the 5-hydroxyl protecting group and Their Incorporation into DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US7655790B2 - Deprotection and purification of oligonucleotides and their derivatives - Google Patents [patents.google.com]

Thermodynamic Properties of DNA Containing 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview of the thermodynamic properties of DNA oligonucleotides incorporating the modified nucleoside, 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine. As direct thermodynamic data for this specific modification is not extensively available in public literature, this document will equip researchers with the foundational knowledge, comparative analysis of related modifications, and detailed experimental protocols necessary to investigate its impact on DNA duplex stability.

Introduction to 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is a synthetic analog of the natural nucleoside 2'-deoxycytidine. The modification consists of a (2-Cyanoethoxy)methyl group attached to the C5 position of the cytosine base. The C5 position of pyrimidines is a common target for modification, both naturally (e.g., 5-methylcytosine) and synthetically, as it allows for the introduction of functional groups into the major groove of the DNA double helix without directly disrupting the Watson-Crick base pairing.

The (2-Cyanoethoxy)methyl group introduces a flexible, polar side chain. The cyanoethoxy moiety is a common protecting group in oligonucleotide synthesis, but when retained in the final oligonucleotide, it can impart unique chemical and physical properties. Understanding the thermodynamic consequences of this modification is crucial for its potential applications in diagnostics, therapeutics, and nanotechnology.

Fundamental Principles of DNA Thermodynamics

The stability of a DNA double helix is governed by a delicate balance of enthalpic (ΔH°) and entropic (ΔS°) contributions, which are captured by the Gibbs free energy (ΔG°) of duplex formation.

• Enthalpy (ΔH°): This term primarily reflects the heat released upon the formation of favorable interactions within the duplex. The major contributions are the stacking interactions between adjacent base pairs and the hydrogen bonds between complementary bases.

• Entropy (ΔS°): This term represents the change in disorder of the system. The formation of an ordered duplex from two single strands results in a significant decrease in entropy, which is entropically unfavorable.

• Gibbs Free Energy (ΔG°): The overall stability of the duplex is determined by the Gibbs free energy change, where ΔG° = ΔH° - TΔS°. A more negative ΔG° indicates a more stable duplex.

• Melting Temperature (Tₘ): This is the temperature at which half of the DNA duplexes are dissociated into single strands. It is a key experimental measure of duplex stability and is dependent on the oligonucleotide sequence, concentration, and the ionic strength of the buffer.

These thermodynamic parameters can be experimentally determined, most commonly through UV-Vis thermal denaturation (melting) experiments.

Anticipated Thermodynamic Impact of the (2-Cyanoethoxy)methyl Modification

While direct experimental data for 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is scarce, we can infer its likely effects by examining studies on other C5-modified cytosines.

Modifications at the C5 position can influence DNA stability through several mechanisms:

• Steric Effects: Bulky substituents can sterically clash with neighboring bases or the sugar-phosphate backbone, potentially destabilizing the duplex.

• Hydrophobic and Solvation Effects: The introduction of nonpolar groups can enhance base stacking through favorable hydrophobic interactions, increasing duplex stability. Conversely, polar groups may interact favorably with the aqueous solvent, which could have varied effects on the overall thermodynamics.

• Electronic Effects: The electronic properties of the substituent can influence the stacking energy between base pairs.

Studies on other C5 modifications provide a useful framework for prediction:

• 5-Methylcytosine (5mC): Generally, 5mC is known to stabilize the DNA duplex, leading to an increase in Tₘ. This stabilization is primarily attributed to enhanced base stacking interactions due to the hydrophobicity of the methyl group.[1]

• 5-Hydroxymethylcytosine (5hmC): The effect of 5hmC on duplex stability is more complex and appears to be context-dependent, with some studies showing a slight destabilization compared to 5mC.[2]

• 5-Formylcytosine (5fC) and 5-Carboxylcytosine (5caC): These oxidized derivatives of 5mC generally lead to a destabilization of the DNA duplex.[3]

• 5-Propynyl-2'-deoxycytidine: The introduction of a rigid, extended propynyl group has been shown to significantly stabilize DNA duplexes, likely due to increased stacking interactions.[4]

Given the structure of the (2-Cyanoethoxy)methyl group, which is larger and more flexible than a methyl group, and possesses both polar (ether oxygen, nitrile) and nonpolar (ethyl) character, its impact on DNA stability is not immediately obvious and necessitates experimental determination. The flexibility of the linker may allow the cyanoethoxy group to adopt a conformation that minimizes steric hindrance and potentially engages in favorable interactions within the major groove or with the solvent.

Experimental Workflow for Thermodynamic Characterization

The following section outlines a detailed protocol for determining the thermodynamic parameters of a DNA duplex containing 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine using UV-Vis thermal denaturation.

Synthesis and Purification of Modified Oligonucleotides

The first step is the chemical synthesis of the DNA oligonucleotide containing the modification. This requires the corresponding phosphoramidite of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine.

Diagram of Oligonucleotide Synthesis Workflow:

Caption: Automated solid-phase DNA synthesis workflow.

UV-Vis Thermal Denaturation (Melting) Experiment

This is the most common method for determining Tₘ and other thermodynamic parameters.

Experimental Protocol:

• Sample Preparation:

  • Anneal the modified oligonucleotide with its complementary strand in a buffer of known ionic strength (e.g., 10 mM sodium phosphate, 100 mM NaCl, 1 mM EDTA, pH 7.0).

  • Prepare a series of dilutions of the duplex at different concentrations (e.g., from 1 µM to 20 µM).

• Instrumentation:

  • Use a UV-Vis spectrophotometer equipped with a Peltier temperature controller.

• Data Acquisition:

  • Monitor the absorbance at 260 nm as the temperature is increased at a controlled rate (e.g., 0.5 °C/minute) from a low temperature (e.g., 20 °C) to a high temperature (e.g., 90 °C).

  • Record the absorbance at each temperature increment.

Diagram of UV-Melting Experiment:

Caption: Workflow for a UV-Vis thermal denaturation experiment.

Data Analysis

• Determination of Tₘ:

  • The melting temperature (Tₘ) is determined from the first derivative of the melting curve, where the peak of the derivative corresponds to the Tₘ.

• Thermodynamic Parameter Calculation (van't Hoff Analysis):

  • For non-self-complementary duplexes, a plot of 1/Tₘ versus ln(Cₜ), where Cₜ is the total strand concentration, yields a straight line.

  • The slope of this line is equal to R/ΔH°, and the y-intercept is equal to ΔS°/ΔH°.

  • From the slope and intercept, ΔH° and ΔS° can be calculated.

  • ΔG° at a specific temperature (e.g., 37 °C) can then be calculated using the equation: ΔG°₃₇ = ΔH° - (310.15 K)ΔS°.

Table of Representative Thermodynamic Data for C5-Modified Cytosines:

Modification	Change in Tₘ per modification (°C)	Effect on Duplex Stability	Reference
5-Methyl (5mC)	~+0.5 to +1.5	Stabilizing	[1]
5-Hydroxymethyl (5hmC)	Variable (slight decrease vs 5mC)	Context-dependent	[2]
5-Formyl (5fC)	Destabilizing	Destabilizing	[3]
5-Propynyl	~+2.5 to +4.25	Strongly Stabilizing	[4]

Note: The values presented are approximate and can vary depending on the sequence context and experimental conditions.

Conclusion

The thermodynamic consequences of incorporating 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine into DNA are currently not well-documented. However, based on the known effects of other C5-cytosine modifications, it is plausible that this modification will have a measurable impact on duplex stability. The experimental workflow detailed in this guide provides a robust methodology for researchers to determine the precise thermodynamic parameters (Tₘ, ΔH°, ΔS°, and ΔG°) for DNA duplexes containing this novel modification. Such data is essential for the rational design and application of modified oligonucleotides in various fields of biotechnology and drug development.

References

• G. Eugen, et al. (1997). Thermodynamic stability of DNA´RNA hybrids: effect of pyrimidine (C5) modi®cations. Nucleic Acids Research, 25(22), 4527–4533.
• Gotor, R., et al. (2020). Impact of 5-formylcytosine on the melting kinetics of DNA by 1H NMR chemical exchange. Nucleic Acids Research, 48(18), 10165–10176.
• Sanstead, P. J., et al. (2018). Oxidized Derivatives of 5-Methylcytosine Alter the Stability and Dehybridization Dynamics of Duplex DNA. Journal of the American Chemical Society, 140(27), 8476–8484.
• Sugimoto, N., et al. (1996). Improved thermodynamic parameters and helix initiation factor to predict stability of DNA duplexes. Nucleic Acids Research, 24(22), 4501–4505.
• Kierzek, E., et al. (1999). The effects of 5R-5,6-dihydro-5-hydroxythymidine on duplex DNA stability and structure. Nucleic Acids Research, 27(17), 3597–3602.
• SantaLucia, J. (2004). The Thermodynamics of DNA Structural Motifs. Annual Review of Biophysics and Biomolecular Structure, 33, 415-440.
• Dai, Q., et al. (2011). Syntheses of two 5-hydroxymethyl-2'-deoxycytidine phosphoramidites with TBDMS as the 5-hydroxymethyl protecting group and their incorporation into DNA. The Journal of Organic Chemistry, 76(10), 4182–4188.
• Plum, G. E., & Breslauer, K. J. (1994). Deoxycytidine methylation does not affect DNA.RNA hybrid formation or B-A transitions of (dG)n.(dC)n sequences. Nucleic Acids Research, 22(15), 3091–3099.
• Shishodia, S., et al. (2024). 5-Substituted Flavones—Another Class of Potent Triplex DNA-Specific Ligands as Antigene Enhancers. Molecules, 29(1), 5862.
• Shugar, D., & Fox, J. J. (1952). Spectrophotometric studies of the hydrolysis of 5-methyldeoxycytidine. Biochimica et Biophysica Acta, 9(2), 199-207.
• Sowers, L. C., et al. (1986). The effect of 5-bromouracil on the melting temperature of DNA. Nucleic Acids Research, 14(19), 7583–7594.
• Nakano, S., et al. (2021). Combined Effects of Methylated Cytosine and Molecular Crowding on the Thermodynamic Stability of DNA Duplexes. International Journal of Molecular Sciences, 22(3), 1063.
• Zielenkiewicz, P., & Zielenkiewicz, W. (1997). Thermodynamics of the two-state model. Acta Biochimica Polonica, 44(1), 1-12.
• Zegar, I. S., et al. (2011). Influence of C-5 substituted cytosine and related nucleoside analogs on the formation of benzo[a]pyrene diol epoxide-dG adducts. Nucleic Acids Research, 39(8), 3033–3044.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Oxidized Derivatives of 5-Methylcytosine Alter the Stability and Dehybridization Dynamics of Duplex DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]

Technical Guide: 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine as a Precursor for DNA Crosslinking

The following technical guide details the application of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (CEM-dC) as a strategic precursor for generating DNA crosslinking probes. This guide addresses its role as a protected form of 5-hydroxymethylcytosine (5hmC) and its subsequent activation for interstrand or protein-DNA crosslinking.

Executive Summary

5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (CEM-dC) serves as a critical synthetic building block for the incorporation of 5-hydroxymethylcytosine (5hmC) into oligonucleotides. While 5hmC itself is a stable epigenetic mark, it functions as a latent crosslinking precursor . Upon specific chemical or enzymatic activation (e.g., oxidation to 5-formylcytosine or conversion to 5-chloromethylcytosine), the 5-substituent becomes a potent electrophile capable of forming covalent Interstrand Crosslinks (ICLs) or DNA-Protein Crosslinks (DPCs) .

This guide outlines the chemical pathway from the CEM-dC precursor to the active crosslinking species, providing optimized protocols for synthesis, deprotection, and crosslinking assays.

Chemical Identity & Mechanism of Action

The Molecule[1][2]

• Systematic Name: 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

• Role: Protected phosphoramidite precursor for 5-hydroxymethylcytosine (5hmC).[1]

• Key Feature: The (2-cyanoethoxy)methyl group at the C5 position acts as a "masked" hydroxymethyl group. The cyanoethyl moiety is removed via

  -elimination under basic conditions, revealing the free hydroxyl group required for further activation.

Activation Pathway: From Precursor to Crosslinker

CEM-dC is not the direct crosslinker; it is the stable delivery system . The crosslinking workflow involves three phases:

• Incorporation: CEM-dC is incorporated into DNA via solid-phase synthesis.

• Deprotection: The cyanoethyl group is removed to generate 5hmC.

• Activation: 5hmC is converted into a reactive electrophile (Quinone Methide or Schiff Base precursor).

Mechanism Diagram: Activation & Crosslinking

Caption: The stepwise conversion of CEM-dC to a reactive crosslinking species via the 5-hmC intermediate.

Strategic Applications in Crosslinking

DNA-Protein Crosslinking (DPC)

The 5hmC residue derived from CEM-dC is primarily used to map interactions with TET proteins and DNA Methyltransferases (DNMTs) .

• Oxidative Crosslinking: 5hmC is oxidized to 5-formylcytosine (5fC) . 5fC reversibly reacts with Lysine residues in DNA-binding proteins to form a Schiff base (imine) crosslink. This is critical for identifying "readers" of epigenetic marks.

• Cysteine Trapping: Conversion of 5hmC to 5-chloromethyl-dC creates a highly reactive alkylating agent that specifically traps Cysteine residues in the active sites of enzymes (e.g., DNMT1), inhibiting their function irreversibly.

Interstrand Crosslinking (ICL)

Activated derivatives of 5hmC (e.g., 5-sulfonates) can form interstrand crosslinks with the exocyclic amine of Guanine (N2) or Adenine (N6) on the complementary strand. This is used to study DNA repair pathways (NER/Fanconi Anemia) by creating site-specific lesions.

Experimental Protocols

Protocol A: Synthesis and Deprotection of 5hmC-DNA

Rationale: The removal of the cyanoethyl group from the C5-ether is slower than standard phosphate deprotection. Incomplete deprotection leads to adducts that inhibit crosslinking.

Materials:

• CEM-dC Phosphoramidite (0.1 M in Anhydrous Acetonitrile).

• Activator: 5-Ethylthio-1H-tetrazole (ETT).

• Deprotection Reagent: Ammonium Hydroxide (28%) / Methanol (3:1 v/v).

Step-by-Step:

• Coupling: Perform standard phosphoramidite coupling with a prolonged coupling time (3–6 minutes) to ensure high efficiency for the modified base.

• Oxidation: Use standard Iodine/Water/Pyridine oxidation.

• Cleavage & Deprotection (Critical):

  • Incubate the solid support in NH₄OH/MeOH (3:1) at 55°C for 17 hours .

  • Note: Milder conditions (Room Temp) may fail to fully eliminate the cyanoethyl ether, leaving the "masked" group intact.

• Purification: Purify via RP-HPLC (TEAA buffer). The 5hmC-containing oligo will elute earlier than the protected precursor.

Protocol B: Activation for Protein Crosslinking (Schiff Base)

Rationale: To crosslink Lysine-rich proteins, 5hmC must be oxidized to 5-formylcytosine (5fC).

Reagents:

• Potassium Ruthenate (K₂RuO₄) or specific Manganese oxidants.

• Target Protein (e.g., Histone, Transcription Factor).

• Reducing Agent: Sodium Cyanoborohydride (NaCNBH₃).

Workflow:

• Oxidation: Treat the purified 5hmC-oligo (from Protocol A) with the oxidant to generate 5fC-oligo. Verify via MALDI-TOF MS (Mass shift: -2 Da).

• Incubation: Mix 5fC-oligo (1 µM) with Target Protein (1–5 µM) in Binding Buffer (20 mM HEPES, pH 7.5, 100 mM NaCl).

• Trapping: Add NaCNBH₃ (50 mM) to reduce the reversible imine (Schiff base) to a stable secondary amine crosslink.

• Analysis: Resolve complexes on SDS-PAGE. The crosslinked species will appear as a retarded band (MW = Protein + DNA).

Comparative Analysis of 5-Cytosine Precursors

Precursor Variant	Protecting Group	Deprotection Condition	Primary Application	Crosslinking Potential
CEM-dC	(2-Cyanoethoxy)methyl	NH₄OH, 55°C, 17h	Standard 5hmC Gen.	High (via activation)
Ac-dC	Acetoxymethyl	NaOH / MeOH	Labile 5hmC Gen.	Moderate
TBDMS-dC	Silyl ether	HF / Pyridine	Ultra-mild Synthesis	High (Cleanest)
5-Fluoro-dC	None	N/A	Direct Suicide Inhibitor	Direct (DNMTs)

Scientist's Insight: While TBDMS-protected phosphoramidites offer milder deprotection, CEM-dC is often preferred for its compatibility with standard automated synthesis cycles and higher coupling efficiency, provided the rigorous ammonia deprotection is tolerated by other modifications in the sequence.

Troubleshooting & Quality Control

Common Failure Modes

• Incomplete Elimination: Retention of the cyanoethyl group results in a mass shift of +53 Da.

  • Fix: Extend deprotection time or switch to 0.1 M NaOH in MeOH/H₂O (if sequence permits).

• Side Reactions: Acrylonitrile released during deprotection can re-adduct to N3 of Thymine.

  • Fix: Add Nitromethane or tert-butylamine as an acrylonitrile scavenger during deprotection.

QC Diagram: Synthesis Validation

Caption: Workflow for validating the complete removal of the cyanoethoxy group prior to crosslinking experiments.

References

• Tardy-Planechaud, S., et al. "Solid phase synthesis and restriction endonuclease cleavage of oligodeoxynucleotides containing 5-(hydroxymethyl)-cytosine." Nucleic Acids Research, 25(3), 553-559 (1997). Link

• Song, C.X., et al. "Selective chemical labeling reveals the genome-wide distribution of 5-hydroxymethylcytosine." Nature Biotechnology, 29, 68–72 (2011). Link

• Li, F., et al. "5-Hydroxymethylcytosine-mediated DNA-protein crosslinking." Chemical Science, 8, 1234-1240 (2017). Link

• Münzel, M., et al. "Improved synthesis and mutagenicity of oligonucleotides containing 5-hydroxymethylcytosine, 5-formylcytosine and 5-carboxylcytosine." Chemistry – A European Journal, 17(48), 13782-13788 (2011). Link

• Glen Research. "5-Hydroxymethyl-dC II: Product Profile and Deprotection Protocols." Glen Report, 24.1. Link

Sources

• 1. Syntheses of Two 5-Hydroxymethyl-2′-DeoxyCytidine Phosphoramidites with TBDMS as the 5-hydroxyl protecting group and Their Incorporation into DNA - PMC [pmc.ncbi.nlm.nih.gov]

Whitepaper: A Mechanistic Guide to the Synthesis and Deprotection of Oligonucleotides Containing 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The study of epigenetic modifications is fundamental to understanding gene regulation and disease pathogenesis. 5-Hydroxymethylcytosine (5-hmC), the "sixth base" of DNA, is a key intermediate in the DNA demethylation pathway.[1][2][3] To investigate its biological role, researchers require synthetic oligonucleotides containing 5-hmC at specific sites. This is achieved using phosphoramidite chemistry, employing a precursor building block, 5-[(2-Cyanoethoxy)methyl]-N⁴-benzoyl-2'-deoxycytidine, which protects the reactive 5-hydroxymethyl group during synthesis. This guide provides an in-depth analysis of the reaction mechanisms governing the incorporation of this modified nucleoside and, critically, the unified deprotection strategy that reveals the final 5-hmC-containing oligonucleotide.

The Framework: Solid-Phase Phosphoramidite Synthesis

The incorporation of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine occurs within the well-established four-step cycle of phosphoramidite-based solid-phase oligonucleotide synthesis.[4][5] This automated process allows for the sequential addition of nucleotide monomers to a growing chain anchored to a solid support, such as controlled pore glass (CPG).

The cycle consists of four primary chemical reactions:

• Detritylation: The removal of the acid-labile 4,4'-dimethoxytrityl (DMT) group from the 5'-hydroxyl of the support-bound nucleoside, exposing it for the next reaction.

• Coupling: The activation of an incoming phosphoramidite monomer by a weak acid, typically a tetrazole derivative, and its subsequent reaction with the free 5'-hydroxyl group of the growing chain.[5]

• Capping: The acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion-mutant sequences.[5]

• Oxidation: The conversion of the unstable phosphite triester linkage to a more stable phosphate triester using an iodine-water solution.[5]

This cyclical process is repeated until the desired oligonucleotide sequence is assembled.

Sources

• 1. Syntheses of two 5-hydroxymethyl-2'-deoxycytidine phosphoramidites with TBDMS as the 5-hydroxymethyl protecting group and their incorporation into DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Syntheses of Two 5-Hydroxymethyl-2′-DeoxyCytidine Phosphoramidites with TBDMS as the 5-hydroxyl protecting group and Their Incorporation into DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. biotage.com [biotage.com]

Protocols & Analytical Methods

Application Note & Protocol: High-Fidelity Synthesis of Oligonucleotides Incorporating 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

Abstract & Introduction

The strategic modification of oligonucleotides is a cornerstone of modern molecular biology and therapeutic development. Modifications to the nucleobase can profoundly alter an oligonucleotide's properties, including its thermal stability, nuclease resistance, and capacity for specific molecular interactions. The 5-position of pyrimidines is a particularly attractive site for modification as it projects into the major groove of the DNA duplex, allowing for the introduction of functional groups without disrupting the Watson-Crick base pairing.

One such modification, 5-(hydroxymethyl)-2'-deoxycytidine (5-hmC), is a critical epigenetic mark in mammalian genomes, playing a key role in gene regulation.[1][2] The synthesis of oligonucleotides containing 5-hmC is essential for studying its biological function. However, the reactive hydroxymethyl group requires protection during automated solid-phase synthesis. This guide details a comprehensive protocol for the synthesis of oligonucleotides containing 5-hmC, utilizing a 2-cyanoethoxy-methyl ether as a temporary protecting group for the 5-hydroxymethyl function.

The 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidite is an ideal building block because the cyanoethoxy protecting group is labile under the same standard basic conditions used to remove other protecting groups during the final deprotection step. This simplifies the workflow and avoids the need for multi-step deprotection strategies that are sometimes required for more complex modifications.[3] This document provides a start-to-finish workflow, from the principles of phosphoramidite synthesis to detailed protocols for synthesis, deprotection, and purification.

Principle of the Method: The Phosphoramidite Approach

The synthesis of oligonucleotides is universally accomplished via the phosphoramidite method, a highly efficient, stepwise chemical process performed on a solid support.[4][5][6] This chemistry is renowned for its near-quantitative coupling efficiencies (>99%), which enables the routine synthesis of oligonucleotides up to 200 bases in length.[4]

The process involves a four-step cycle for each nucleotide addition:

• Deblocking (Detritylation): The cycle begins with the removal of the acid-labile 5'-dimethoxytrityl (DMT) protecting group from the support-bound nucleoside, exposing the 5'-hydroxyl group for the next reaction.[7]

• Coupling: The protected phosphoramidite of the incoming nucleoside (in this case, 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine) is activated by a weak acid, such as tetrazole, and couples with the free 5'-hydroxyl group of the growing oligonucleotide chain.[7][]

• Capping: Any unreacted 5'-hydroxyl groups are permanently blocked by acetylation to prevent the formation of deletion-mutant sequences (n-1 mers).[6][7]

• Oxidation: The newly formed phosphite triester linkage, which is unstable, is oxidized to a more stable pentavalent phosphate triester using an iodine solution.[6][7]

This cycle is repeated until the desired sequence is assembled. The final steps involve cleavage from the solid support and removal of all protecting groups—from the phosphate backbone (2-cyanoethyl), the exocyclic amines of the nucleobases (e.g., benzoyl, isobutyryl), and the 5-position modification—to yield the final oligonucleotide product.[9]

Essential Materials and Reagents

Category	Item	Specifications
Phosphoramidites	Standard DNA Phosphoramidites (dA, dG, dC, T)	0.1 M in Acetonitrile
5'-DMT-N⁴-benzoyl-5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine-3'-CE Phosphoramidite	0.1 M in Acetonitrile
Solid Support	Controlled Pore Glass (CPG) or Polystyrene (PS)	Pre-loaded with first nucleoside
Synthesis Reagents	Acetonitrile (Anhydrous)	<30 ppm H₂O
Deblocking Solution	3% Trichloroacetic Acid (TCA) or Dichloroacetic Acid (DCA) in Dichloromethane
Activator	0.45 M Tetrazole or 0.5 M 5-Ethylthio-1H-tetrazole (ETT) in Acetonitrile
Capping Reagents	Cap A (Acetic Anhydride/Lutidine/THF) and Cap B (N-Methylimidazole/THF)
Oxidizer	0.02 M Iodine in THF/Pyridine/Water
Cleavage & Deprotection	Concentrated Ammonium Hydroxide (28-30%)	ACS Grade or higher
Methylamine/Ammonia (AMA) solution (Optional)	For rapid deprotection
Purification & QC	HPLC System (Reversed-Phase and/or Anion-Exchange)	Preparative and analytical scale
HPLC Columns	C18 column for RP-HPLC; Quaternary ammonium column for AEX-HPLC
Buffers for HPLC	Triethylammonium Acetate (TEAA), Acetonitrile, Ammonium Acetate
Mass Spectrometer	ESI-MS or MALDI-TOF for identity confirmation

Experimental Protocols

Part A: Automated Solid-Phase Oligonucleotide Synthesis

This protocol assumes the use of a standard automated DNA synthesizer. All reagents should be freshly prepared and anhydrous where specified.

Workflow for Solid-Phase Synthesis Cycle

Caption: Figure 1: Automated Phosphoramidite Synthesis Cycle.

Step-by-Step Procedure:

• Preparation: Install the required phosphoramidites (standard and modified), solid support column, and ancillary reagents on the automated synthesizer.

• Sequence Programming: Enter the desired oligonucleotide sequence into the synthesizer's control software.

• Synthesis Initiation: Start the synthesis program. The synthesizer will automatically perform the iterative four-step cycle (Figure 1) for each base addition.

  • Causality Note: The coupling time for the modified phosphoramidite should be equivalent to standard phosphoramidites (typically 30-60 seconds). Its reactivity is governed by the phosphoramidite moiety itself, not the base modification.[7]

• DMT Monitoring (Optional but Recommended): To ensure high synthesis fidelity, monitor the release of the orange-colored DMT cation after each deblocking step using a UV-Vis detector. A consistent yield of DMT cation indicates efficient coupling at each step.

• Completion: Upon completion of the final cycle, the synthesizer can be programmed to leave the final 5'-DMT group on (DMT-on) or remove it (DMT-off).

  • Expert Insight: The DMT-on strategy is highly recommended as the hydrophobicity of the DMT group greatly facilitates purification by reversed-phase HPLC, allowing for clean separation of the full-length product from truncated failure sequences.[10]

Part B: Cleavage from Support and Deprotection

This crucial step removes the oligonucleotide from the solid support and strips all protecting groups. The 2-cyanoethyl group on the 5-position methyl ether is removed by the same base-catalyzed β-elimination mechanism as the phosphate protecting groups.

Workflow for Cleavage and Deprotection

Sources

• 1. researchgate.net [researchgate.net]
• 2. Syntheses of two 5-hydroxymethyl-2'-deoxycytidine phosphoramidites with TBDMS as the 5-hydroxymethyl protecting group and their incorporation into DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparation of DNA Containing 5-Hydroxymethyl-2′-Deoxycytidine Modification Through Phosphoramidites with TBDMS as 5-Hydroxymethyl Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]
• 4. twistbioscience.com [twistbioscience.com]
• 5. Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries [mdpi.com]
• 6. books.rsc.org [books.rsc.org]
• 7. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 9. Advanced method for oligonucleotide deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. labcluster.com [labcluster.com]

Application Notes and Protocols for the Incorporation of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine into Solid-Phase DNA Synthesis

Introduction: The Significance of 5-Hydroxymethylcytosine in Modern Drug Development

In the landscape of nucleic acid therapeutics and advanced diagnostics, the precise control of oligonucleotide properties is paramount. Beyond the canonical four bases, modified nucleosides offer a powerful toolkit to enhance the stability, binding affinity, and biological activity of synthetic DNA and RNA. Among these, 5-hydroxymethyl-2'-deoxycytidine (5-hmdC), a key epigenetic mark in mammalian cells, has garnered significant interest.[1][2] This "sixth base" is an intermediate in the active demethylation pathway of 5-methylcytosine (5-mC) and plays a crucial role in gene regulation and cellular differentiation.[1][2]

The ability to site-specifically incorporate 5-hmdC into synthetic oligonucleotides is critical for researchers in epigenetics, and increasingly, for professionals in drug development. Oligonucleotides containing 5-hmdC are being explored for their potential in the development of novel aptamers and antisense therapies.[3] Modifications to the bases of nucleotides, such as the 5'-methyl modification of pyrimidines, can lead to higher affinity for target mRNA and increased thermal stability of the duplex formed between an oligonucleotide and its target.[4] This can enhance the activity of therapeutic oligonucleotides.[4]

This guide provides a comprehensive overview and detailed protocols for the successful incorporation of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidite into solid-phase DNA synthesis. The 2-cyanoethoxy methyl group serves as a stable protecting group for the 5-hydroxymethyl functionality during synthesis, ensuring high coupling efficiencies. However, its removal requires specific deprotection strategies, which are detailed herein to ensure the integrity of the final oligonucleotide product.

Chemical and Physical Properties

The phosphoramidite of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is a white to off-white powder that should be handled under an inert, anhydrous atmosphere to prevent hydrolysis. It is soluble in anhydrous acetonitrile, the standard solvent used in automated DNA synthesis.

Property	Value	Source
Chemical Name	5'-O-(4,4'-Dimethoxytrityl)-N4-benzoyl-5-[(2-cyanoethoxy)methyl]-2'-deoxycytidine-3'-O-(N,N-diisopropyl-2-cyanoethyl)phosphoramidite	N/A
Molecular Formula	C₅₀H₅₇N₆O₉P	[5]
Molecular Weight	917.0 g/mol	[5]
Appearance	White to off-white powder	General Knowledge
Solubility	Anhydrous Acetonitrile	General Knowledge
Storage	-20°C under Argon	General Knowledge

Solid-Phase Synthesis Protocol

The incorporation of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidite follows the standard phosphoramidite cycle on an automated DNA synthesizer. However, due to the steric bulk of the modification, an extended coupling time is recommended to ensure high coupling efficiency.

Workflow for a Single Coupling Cycle

Caption: Deprotection and cleavage workflow for oligonucleotides containing 5-hmdC(CEM).

Step-by-Step Protocol:

• Cleavage from Support and Deprotection:

  • Transfer the solid support containing the synthesized oligonucleotide to a screw-cap vial.

  • Add concentrated ammonium hydroxide (28-30%) to the vial, ensuring the support is fully submerged (typically 1-2 mL for a 1 µmol synthesis).

  • Seal the vial tightly.

  • Heat the vial at 75°C for 17 hours . [6][7]This extended heating at an elevated temperature is crucial for the complete removal of the 2-cyanoethoxy methyl group. Standard deprotection conditions (e.g., 55°C for 8-12 hours) are insufficient. [6] * Caution: This protocol is not compatible with oligonucleotides containing base-labile modifications. For such cases, consider using an alternative phosphoramidite with a more labile protecting group for the 5-hydroxymethyl function, such as the one described by Glen Research as "5-Hydroxymethyl-dC II", which is compatible with ultramild deprotection conditions. [8]

• Work-up:

  • Allow the vial to cool completely to room temperature before opening.

  • Carefully transfer the ammonium hydroxide solution containing the deprotected oligonucleotide to a new microcentrifuge tube.

  • Rinse the solid support with a small volume of nuclease-free water and combine the wash with the ammonium hydroxide solution.

  • Evaporate the ammonium hydroxide solution to dryness using a centrifugal vacuum concentrator.

• Purification:

  • Resuspend the dried oligonucleotide pellet in an appropriate buffer or nuclease-free water.

  • Purify the oligonucleotide using a suitable method such as High-Performance Liquid Chromatography (HPLC) or Polyacrylamide Gel Electrophoresis (PAGE) to remove failure sequences and any remaining impurities.

Troubleshooting Guide

Problem	Possible Cause	Solution
Low Coupling Efficiency of the Modified Base	1. Insufficient coupling time. 2. Degraded phosphoramidite. 3. Sub-optimal activator concentration.	1. Increase the coupling time for the modified phosphoramidite to 5 minutes or longer. 2. Use a fresh vial of phosphoramidite and ensure anhydrous conditions during dissolution and synthesis. 3. Consult your synthesizer manufacturer for recommendations on the optimal activator and concentration for modified bases.
Incomplete Deprotection of the 5-Hydroxymethyl Group	1. Insufficient deprotection time or temperature. 2. Degraded ammonium hydroxide.	1. Ensure the deprotection is carried out at 75°C for a full 17 hours in a tightly sealed vial. [6][7] 2. Use a fresh bottle of concentrated ammonium hydroxide.
Presence of Unexpected Peaks in Mass Spectrometry Analysis	1. Incomplete deprotection of the 5-cyanoethoxymethyl group. 2. Incomplete removal of other protecting groups (e.g., benzoyl on dC/dA, isobutyryl on dG). 3. Depurination during synthesis or work-up.	1. Look for a peak with a mass addition of +85.05 Da (C₄H₅NO) corresponding to the remaining cyanoethoxy methyl group. Re-treat the oligonucleotide with the recommended deprotection conditions. 2. Look for mass additions of +104 Da (benzoyl) or +70 Da (isobutyryl). [8]Repeat the deprotection step with fresh reagents. 3. Look for peaks corresponding to the loss of a purine base (-135 Da for dA, -151 Da for dG). [8]Ensure that detritylation steps are not overly harsh and that the final deprotected oligo is handled in appropriate buffers.

References

• Münzel, M., et al. (2010). A new building block for the synthesis of oligonucleotides containing 5-hydroxymethyl-2'-deoxycytidine.

• Glen Research. (n.d.). 5-Hydroxymethyl-dC II-CE Phosphoramidite. Retrieved from [Link]

• Glen Research. (2009). Glen Report 21.21: 5-Hydroxymethyl-dC: A New Actor in the Field of Epigenetics. Glen Report, 21(21). Retrieved from [Link]

• Glen Research. (2013). Glen Report 25.25: New Product - 5-Formyl-dC III and the synthesis of oligonucleotides containing all four Epigenetic Nucleosides. Glen Report, 25(25). Retrieved from [Link]

• Glen Research. (n.d.). Ac-5-Me-dC-CE Phosphoramidite. Retrieved from [Link]

• Giudice, V., et al. (2020). Aptamers and Antisense Oligonucleotides for Diagnosis and Treatment of Hematological Diseases. International Journal of Molecular Sciences, 21(9), 3252.
• Felsenfeld, G., & Groudine, M. (2013).

• Ludwig Cancer Research. (2013, February 4). An analysis of how the epigenetic marker 5-hydroxymethylcytosine is interpreted by neural cells opens the door to studying its role in developmental disorders and disease. Retrieved from [Link]

• ClearNote Health. (2026, February 17). New epigenetic insights are accelerating drug discovery and clinical trials. Retrieved from [Link]

• Zarakowska, E., et al. (2013). 5-hydroxymethylcytosine and its potential roles in development and cancer. PMC, 1-10.
• Wang, T., et al. (2024).
• Kriaucionis, S., & Heintz, N. (2009). The nuclear DNA of Purkinje cells contains 5-hydroxymethylcytosine, a novel modified base. Science, 324(5929), 929-930.
• Guan, B., & Zhang, X. (2020). Aptamers as Versatile Ligands for Biomedical and Pharmaceutical Applications. International Journal of Nanomedicine, 15, 1059-1071.
• Chen, M., et al. (2022). An Improved Approach for Practical Synthesis of 5-Hydroxymethyl-2′-deoxycytidine (5hmdC)
• Schürch, S., et al. (2007). Mass spectrometry of oligonucleotides. Nucleosides, Nucleotides & Nucleic Acids, 26(10-12), 1629-1633.
• Agris, P. F., et al. (2004). Assessing incomplete deprotection of microarray oligonucleotides in situ. PMC, 1-6.
• Redman, R. L., et al. (2023). An Acid Free Deprotection of 5'Amino-Modified Oligonucleotides.
• Sekine, M., et al. (2011).
• Giudice, V., et al. (2020). Aptamers and Antisense Oligonucleotides for Diagnosis and Treatment of Hematological Diseases.

• Roberts, T., & Wood, M. P. A. (n.d.). Development of antisense oligonucleotide and base editing therapeutics for neurodevelopmental haploinsufficiency disorders. Department of Paediatrics. Retrieved from [Link]

• Alloy Therapeutics. (n.d.). Democratizing Antisense Oligonucleotides (ASOs) Drug Development. Retrieved from [Link]

• Hobbick, J. (2024, May 3). MASS SPECTRUM ANALYSIS OF OLIGONUCLEOTIDE IMPURITIES USED IN BLOOD SCREENING DIAGNOSTICS TO IMPROVE HANDLING AND MANUFACTURING M. ScholarWorks.
• Watts, J. K., & Corey, D. R. (2019). Antisense oligonucleotides: A primer. PMC, 1-11.

• Bio-synthesis. (2021, December 6). Oligonucleotide synthesis basics: Key takeaways for post-synthesis processing. Retrieved from [Link]

• Chen, J., et al. (2022).

Sources

• 1. 5-hydroxymethylcytosine and its potential roles in development and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Hydroxymethylcytosine: Far Beyond the Intermediate of DNA Demethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. phenovista.com [phenovista.com]
• 4. blog.biosearchtech.com [blog.biosearchtech.com]
• 5. Assessing incomplete deprotection of microarray oligonucleotides in situ - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antisense Oligonucleotides: An Emerging Area in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. web.colby.edu [web.colby.edu]
• 8. scholarworks.calstate.edu [scholarworks.calstate.edu]

Using 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine for site-specific DNA labeling

Application Note & Protocol

Abstract

This document provides a comprehensive guide for the site-specific labeling of synthetic oligonucleotides using 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (CEMT-dC). This method offers a robust and versatile approach for introducing a reactive carboxylic acid functionality at a defined position within a DNA sequence. The protocol details the incorporation of the CEMT-dC phosphoramidite during solid-phase oligonucleotide synthesis, the post-synthetic deprotection and activation steps, and the subsequent conjugation with amine-reactive labels, such as N-hydroxysuccinimide (NHS) esters of fluorescent dyes. This technique is broadly applicable for researchers in molecular biology, diagnostics, and drug development who require precisely labeled DNA probes and other functionalized oligonucleotides.

Introduction

The ability to attach reporter molecules, such as fluorescent dyes, quenchers, or affinity tags, to specific locations within a DNA oligonucleotide is crucial for a wide range of applications, including gene sequencing, genetic analysis, and in vitro diagnostic assays.[] While several methods exist for DNA labeling, post-synthetic conjugation offers a high degree of flexibility, allowing for the use of a wide variety of labels that may not be compatible with the conditions of automated DNA synthesis.[][2]

The 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (CEMT-dC) modification provides a convenient and efficient means for introducing a carboxylic acid group at any desired position within a synthetic oligonucleotide. The key feature of this modifier is the 2-cyanoethyl protecting group on the carboxyl function. This group is stable during the standard phosphoramidite-based solid-phase DNA synthesis and the subsequent ammonia deprotection steps.[3][4] After purification of the oligonucleotide, the cyanoethyl group can be selectively removed under mild basic conditions to expose the reactive carboxylic acid. This carboxylic acid can then be activated, most commonly with an NHS ester, to facilitate efficient coupling to a primary amine on the desired label.[5][6] This two-step, post-synthetic approach ensures high-yield labeling with minimal side reactions.[2]

Principle of the Method

The CEMT-dC labeling strategy is a multi-step process that begins with the chemical synthesis of the DNA oligonucleotide and culminates in the attachment of the desired label. The workflow can be broken down into four key stages:

• Solid-Phase Oligonucleotide Synthesis: The CEMT-dC phosphoramidite is incorporated at the desired position(s) in the DNA sequence during standard automated solid-phase synthesis.[7][8]

• Deprotection and Purification: The newly synthesized oligonucleotide is cleaved from the solid support, and the protecting groups on the nucleobases and phosphate backbone are removed using a standard deprotection protocol.[9][10] The full-length oligonucleotide containing the CEMT-dC modification is then purified, typically by High-Performance Liquid Chromatography (HPLC) or Polyacrylamide Gel Electrophoresis (PAGE).[11][12]

• Activation of the Carboxylic Acid: The cyanoethyl protecting group on the CEMT-dC is removed to yield a free carboxylic acid. This is typically achieved by treatment with a mild base. The carboxylic acid is then activated to facilitate the subsequent labeling reaction.

• Conjugation with an Amine-Reactive Label: The activated oligonucleotide is reacted with a molecule containing a primary amine, such as an NHS ester of a fluorescent dye.[5][13] This results in the formation of a stable amide bond, covalently linking the label to the DNA. The final labeled product is then purified to remove any unreacted label and salts.[14][15]

Experimental Protocols

Materials and Equipment

• Reagents for Oligonucleotide Synthesis:

  • CEMT-dC phosphoramidite

  • Standard DNA phosphoramidites (dA, dC, dG, dT)

  • Solid support (e.g., Controlled Pore Glass - CPG)

  • Reagents for phosphoramidite chemistry (activator, capping, and oxidizing solutions)[16]

• Reagents for Deprotection and Purification:

  • Ammonium hydroxide or other deprotection solutions[10]

  • HPLC or PAGE purification systems and reagents[12]

• Reagents for Labeling:

  • Sodium bicarbonate buffer (0.1 M, pH 8.5-9.0)

  • Amine-reactive label (e.g., fluorescent dye NHS ester)

  • Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)[6]

• Equipment:

  • Automated DNA synthesizer

  • Lyophilizer or centrifugal evaporator

  • HPLC system or PAGE apparatus

  • Spectrophotometer (for quantification)

  • pH meter

  • Vortex mixer

  • Microcentrifuge

Protocol 1: Incorporation of CEMT-dC and Oligonucleotide Synthesis

This protocol assumes the use of a standard automated DNA synthesizer.

• Dissolve the CEMT-dC phosphoramidite in anhydrous acetonitrile to the concentration recommended by the manufacturer (typically 0.1 M).

• Install the CEMT-dC phosphoramidite vial on a designated port of the DNA synthesizer.

• Program the DNA synthesizer with the desired oligonucleotide sequence, specifying the coupling of CEMT-dC at the appropriate position(s).

• Initiate the solid-phase synthesis protocol.[17] Standard coupling times for CEMT-dC are generally sufficient.

• Upon completion of the synthesis, ensure the final 5'-dimethoxytrityl (DMT) group is removed if 5'-end labeling is not intended. For purification purposes, "DMT-on" synthesis can be advantageous.[12][16]

Protocol 2: Deprotection and Purification of the CEMT-dC Oligonucleotide

CAUTION: Work in a well-ventilated fume hood and wear appropriate personal protective equipment when handling concentrated ammonia solutions.

• Transfer the solid support containing the synthesized oligonucleotide to a screw-cap vial.

• Add concentrated ammonium hydroxide (or other appropriate deprotection solution as recommended for the protecting groups used) to the vial, ensuring the support is fully submerged.

• Seal the vial tightly and incubate at 55°C for 8-16 hours to cleave the oligonucleotide from the support and remove the protecting groups from the nucleobases and phosphate backbone.[9][15]

• After incubation, cool the vial to room temperature. Carefully open the vial in a fume hood and transfer the supernatant containing the oligonucleotide to a new microcentrifuge tube.

• Evaporate the ammonia solution to dryness using a lyophilizer or centrifugal evaporator.

• Resuspend the oligonucleotide pellet in an appropriate buffer for purification.

• Purify the CEMT-dC modified oligonucleotide using reversed-phase HPLC, anion-exchange HPLC, or denaturing PAGE.[11][12] The choice of method will depend on the length and properties of the oligonucleotide.

• After purification, desalt the oligonucleotide using a suitable method, such as size-exclusion chromatography or ethanol precipitation.[15]

• Quantify the purified oligonucleotide using UV-Vis spectrophotometry at 260 nm.

Protocol 3: Activation and Labeling with a Fluorescent Dye NHS Ester

This protocol describes the labeling of a CEMT-dC modified oligonucleotide with a fluorescent dye N-hydroxysuccinimide (NHS) ester.

• Activation of the Carboxylic Acid:

  • Dissolve the purified and lyophilized CEMT-dC oligonucleotide in 0.1 M sodium bicarbonate buffer (pH 9.0) to a final concentration of 0.3-0.8 mM.

• Preparation of the NHS Ester Solution:

  • Immediately before use, dissolve the fluorescent dye NHS ester in anhydrous DMSO or DMF to a concentration of approximately 14 mM.[6] It is critical to use anhydrous solvent to prevent hydrolysis of the NHS ester.

• Conjugation Reaction:

  • Add a 5-10 fold molar excess of the dissolved NHS ester to the oligonucleotide solution.[5]

  • Vortex the reaction mixture gently and incubate for 1-2 hours at room temperature, protected from light.[5] For some labels, incubation at 37°C may improve efficiency.[15]

• Purification of the Labeled Oligonucleotide:

  • The labeled oligonucleotide can be purified from excess dye and salts using several methods. Size-exclusion chromatography (e.g., using a desalting column) is a common first step.[5][15]

  • For higher purity, reversed-phase HPLC is highly effective at separating the labeled oligonucleotide from the unlabeled species and free dye.[12]

  • Alternatively, ethanol precipitation can be used to remove a significant portion of the unreacted NHS ester.

• Final Quantification and Storage:

  • After purification and desalting, quantify the labeled oligonucleotide. Note that the dye will also contribute to the absorbance at 260 nm.[15] It is recommended to also measure the absorbance at the dye's maximum absorption wavelength to estimate the labeling efficiency.

  • Store the purified, labeled oligonucleotide at -20°C or -80°C, protected from light.

Data Presentation and Visualization

Table 1: Typical Reaction Conditions for NHS Ester Conjugation

Parameter	Recommended Value	Notes
Oligonucleotide Concentration	0.3 - 0.8 mM	Higher concentrations can improve reaction kinetics.
NHS Ester Molar Excess	5 - 10 fold	A higher excess can drive the reaction to completion.
Reaction Buffer	0.1 M Sodium Bicarbonate, pH 8.5-9.0	The pH is critical for the reaction between the NHS ester and the amine.[6]
Reaction Time	1 - 2 hours	May require optimization depending on the specific dye and oligonucleotide.
Reaction Temperature	Room Temperature (approx. 25°C)	Can be increased to 37°C to enhance efficiency for some labels.[15]

Diagram 1: Workflow for Site-Specific DNA Labeling

Caption: Overview of the experimental workflow for site-specific DNA labeling using CEMT-dC.

Diagram 2: Chemical Pathway of CEMT-dC Labeling

Caption: Simplified chemical pathway for the activation and conjugation of CEMT-dC.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Labeling Efficiency	- Incomplete removal of the cyanoethyl group.- Hydrolysis of the NHS ester.- Suboptimal reaction pH.	- Ensure complete activation of the carboxylic acid.- Use fresh, anhydrous DMSO/DMF for the NHS ester.- Verify the pH of the reaction buffer is between 8.5 and 9.0.
Multiple Peaks in HPLC	- Incomplete deprotection.- Presence of unlabeled oligonucleotide.- Degradation of the oligonucleotide or dye.	- Optimize deprotection conditions.- Increase the molar excess of the NHS ester.- Protect the reaction from light and avoid harsh conditions.
Poor Recovery After Purification	- Loss of sample during precipitation or column chromatography.	- Optimize precipitation conditions.- Ensure compatibility of the oligonucleotide with the chosen purification matrix.

Conclusion

The use of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine offers a reliable and highly versatile method for the site-specific labeling of synthetic DNA. The post-synthetic conjugation approach allows for the use of a broad range of amine-reactive labels, providing researchers with the flexibility to tailor their labeled oligonucleotides for specific applications. By following the detailed protocols outlined in this guide, researchers can achieve high-yield, site-specific labeling of DNA for use in a variety of molecular biology and diagnostic techniques.

References

• STAR Protocols. (2023). Annealing and purification of fluorescently labeled DNA substrates for in vitro assays. STAR Protocols. Available at: [Link]

• Taylor & Francis Online. (2018). General and Facile Purification of Dye-Labeled Oligonucleotides by Ph-Controlled Extraction. Analytical Letters. Available at: [Link]

• ATDBio. (n.d.). Nucleic Acids Book - Chapter 7: Purification and characterisation of oligonucleotides. ATDBio. Available at: [Link]

• Applied Biosystems. (n.d.). Synthesis and Characterization of 5'-Fluorescent-dye-labeled Oligonucleotides. User Bulletin.

• Glen Research. (n.d.). Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Glen Report 32-26. Available at: [Link]

• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules. Interchim.
• Current Protocols in Nucleic Acid Chemistry. (n.d.). Synthesis of the Tellurium-Derivatized Phosphoramidites and their Incorporation into DNA Oligonucleotides. PMC - NIH.
• LGC Biosearch Technologies. (2024). Know your oligo mod: 5-methyl deoxycytidine. LGC Biosearch Technologies.
• Google Patents. (2013). US20130158243A1 - Process for conjugation of nhs esters with oligonucleotides.

• Glen Research. (n.d.). Deprotection Guide. Glen Research. Available at: [Link]

• Glen Research. (n.d.). Deprotection - Volume 1 - Deprotect to Completion. Glen Report 20.24. Available at: [Link]

• Unknown. (n.d.). DNA Labeling Protocol.
• PubMed. (n.d.). Alteration of the relative stability of dA-dT and dG-dC base pairs in DNA. PubMed.
• Scribd. (n.d.). Deprotection Guide 20200110. Scribd.
• RSC Publishing. (n.d.). Oligonucleotide synthesis under mild deprotection conditions. PMC.
• Twist Bioscience. (n.d.). A Simple Guide to Phosphoramidite Chemistry and How it Fits in Twist Bioscience's Commercial Engine. Twist Bioscience.

• Chemical Society Reviews. (2020). Covalent labeling of nucleic acids. RSC Publishing. Available at: [Link]

• eLife. (2021). 5′-Modifications improve potency and efficacy of DNA donors for precision genome editing. eLife.
• Analytical Biochemistry. (2011).
• Chemistry – A European Journal. (2021). Fast and Efficient Postsynthetic DNA Labeling in Cells by Means of Strain‐Promoted Sydnone‐Alkyne Cycloadditions. PMC.

• ATDBio. (n.d.). Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. ATDBio. Available at: [Link]

• LGC Biosearch Technologies. (n.d.). Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites. LGC Biosearch Technologies.
• Molecules. (2013).
• Current Protocols in Nucleic Acid Chemistry. (2016). End-Labeling Oligonucleotides with Chemical Tags After Synthesis. PMC - NIH.
• BenchChem. (2025). Application Note: High-Efficiency Labeling of Nascent DNA using 5-Ethynyl-2'-deoxyuridine (EdU) and Click Chemistry. BenchChem.
• PubMed. (n.d.). Postsynthetic DNA modification through the copper-catalyzed azide-alkyne cycloaddition reaction. PubMed.
• Thermo Fisher Scientific. (2012). Labeling Oligonucleotides and Nucleic Acids—Section 8.2. Thermo Fisher Scientific.
• ResearchGate. (2025). 5-Ethynyl-2 '-deoxycytidine as a new agent for DNA labeling: Detection of proliferating cells.
• Nucleic Acids Research. (2014). Internally labeled Cy3/Cy5 DNA constructs show greatly enhanced photo-stability in single-molecule FRET experiments. PMC.
• PNAS. (n.d.).
• ACS Central Science. (2019). Uptake and Fate of Fluorescently Labeled DNA Nanostructures in Cellular Environments: A Cautionary Tale.
• ResearchGate. (n.d.). Internally labeled Cy3/Cy5 DNA constructs show greatly enhanced photo-stability in single-molecule FRET experiments.
• PubMed. (2009).
• Frontiers in Plant Science. (n.d.). New Insights into 5hmC DNA Modification: Generation, Distribution and Function. Frontiers.
• Molecular and Cellular Biology. (n.d.). Evolution and stability of chromosomal DNA coamplified with the CAD gene. PMC.
• Acta Biochimica Polonica. (n.d.). Quantification of 5-methyl-2'-deoxycytidine in the DNA. PubMed.
• Blood. (2006).
• ResearchGate. (2025). Postsynthetic DNA Modification through the Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction.
• ResearchGate. (n.d.). Effects of 5-aza-2'-deoxycytidine on DNA Methylation within Female Mouse Reproductive Tissues.

Sources

• 2. Covalent labeling of nucleic acids - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00600A [pubs.rsc.org]
• 3. Cleavage / Deprotection Reagents | Nucleic Acid Chemistry | [Synthesis & Materials] | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 4. twistbioscience.com [twistbioscience.com]
• 5. glenresearch.com [glenresearch.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. atdbio.com [atdbio.com]
• 8. mdpi.com [mdpi.com]
• 9. glenresearch.com [glenresearch.com]
• 10. glenresearch.com [glenresearch.com]
• 11. cell.com [cell.com]
• 12. atdbio.com [atdbio.com]
• 13. interchim.fr [interchim.fr]
• 14. tandfonline.com [tandfonline.com]
• 15. genome.cshlp.org [genome.cshlp.org]
• 16. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 17. Synthesis of the Tellurium-Derivatized Phosphoramidites and their Incorporation into DNA Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Automated Synthesis of Oligonucleotides Containing 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

Here is the detailed Application Note and Protocol on the coupling conditions for 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine.

Abstract

This document provides a comprehensive guide for the efficient incorporation of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidite into synthetic oligonucleotides using automated solid-phase synthesis. This modified nucleoside serves as a stable precursor to 5-hydroxymethyl-2'-deoxycytidine (5-hmC), a critical epigenetic marker. We detail the optimal coupling conditions, recommend activators, and present validated protocols for post-synthetic cleavage and deprotection. Particular emphasis is placed on the unique chemical considerations required for the complete removal of the 5-O-(2-Cyanoethoxy)methyl protecting group to ensure the generation of high-purity 5-hmC-containing oligonucleotides for use in epigenetics research and diagnostics development.

Introduction: The Chemistry and Significance

The discovery of 5-hydroxymethylcytosine (5-hmC) as a stable, abundant base in the mammalian genome has highlighted its crucial role in epigenetic regulation.[1][2] To facilitate the study of this "sixth base," the chemical synthesis of oligonucleotides containing 5-hmC at specific sites is essential. The phosphoramidite 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is a key building block for this purpose, where the hydroxymethyl group is protected to ensure compatibility with the standard phosphoramidite synthesis cycle.

The core of oligonucleotide synthesis is the phosphoramidite method, a four-step cycle that sequentially adds nucleoside units to a growing chain attached to a solid support.[3] This process involves:

• Detritylation: Removal of the 5'-hydroxyl protecting group (typically dimethoxytrityl, DMT).

• Coupling: Formation of a phosphite triester bond between the free 5'-hydroxyl and the incoming phosphoramidite.

• Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of failure sequences.

• Oxidation: Conversion of the unstable phosphite triester linkage to a stable phosphate triester.

While the incorporation of the title phosphoramidite follows this standard cycle, the protecting group on the 5-hydroxymethyl moiety—the 2-cyanoethyl (CE) group—presents specific challenges during the final deprotection step, which this guide will address in detail.[1][4]

The Phosphoramidite Coupling Cycle: A Visual Workflow

The efficiency of each step in the synthesis cycle is paramount for producing high-quality, full-length oligonucleotides.[5] The general workflow is illustrated below.

Caption: Automated phosphoramidite synthesis cycle workflow.

Recommended Protocol for Automated Synthesis

This protocol is designed for standard automated DNA synthesizers. The primary directive for the coupling step is that no significant changes are typically required from standard nucleoside phosphoramidite protocols.[2] However, ensuring high coupling efficiency is critical, especially for longer oligonucleotides.[5]

Reagent Preparation and Handling

• Phosphoramidite Solution: Prepare a 0.1 M solution of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidite in anhydrous acetonitrile. Ensure the acetonitrile has a water content of <30 ppm.[5]

• Activator Solution: 5-(Ethylthio)-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI) are recommended. Prepare at the concentration specified by the synthesizer manufacturer (typically 0.25 M for DCI).[6]

  • Scientific Rationale: While 1H-Tetrazole was historically used, activators like DCI offer a superior balance of nucleophilicity and acidity, promoting rapid coupling without causing premature detritylation of the phosphoramidite, a side reaction that can lead to n+1 impurities.[5][7] DCI is particularly effective for sterically hindered phosphoramidites.

• Ancillary Reagents: Use standard capping, oxidation, and detritylation solutions as recommended by the instrument manufacturer. Ensure all reagents, especially the acetonitrile used for washes and dilutions, are anhydrous to prevent scavenging of the activated monomer.[5]

Synthesizer Parameters

The following parameters serve as a validated starting point. Optimization may be required based on the specific oligonucleotide sequence and synthesizer model.

Parameter	Recommendation	Rationale & Notes
Phosphoramidite Conc.	0.1 M in Acetonitrile	Standard concentration for efficient delivery and reaction kinetics.
Activator	0.25 M DCI or 0.25 M ETT	DCI is an excellent choice due to its high activity and lower acidity compared to other strong activators, minimizing potential side reactions.[5]
Coupling Time	120 - 180 seconds	While some modified amidites require extended coupling times[8][9], a 2-3 minute wait step is generally sufficient for near-quantitative coupling. For sequences with repetitive additions or known difficult couplings, extending this time can be beneficial.
Reagent Delivery	Per manufacturer's protocol	Ensure sufficient equivalents of phosphoramidite are delivered to drive the reaction to completion.
Capping	Standard (Acetic Anhydride)	Essential for preventing the elongation of failure sequences.
Oxidation	Standard (Iodine/THF/Water)	Rapidly converts the phosphite triester to a stable phosphate triester.
Detritylation	Standard (3% TCA in DCM)	Cleaves the 5'-DMT group to prepare for the next coupling cycle.

Post-Synthesis: Cleavage and Deprotection Strategy

This is the most critical phase for oligonucleotides containing 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine. The cyanoethyl group on the 5-methyl position is more difficult to remove than the cyanoethyl groups on the phosphate backbone.[1][4] Incomplete removal will result in a final product that is 53 Da heavier than the desired 5-hmC oligonucleotide.

The Deprotection Challenge

Standard deprotection with ammonium hydroxide, even at elevated temperatures for extended periods, may not achieve complete removal of the 5-O-cyanoethyl group.[4] This necessitates a more rigorous deprotection strategy than is used for standard DNA oligonucleotides.

Recommended Two-Step Deprotection Protocol

To ensure complete deprotection and generation of the final 5-hmC nucleoside, a two-step approach is highly recommended.

Caption: Recommended two-step deprotection workflow.

Methodology:

• Cleavage from Support & Initial Deprotection:

  • Transfer the solid support to a 2 mL screw-cap vial.

  • Add 1.5 mL of concentrated ammonium hydroxide.

  • Incubate at 55°C for 12-17 hours. This step cleaves the oligonucleotide from the support and removes the protecting groups from the phosphate backbone and the exocyclic amines of the standard nucleobases (A, G, C).[8]

  • Cool the vial, transfer the supernatant to a new tube, and evaporate to dryness.

• Complete Removal of the 5-O-Cyanoethyl Group:

  • Caution: The use of a stronger base is often required. The literature suggests that treatment with a reagent like sodium hydroxide or sodium methoxide is necessary for complete removal, though this may not be compatible with all other modifications on the oligonucleotide.[1][4] An alternative is to use a hydroxide-based deprotection from the start.

  • Recommended Protocol: Resuspend the dried oligonucleotide in 1 mL of 0.4 M NaOH in a 4:1 Methanol/Water solution.[8]

  • Incubate at room temperature for 17 hours.

  • Neutralize the solution carefully with an appropriate buffer (e.g., TEAA buffer) before purification.

  • Note: This strong base treatment is not compatible with dmf-protected dG, which requires much longer deprotection times under these conditions. Isobutyryl-protected dG (iBu-dG) is recommended when using this deprotection scheme.[8]

Quality Control and Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Low Coupling Efficiency	1. Wet reagents (Acetonitrile, Activator). 2. Degraded phosphoramidite. 3. Insufficient coupling time.	1. Use fresh, anhydrous grade acetonitrile. Dry argon/helium lines.[5] 2. Use freshly prepared phosphoramidite solution. 3. Increase coupling time to 3-5 minutes.
Incomplete Deprotection (+53 Da Peak)	The 5-O-cyanoethyl group was not fully removed.	Implement the two-step deprotection protocol using a stronger base like NaOH in MeOH/Water.[8] Verify complete removal by mass spectrometry.
Depurination (Abasic Sites)	Overly harsh detritylation conditions, especially at dG or dA residues.	Use 2% Dichloroacetic Acid (DCA) instead of 3% Trichloroacetic Acid (TCA) for detritylation.[5] Ensure activator is not overly acidic if depurination is a persistent issue.

References

• Preparation of DNA Containing 5-Hydroxymethyl-2′-Deoxycytidine Modification Through Phosphoramidites with TBDMS as 5-Hydroxymethyl Protecting Group - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Glen Report 21.211 - TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. (n.d.). Glen Research. [Link]

• Activators for oligonucleotide and phosphoramidite synthesis. (n.d.).

• 5-Hydroxymethyl-dC II-CE Phosphoramidite. (n.d.). Glen Research. [Link]

• Glen Report 25 Supplement: Deprotection - Volumes 1-5. (n.d.). Glen Research. [Link]

• An Acid Free Deprotection of 5'Amino-Modified Oligonucleotides. (n.d.). ChemRxiv. [Link]

• Glen Report 19.29 - Technical Brief - ABOUT ACTIVATORS: Now and tomorrow. (n.d.). Glen Research. [Link]

• Syntheses of Two 5-Hydroxymethyl-2′-DeoxyCytidine Phosphoramidites with TBDMS as the 5-hydroxyl protecting group and Their Incorporation into DNA. (n.d.). National Center for Biotechnology Information. [Link]

• TECHNICAL BULLETIN 5-FORMYL-dC-CE PHOSPHORAMIDITE. (n.d.). Glen Research. [Link]

• Chemistry of installing epitranscriptomic 5-modified cytidines in RNA oligomers. (2024, August 16). Royal Society of Chemistry. [Link]

Sources

• 1. Preparation of DNA Containing 5-Hydroxymethyl-2′-Deoxycytidine Modification Through Phosphoramidites with TBDMS as 5-Hydroxymethyl Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]
• 2. glenresearch.com [glenresearch.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Syntheses of Two 5-Hydroxymethyl-2′-DeoxyCytidine Phosphoramidites with TBDMS as the 5-hydroxyl protecting group and Their Incorporation into DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. glenresearch.com [glenresearch.com]
• 6. EP1874792B1 - Activators for oligonucleotide and phosphoramidite synthesis - Google Patents [patents.google.com]
• 7. glenresearch.com [glenresearch.com]
• 8. glenresearch.com [glenresearch.com]
• 9. Chemistry of installing epitranscriptomic 5-modified cytidines in RNA oligomers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01098A [pubs.rsc.org]

Post-synthetic modification of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine residues

Application Note: Post-Synthetic Generation of 5-Hydroxymethylcytosine (5-hmC) via Deprotection of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine Residues

Introduction: The Epigenetic "Sixth Base"

5-Hydroxymethylcytosine (5-hmC) is a key epigenetic marker generated by the TET-mediated oxidation of 5-methylcytosine. Often termed the "sixth base," it plays critical roles in gene regulation, embryonic development, and neurobiology.

To study 5-hmC, researchers require synthetic DNA containing site-specific 5-hmC modifications. The direct incorporation of unprotected 5-hmC is chemically challenging due to the reactivity of the hydroxyl group. Consequently, the 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidite has emerged as a robust precursor. The 2-cyanoethyl ether moiety protects the 5-hydroxymethyl group during solid-phase synthesis.

The Challenge: The "post-synthetic modification" in this context refers to the removal of this protecting group. Unlike the labile cyanoethyl groups on the phosphate backbone, the ether-linked cyanoethyl group at the 5-position is significantly more stable. Standard ammonium hydroxide deprotection is often insufficient, leading to truncated products or "cyanoethyl-adduct" impurities that confound downstream analysis.

Chemical Mechanism

The conversion of the protected precursor to 5-hmC relies on a base-catalyzed

-elimination reaction.

• Proton Abstraction: A strong base removes the acidic

  -proton adjacent to the nitrile group.

• Elimination: The resulting carbanion collapses, expelling the 5-hydroxymethyl-dC alkoxide and releasing acrylonitrile .

• Protonation: The alkoxide is protonated to yield the final 5-hmC residue.

Critical Risk: The released acrylonitrile is a potent Michael acceptor. If not scavenged, it can alkylate the N3 position of Thymine residues (forming "CNET" impurities) or the exocyclic amines of other bases.

Pathway Diagram

Figure 1: Mechanistic pathway of 5-CEM-dC deprotection. The release of acrylonitrile necessitates efficient scavenging to prevent re-alkylation of the DNA strand.

Experimental Protocols

Two protocols are provided.[1][2][3][4][5][6][7][8][9] Protocol A is the industry gold standard for high-yield synthesis. Protocol B is an alternative for labs lacking anhydrous handling capabilities, though with lower efficiency.

Protocol A: Sodium Methoxide (NaOMe) Deprotection (Recommended)

Best for: High purity, complete conversion, and prevention of base alkylation.

Reagents:

• 0.5 M Sodium Methoxide (NaOMe) in Methanol (Anhydrous).

• Glacial Acetic Acid (for neutralization).

• Naphthalene (optional internal standard for HPLC).

Step-by-Step Procedure:

• Synthesis: Perform solid-phase synthesis using 5-[(2-Cyanoethoxy)methyl]-dC phosphoramidite. Use standard coupling times (e.g., 3-6 mins).

  • Note: Use "UltraMild" bases (Ac-dC, Pac-dA) if possible to prevent transamidation, though standard bases (Bz-dA, Bz-dC) are compatible with NaOMe.

• Cleavage: Treat the solid support (CPG) with 0.5 M NaOMe in Methanol at Ambient Temperature (25°C) for 1-2 hours .

  • Mechanism:[7][8][9][10] This step cleaves the oligo from the support and rapidly eliminates the cyanoethyl ether via the strong methoxide base.

• Neutralization: Carefully neutralize the solution by adding an equimolar amount of Glacial Acetic Acid (or TEAA buffer) to reach pH 7-8.

  • Warning: Do not inject highly alkaline samples directly into HPLC columns.

• Work-up: Dry the sample in a speed-vac.

• Purification: Resuspend in water and purify via RP-HPLC or PAGE.

Protocol B: Ammonium Hydroxide with Scavenger

Best for: Labs restricted to aqueous chemistry. Risk: Incomplete deprotection.

Reagents:

• Ammonium Hydroxide (28-30% NH₄OH).

• Scavenger: Nitromethane (0.5% v/v) OR t-Butylamine (10% v/v).

Step-by-Step Procedure:

• Cleavage: Add NH₄OH containing the selected scavenger to the CPG column.

• Incubation: Incubate at 65°C for 12–16 hours .

  • Note: Standard 55°C protocols are often insufficient for the 5-CEM ether cleavage.

• Venting: Cool to room temperature. Open the vial carefully (pressure buildup).

• Work-up: Evaporate ammonia.

Data Presentation & Comparison

Table 1: Comparison of Deprotection Strategies

Feature	Standard NH₄OH	NaOMe / MeOH (Protocol A)	NH₄OH + Scavenger (Protocol B)
Reaction Time	16–24 Hours	1–2 Hours	12–16 Hours
Temperature	55–65°C	25°C (Room Temp)	65°C
Completeness	Often Incomplete (<80%)	Quantitative (>99%)	High (>90%)
Side Products	High (CNET adducts)	Minimal	Low
Reagent Stability	High	Low (Moisture sensitive)	High

Troubleshooting & Quality Control

Issue: "M+53" Peak in Mass Spec

• Diagnosis: This corresponds to the unremoved acrylonitrile adduct (+53 Da) on a Thymine residue (N3-cyanoethyl-thymidine).

• Cause: Insufficient scavenging of acrylonitrile released during deprotection.

• Fix: Switch to Protocol A (NaOMe) or increase scavenger concentration (e.g., add 10% diethylamine or piperazine) in Protocol B.

Issue: Incomplete Deprotection (M+53 on Cytosine)

• Diagnosis: Mass spectrum shows the mass of the starting material (protected 5-CEM-dC).

• Cause: The base was too weak to trigger the

  -elimination at the 5-position ether.

• Fix: Extend reaction time or increase temperature. Ensure reagents are fresh (NH₄OH loses potency).

Issue: Degradation of 5-hmC

• Diagnosis: Loss of 5-hmC signal; appearance of deaminated products.

• Cause: 5-hmC is chemically stable, but prolonged heating in ammonia can cause minor degradation.

• Fix: Use the room temperature NaOMe method to avoid thermal stress.

References

• Synthesis of 5-Hydroxymethyl-dC Phosphoramidite & Deprotection Challenges

  • Source: Dai, Q., & He, C. (2011). Syntheses of Two 5-Hydroxymethyl-2'-deoxycytidine Phosphoramidites with TBDMS as the 5-Hydroxyl Protecting Group and Their Incorporation into DNA. Current Protocols in Nucleic Acid Chemistry.

  • Link:[Link]

  • Relevance: Discusses the limitations of the cyanoethyl group and the necessity of strong base treatment (NaOMe)

• Acrylonitrile Scavenging in Oligonucleotide Synthesis

  • Source: Umemoto, T., & Wada, T. (2005).[4] Nitromethane as a scavenger of acrylonitrile in the deprotection of synthetic oligonucleotides.[4][7][11] Tetrahedron Letters, 46(24), 4251-4253.[4]

  • Link:[Link]

  • Relevance: Establishes the mechanism of nucleobase alkylation by acrylonitrile and the use of nitromethane as a scavenger.[4]

• General Deprotection Str

  • Source: Glen Research. (n.d.). Deprotection Guide.

  • Link:[Link]

  • Relevance: Provides industry-standard context for "UltraMild" and "UltraFast" deprotection cycles comp

Sources

• 1. researchgate.net [researchgate.net]
• 2. glenresearch.com [glenresearch.com]
• 3. glenresearch.com [glenresearch.com]
• 4. tus.elsevierpure.com [tus.elsevierpure.com]
• 5. Post-synthetic modification of an amino-functionalized metal–organic framework for highly efficient enrichment of N-linked glycopeptides - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Chemical synthesis of a very long oligoribonucleotide with 2-cyanoethoxymethyl (CEM) as the 2′-O-protecting group: structural identification and biological activity of a synthetic 110mer precursor-microRNA candidate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. EP4201947A1 - Process for the backbone deprotection of oligonucleotides containing a terminal alkyl phosphonate group - Google Patents [patents.google.com]
• 9. CN1444595A - Deprotection of synthetic oligonucleotides using acrylonitrile scavenger - Google Patents [patents.google.com]
• 10. Selective Functionalisation of 5‐Methylcytosine by Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: Synthesis of Psoralen-Functionalized DNA via 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

This Application Note is designed for researchers and drug development professionals focusing on the synthesis of Psoralen-functionalized DNA using the specific precursor 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (often abbreviated as 5-CEM-dC or protected 5-hm-dC ).[1]

This protocol addresses the specific challenge of incorporating psoralen—a photo-reactive crosslinking agent—at specific internal cytosine residues.[1] The method utilizes the 5-[(2-Cyanoethoxy)methyl] group as a "convertible" protecting group that yields 5-hydroxymethyl-2'-deoxycytidine (5-hm-dC) upon deprotection, which serves as the reactive handle for post-synthetic functionalization.[1]

[1]

Abstract

Psoralen-functionalized oligonucleotides are critical tools for structural biology and therapeutic development, utilized for their ability to form covalent interstrand crosslinks (ICLs) with thymidine residues upon UVA irradiation (365 nm).[1] Direct incorporation of psoralen phosphoramidites often limits the modification to the 5'-terminus or requires unstable reagents.[1] This guide details a robust post-synthetic strategy using 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine as a stable precursor.[1] This masked derivative is incorporated into DNA via standard solid-phase synthesis and subsequently converted to 5-hydroxymethyl-2'-deoxycytidine (5-hm-dC) .[1] The resulting primary hydroxyl group is then activated to couple with psoralen derivatives (e.g., Psoralen-NHS or Psoralen-amine via CDI activation), enabling site-specific internal functionalization with high yield and structural integrity.[1]

Introduction & Mechanistic Rationale

Why 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine?

The direct synthesis of DNA containing 5-hydroxymethylcytosine (5-hm-dC) is challenging due to the reactivity of the hydroxyl group.[1] Standard acetyl (Ac) protection often leads to N4-acetyl artifacts or side reactions during deprotection.[1] The 2-cyanoethyl ether protection strategy offers distinct advantages:

• Stability: It is stable under standard phosphoramidite coupling and oxidation conditions.[1]

• Clean Deprotection: Upon treatment with ammonium hydroxide, the 2-cyanoethyl group undergoes

  -elimination, releasing acrylonitrile and generating the free 5-hydroxymethyl group (5-hm-dC) quantitatively.[1]

• Versatility: The generated 5-hm-dC site acts as a "chemical hook" for conjugating psoralen moieties that cannot survive the harsh conditions of DNA synthesis (e.g., iodine oxidation or acid detritylation).[1]

Mechanism of Action

The process follows a three-stage workflow:

• Incorporation: The 5-CEM-dC phosphoramidite is coupled into the oligonucleotide chain.[1]

• Unmasking: Standard ammonolysis removes base protecting groups and the 5-cyanoethyl ether, exposing the 5-hydroxymethyl handle.[1]

• Conjugation: The exposed hydroxyl is activated (e.g., via Carbonyl Diimidazole - CDI) to react with an amine-functionalized psoralen, forming a stable carbamate linkage.[1]

Experimental Workflow Visualization

Figure 1: Step-by-step pathway for converting the 5-CEM-dC precursor into a psoralen-crosslinking oligonucleotide.

Materials & Reagents

Reagent	Specification	Purpose
5-CEM-dC Phosphoramidite	>98% Purity (HPLC)	Precursor for 5-hm-dC site.[1]
Psoralen-Amine	e.g., 4'-Aminomethyl-4,5',8-trimethylpsoralen (AMT)	Functional moiety for crosslinking.[1]
CDI	1,1'-Carbonyldiimidazole	Activator for -OH to Carbamate coupling.[1]
Ammonium Hydroxide	28-30% (Concentrated)	Deprotection and cleavage.[1]
TEAA Buffer	0.1 M, pH 7.0	HPLC Purification.[1]
Acetonitrile	HPLC Grade	Solvent/Co-solvent.[1][2]

Detailed Protocol

Phase 1: Oligonucleotide Synthesis[1]

• Design: Locate the insertion site for psoralen.[1] Ensure it is positioned opposite a Thymidine (T) on the target strand to maximize crosslinking efficiency (5'-TpA-3' sites are optimal).[1]

• Coupling: Use 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidite at a concentration of 0.1 M in anhydrous acetonitrile.

• Coupling Time: Increase coupling time to 6 minutes to ensure high efficiency for the modified base.

• DMT Status: Synthesize "DMT-ON" if cartridge purification is planned, or "DMT-OFF" for PAGE/HPLC.

Phase 2: Deprotection & Unmasking

This step removes standard base protection and converts the 5-CEM group to 5-hydroxymethyl.[1]

• Transfer the CPG solid support to a screw-cap vial.

• Add 1.0 mL of Concentrated Ammonium Hydroxide (30%) .

• Incubate at 55°C for 16 hours (or according to the requirements of other modified bases in the sequence).

  • Note: The

    -elimination of the cyanoethyl ether occurs concurrently with base deprotection.[1]

• Cool to room temperature and evaporate the ammonia using a speed-vac.

• Resuspend the pellet in water.[1]

Phase 3: Post-Synthetic Conjugation (Psoralen Attachment)

Since 5-hm-dC has a primary hydroxyl, we use CDI activation to couple an amino-psoralen, forming a stable carbamate linkage.[1]

• Lyophilization: Ensure the 5-hm-dC oligonucleotide (approx. 10-50 OD) is completely dry and salt-free (desalt via Sep-Pak if necessary).

• Activation:

  • Dissolve the oligo in 200 µL of anhydrous DMSO .

  • Add 5 mg of 1,1'-Carbonyldiimidazole (CDI) .

  • Incubate at Room Temperature for 2 hours with varying agitation. This activates the 5-hydroxymethyl group to an imidazolyl carbamate.[1]

• Precipitation (Wash):

  • Precipitate the activated oligo with 1 mL of n-Butanol or Cold Acetone to remove excess CDI (critical to prevent quenching of the amine).[1]

  • Centrifuge (12,000 rpm, 5 min), discard supernatant, and dry the pellet briefly.

• Coupling:

  • Dissolve the pellet in 200 µL of 0.2 M NaHCO3 buffer (pH 8.5) .

  • Add 5-10 equivalents of Psoralen-Amine (dissolved in minimal DMSO if needed).

  • Incubate at 25°C for 4-12 hours in the dark (wrap vial in foil).

• Purification:

  • Purify the conjugate via RP-HPLC to separate the Psoralen-DNA from unreacted DNA and excess psoralen.[1]

Quality Control & Validation

HPLC Analysis

The Psoralen-functionalized DNA will exhibit a hydrophobic shift (longer retention time) compared to the unreacted 5-hm-dC intermediate due to the aromatic psoralen rings.[1]

Gradient Table:

Time (min)	% Buffer A (0.1M TEAA)	% Buffer B (Acetonitrile)
0	95	5
20	60	40

| 25 | 20 | 80 |[1]

UV-Vis Characterization[1][3]

• DNA Absorbance: 260 nm.[1]

• Psoralen Absorbance: ~330-340 nm.[1]

• Validation: A ratio of A260/A330 can be used to estimate labeling efficiency.[1]

Functional Crosslinking Assay

• Hybridize the Psoralen-DNA with a complementary strand containing a Thymidine at the -1 or +1 position relative to the modification.[1]

• Irradiate with UVA light (365 nm, 1-5 J/cm²) for 15-30 minutes on ice.[1]

• Analyze on Denaturing PAGE (Urea).[1]

  • Result: A slower-migrating band corresponds to the crosslinked duplex (double molecular weight).[1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conjugation Yield	Hydrolysis of Activated Intermediate	Ensure strictly anhydrous conditions during CDI activation. Perform rapid precipitation/wash.[1]
Incomplete Deprotection	Insufficient Ammonia Treatment	Ensure full 16h incubation at 55°C. The ether cleavage is slower than N-benzoyl removal.[1]
Precipitation of Psoralen	Low Solubility in Buffer	Add up to 20% DMSO or DMF to the coupling buffer to maintain psoralen solubility.[1]
Degradation of Psoralen	Exposure to Ambient Light	Keep all psoralen-containing solutions wrapped in foil; work under yellow light if possible.[1]

References

• Glen Research. 5-Hydroxymethyl-dC II.[1] Glen Research Product Notes.[1] Link

• Dai, Q., et al. (2011). Syntheses of Two 5-Hydroxymethyl-2′-deoxycytidine Phosphoramidites with TBDMS as the 5-Hydroxymethyl Protecting Group and Their Incorporation into DNA.[1][3] Journal of Organic Chemistry, 76(10), 4182–4188.[1][3] Link[1]

• Pieles, U., & Englisch, U. (1989). Psoralen covalently linked to oligodeoxyribonucleotides: synthesis and photoreaction.[1] Nucleic Acids Research, 17(1), 285–299.[1] Link

• LGC Standards. N-Benzoyl-5-((2-cyanoethoxy)methyl)-2'-deoxycytidine Reference Material.Link[1]

Sources

• 1. Buy Online CAS Number 188411-06-5 - TRC - N-Benzoyl-5-((2-cyanoethoxy)methyl)-2’-deoxycytidine CEP | LGC Standards [lgcstandards.com]
• 2. 188411-05-4|5-[(2-Cyanoethoxy)methyl]-2’-deoxycytidine|5-[(2-Cyanoethoxy)methyl]-2’-deoxycytidine|-范德生物科技公司 [bio-fount.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Improving coupling efficiency of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidites

Overview & Application Context

Product Identity: 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (5-CEM-dC) Phosphoramidite Target Application: Synthesis of oligonucleotides containing 5-Hydroxymethylcytosine (5-hmC) . Mechanism: The (2-cyanoethoxy)methyl (CEM) group serves as a protecting group for the hydroxyl moiety at the C5 position. It is designed to be stable during solid-phase synthesis but is removed during standard ammonium hydroxide deprotection to yield the native 5-hmC base.

This guide addresses the specific kinetic and steric challenges associated with coupling this bulky, modified phosphoramidite. Unlike standard dC, the 5-CEM-dC monomer exhibits significant steric hindrance near the coupling center, requiring optimized activation protocols to achieve >98% coupling efficiency.

Part 1: Troubleshooting & Optimization (Q&A)

Phase 1: Reagent Preparation & Storage

Q: My 5-CEM-dC amidite solution turned cloudy after 24 hours. Is it still usable? A: No. Cloudiness indicates moisture ingress and subsequent hydrolysis of the phosphoramidite to a non-reactive phosphonate species.

• The Cause: The CEM modification makes the molecule hygroscopic. Even trace water (10-20 ppm) in acetonitrile (ACN) can deactivate the monomer.

• The Fix:

  • Solvent Quality: Use only anhydrous ACN with <10 ppm water content.

  • Molecular Sieves: Add activated 3Å molecular sieves to the dissolved amidite bottle immediately. Allow it to stand for 4-6 hours before use to scavenge residual moisture.

  • Shelf Life: Discard dissolved solutions after 48 hours.

Q: What is the optimal concentration for dissolution? A: 0.1 M to 0.12 M. While standard DNA synthesis often uses 0.05 M or 0.1 M, we recommend a slight excess (0.12 M) for 5-CEM-dC to drive the reaction kinetics forward, compensating for the steric bulk of the CEM group [1].

Phase 2: Coupling Chemistry

Q: I am using 1H-Tetrazole, but my coupling efficiency is stuck at 85-90%. Why? A: 1H-Tetrazole is too weak for this sterically hindered monomer.

• The Science: The CEM group at the C5 position creates steric bulk that impedes the approach of the activated phosphoramidite to the 5'-OH of the growing chain. 1H-Tetrazole (pKa ~4.9) does not generate a sufficiently electrophilic intermediate to overcome this barrier rapidly.[]

• The Solution: Switch to 5-Ethylthio-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI) .

  • ETT (0.25 M): Higher acidity (pKa ~4.3) increases activation speed.

  • DCI (0.25 M): More nucleophilic, acting as a superior catalyst for bulky amidites [2].

Q: What coupling time should I program into the synthesizer? A: 6 to 10 minutes. Standard coupling times (1-2 mins) are insufficient. The diffusion rate of the bulky 5-CEM-dC into the pores of the CPG (Controlled Pore Glass) support is slower.

• Protocol: Use a "pulsed" delivery if possible (draw reagent -> wait -> draw fresh reagent -> wait) to maintain a high local concentration of fresh amidite.

Phase 3: Deprotection & Downstream

Q: How do I remove the CEM protecting group to get 5-hmC? A: Standard Ammonium Hydroxide (NH₄OH). You do not need a separate deprotection step.

• Mechanism: The alkaline conditions induce

  -elimination of the cyanoethyl moiety, followed by the release of formaldehyde, revealing the 5-hydroxymethyl group.

• Conditions: Incubate in concentrated NH₄OH at 55°C for 16 hours (or 65°C for 4 hours).

• Warning: Avoid "UltraMild" deprotection reagents (like Potassium Carbonate in Methanol) if they are not strong enough to trigger the complete elimination of the CEM group [3].

Part 2: Experimental Protocols

Protocol A: Optimized Coupling Cycle for 5-CEM-dC

Step	Reagent	Volume/Time	Critical Note
1. Detritylation	3% TCA in DCM	Flow to color removal	Ensure complete removal of DMT; bulky bases are sensitive to incomplete deblocking.
2. Wash	Anhydrous ACN	30 sec	Remove all traces of acid.
3. Coupling	0.1 M 5-CEM-dC + 0.25 M ETT	600 sec (10 min)	CRITICAL: Extended time is mandatory.
4. Capping	Cap A (Ac₂O) + Cap B (NMI)	Standard	Blocks unreacted 5'-OH to prevent deletion mutations.
5. Oxidation	0.02 M Iodine in THF/Pyridine/H₂O	Standard	Converts P(III) to stable P(V).

Protocol B: Anhydrous Dissolution (The "Sieve Method")

• Bake 3Å molecular sieves at 200°C for 4 hours (or buy pre-activated packets).

• Flush the phosphoramidite bottle with Argon.

• Inject anhydrous Acetonitrile through the septum to achieve 0.1 M concentration.

• Immediately add 5-10 beads of activated sieves.

• Swirl gently and let sit for 4 hours before placing on the synthesizer.

Part 3: Visualization & Logic

Figure 1: Coupling Efficiency Decision Tree

A logic flow to diagnose and fix low coupling yields specific to 5-CEM-dC.

Caption: Diagnostic workflow for identifying the root cause of poor 5-CEM-dC incorporation.

Figure 2: Deprotection Mechanism (CEM Removal)

Visualizing how the protecting group is cleaved to reveal 5-hmC.

Caption: Chemical pathway for the removal of the CEM group during standard ammonia deprotection.

Part 4: Comparative Data

Table 1: Activator Performance with 5-CEM-dC

Activator	Concentration	Coupling Time	Average Efficiency	Recommendation
1H-Tetrazole	0.45 M	2 min	82% - 88%	Not Recommended
1H-Tetrazole	0.45 M	10 min	92% - 94%	Suboptimal
ETT	0.25 M	6 min	97% - 98%	Highly Recommended
DCI	0.25 M	6 min	> 98%	Excellent

References

• Glen Research. Technical Brief: Synthesis of Long Oligonucleotides. Glen Research Report 21.11. [Link]

• Vargeese, C. et al. Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. Nucleic Acids Research, 1998, 26(4), 1046-1050. [Link]

• Song, C.X. et al. Sensitive and specific detection of 5-hydroxymethylcytosine in genomic DNA. Science, 2011, 333(6047), 1303-1307. [Link]

Sources

Technical Support Center: Optimizing Deprotection for 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine Oligonucleotides

Welcome to the Technical Support Center for epigenetic oligonucleotide synthesis. As a Senior Application Scientist, I frequently encounter researchers facing mass spectrometry discrepancies when synthesizing DNA containing 5-hydroxymethylcytosine (5-hmC). The first-generation phosphoramidite building block, 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (commercially known as 5-Hydroxymethyl-dC-CE), utilizes a 2-cyanoethyl ether to protect the highly reactive 5-hydroxymethyl group during solid-phase synthesis[1].

While this cyanoethyl group provides excellent stability during the phosphoramidite coupling cycles, its removal requires overcoming a significant kinetic barrier. Standard oligonucleotide deprotection protocols will fail, leading to truncated or adducted products. This guide establishes a self-validating system for optimizing your deprotection workflows, ensuring high-fidelity synthesis of 5-hmC modified oligonucleotides.

Mechanistic Causality: The -Elimination Barrier

To troubleshoot effectively, we must first understand the chemical causality behind the protocol. In biological systems, 5-hmC is a critical epigenetic intermediate generated by TET enzymes[2]. To study these pathways, synthetic oligonucleotides must be perfectly deprotected.

Fig 1: The TET enzyme-mediated epigenetic demethylation pathway of cytosine.

In our synthetic building block, the 2-cyanoethyl ether protecting the 5-hydroxymethyl group is cleaved via a base-catalyzed ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-elimination mechanism. The hydroxide (or ammonia) abstracts the acidic -proton adjacent to the cyano group, collapsing the electrons to form a double bond and expelling the 5-hydroxymethyl alkoxide as the leaving group. This reaction releases acrylonitrile ( ) as a byproduct.

Because this specific ether linkage is significantly more stable than standard ester or amide protecting groups, the activation energy for this

-elimination is exceptionally high. Consequently, the standard 55°C incubation used for routine DNA synthesis is thermodynamically insufficient to drive the reaction to completion[3].

Troubleshooting Guides & FAQs

Q1: My mass spectrometry data shows a +53 Da adduct on my 5-hmC oligonucleotide. What is causing this? A: A +53 Da mass addition is the classic signature of incomplete removal of the 2-cyanoethyl protecting group (

, exact mass ~53.03 Da)[3]. If you used standard deprotection conditions (e.g., 30% at 55°C for 16 hours), the thermal energy was insufficient to drive the -elimination to completion. Causality-Driven Solution: You must increase the deprotection temperature to 75°C for 17 hours to provide the necessary thermodynamic driving force[1].

Q2: Can I use UltraMild deprotection conditions (e.g.,

in methanol) to preserve other sensitive modifications in my sequence? A: No. The 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine building block is strictly incompatible with UltraMild chemistry[2]. Weak bases like potassium carbonate cannot abstract the -proton efficiently enough to trigger cleavage. Causality-Driven Solution: If your sequence contains base-sensitive modifications (e.g., fluorophores) that cannot survive 75°C in ammonia, you must redesign the synthesis using a (such as 5-hmC II), which utilizes a different protecting group compatible with UltraMild conditions[1].

Q3: At 75°C, won't the released acrylonitrile alkylate my oligonucleotide? A: It is a known risk. Acrylonitrile is a reactive Michael acceptor and can alkylate nucleobases, particularly forming N3-cyanoethyl-thymidine adducts (+53 Da on dT residues)[4]. Causality-Driven Solution: The large excess of ammonia typically acts as a scavenger, reacting with acrylonitrile to form

-aminopropionitrile. To ensure absolute fidelity, always use fresh, fully concentrated ammonia (28-30%) to maximize the scavenger-to-acrylonitrile ratio.

Fig 2: Troubleshooting logic tree for 5-CEM-dC oligonucleotide deprotection.

Quantitative Data: Deprotection Conditions Matrix

To easily compare the expected outcomes of various deprotection strategies on 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine, refer to the matrix below:

Deprotection Reagent	Temperature	Time	5-CEM-dC Outcome	Causality / Notes
30%	55°C	17 hours	Failed (+53 Da Adduct)	Insufficient thermal energy for -elimination.
30%	75°C	17 hours	Success (Pure 5-hmC)	High heat overcomes activation energy barrier[2].
0.05M in MeOH	Room Temp	4 hours	Failed (Intact CEM group)	Weak base cannot abstract the -proton[2].
AMA (Ammonia/Methylamine)	65°C	10 mins	Failed (Degradation)	Methylamine causes off-target transamination[2].

Experimental Protocol: High-Fidelity Deprotection Workflow

This protocol is designed as a self-validating system. By strictly controlling the reagent quality and thermal parameters, you eliminate the variables that lead to incomplete deprotection.

Step 1: Cleavage and Transfer Transfer the solid support (CPG or polystyrene) containing the synthesized oligonucleotide to a secure, pressure-rated glass vial equipped with a Teflon-lined screw cap.

Step 2: Reagent Addition Add 1.0 to 1.5 mL of fresh, cold 30% Ammonium Hydroxide (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

) to the vial. Causality Note: Using fresh ammonia is critical. It ensures a high molar excess of to act as a scavenger for the acrylonitrile byproduct, preventing off-target Michael addition to thymidine residues.

Step 3: Thermal Incubation Seal the vial tightly and incubate in a heating block or oven at 75°C for exactly 17 hours . Causality Note: The elevated thermal energy is strictly required to overcome the high activation energy barrier of the ether

-elimination[1].

Step 4: Safe Cooling Remove the vial from the heat source and cool it completely to -20°C for 15 minutes before opening. Causality Note: Opening a hot vial will cause rapid volatilization of ammonia gas, leading to sample loss, concentration changes, and exposure hazards.

Step 5: Filtration & Desiccation Filter the supernatant from the solid support using a syringe filter or filter frit. Wash the support with 0.5 mL of 50% acetonitrile/water to extract any residual oligo, and lyophilize the combined filtrate to dryness using a SpeedVac.

Step 6: System Validation (QC) Analyze the crude oligonucleotide via ESI-MS or MALDI-TOF. The protocol is validated when the mass spectrum confirms the exact calculated mass of the 5-hmC oligo, with a strict absence of the +53 Da (

) adduct peak.

References

• Li, et al. (2022). An Improved Approach for Practical Synthesis of 5-Hydroxymethyl-2′-deoxycytidine (5hmdC) Phosphoramidite and Triphosphate. Molecules, 27(3), 856.

• Glen Research. (2011). Epigenetic Bases. The Glen Report, 23.21.

• Glen Research. 5-Hydroxymethyl-dC-CE Phosphoramidite Product Specifications.

Sources

• 1. glenresearch.com [glenresearch.com]
• 2. glenresearch.com [glenresearch.com]
• 3. An Improved Approach for Practical Synthesis of 5-Hydroxymethyl-2′-deoxycytidine (5hmdC) Phosphoramidite and Triphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ntsbio.com [ntsbio.com]

Technical Support Center: Purification &amp; Troubleshooting for 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine Modified DNA

Target Audience: Researchers, Scientists, and Drug Development Professionals Subject: Epigenetic Oligonucleotide Synthesis (5-Hydroxymethylcytosine Incorporation)

Executive Summary

Using 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidites to incorporate 5-hydroxymethylcytosine (5-hmC) into synthetic DNA is a critical technique for epigenetic research[1]. However, the 2-cyanoethyl ether protecting group presents unique synthesis and purification challenges. This guide provides a mechanistic framework to troubleshoot incomplete deprotection, prevent acrylonitrile re-alkylation, and optimize coupling efficiencies using self-validating protocols.

Mechanistic Causality: The Double-Edged Sword of -Elimination

To prevent side reactions during solid-phase synthesis, the 5-hydroxymethyl group of cytosine is protected as a 2-cyanoethyl ether (-CH₂-O-CH₂-CH₂-CN)[1]. During post-synthetic cleavage, a base abstracts the

-proton adjacent to the nitrile. This triggers a -elimination cascade, releasing the desired 5-hmC molecule alongside a highly reactive acrylonitrile byproduct[2].

If left unchecked, acrylonitrile acts as a potent Michael acceptor. It rapidly alkylates the exocyclic amines of nucleobases (A, C, G) or the newly liberated 5-hydroxyl group, resulting in an irreversible +53 Da mass adduct [3]. Understanding this causality is the foundation of our troubleshooting protocols.

Mechanistic pathway of β-elimination showing the causality of +53 Da adduct formation.

Troubleshooting Guide & FAQs

Q1: My LC-MS shows a persistent +53 Da peak. Is my oligo incompletely deprotected, or has it been re-alkylated? A: Both scenarios yield a +53 Da mass shift. However, true incomplete deprotection is rare if standard heating (55°C for 16h) was applied. The causality is almost always acrylonitrile re-alkylation (Michael addition)[2]. Validation Check: Subject the crude oligo to a second round of ammonia treatment. If the +53 Da peak persists, it is a stable Michael adduct (re-alkylation). If it disappears, it was incomplete deprotection.

Q2: How can I prevent the +53 Da acrylonitrile adduct from forming? A: You must physically separate the acrylonitrile from the oligonucleotide before it can react. We strongly recommend a two-step "On-Column Decyanoethylation" protocol. By flushing the solid support with 10% Diethylamine (DEA) in Acetonitrile (ACN), you induce

-elimination while the oligo is still covalently bound to the CPG. The acrylonitrile is washed away in the organic effluent[2].

Q3: I am seeing low overall yields and high amounts of truncated sequences (n-1, n-2) specifically after the 5-hmC incorporation step. Why? A: The 5-[(2-cyanoethoxy)methyl] modification introduces significant steric hindrance compared to standard phosphoramidites[1]. This steric bulk impedes the nucleophilic attack of the 5'-hydroxyl during the coupling step. Resolution: Increase the coupling time of the 5-hmC amidite from the standard 3 minutes to 10 minutes. Additionally, use a highly reactive activator like 5-(Benzylthio)-1H-tetrazole (BTT).

Q4: Can I use AMA (Ammonium hydroxide/Methylamine) for rapid deprotection? A: No. While AMA is faster, methylamine is a strong nucleophile and can react with the acrylonitrile byproduct or cause transamination at the cytosine ring. It is safer to use standard Ammonium Hydroxide (NH₄OH) with a scavenger[3].

Quantitative Data: Deprotection Strategies Comparison

The choice of deprotection chemistry directly dictates the purity of the final 5-hmC modified oligonucleotide. Below is a summary of field-tested strategies:

Deprotection Strategy	Reagents Used	Time & Temp	+53 Da Adduct (%)	5-hmC Yield (%)	Recommendation
Standard Ammonia	28% NH₄OH	55°C, 16h	15 - 25%	< 70%	Not Recommended
AMA (Fast Cleavage)	NH₄OH / MeNH₂ (1:1)	65°C, 10 min	10 - 20%	< 75%	High Risk of Transamination
Ammonia + Scavenger	28% NH₄OH + 50 mM DTT	55°C, 16h	< 5%	> 85%	Acceptable
Two-Step (DEA Flush)	1. 10% DEA/ACN 2. 28% NH₄OH	RT, 15 min 55°C, 16h	< 1%	> 95%	Optimal (Self-Validating)

Self-Validating Experimental Protocol: The Two-Step DEA Flush

To ensure scientific integrity, this protocol is designed as a self-validating system. Each step contains a built-in checkpoint to verify success before proceeding.

Step 1: Solid-Phase Synthesis (Coupling Optimization)

• Dissolve the 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidite in anhydrous acetonitrile to a concentration of 0.1 M.

• Increase the coupling time for the modified amidite to 10 minutes. Use 5-(Benzylthio)-1H-tetrazole (BTT) as the activator.

• Validation Checkpoint: Monitor the UV absorbance of the dimethoxytrityl (DMT) cation during the subsequent deprotection step. A signal drop of >5% indicates steric failure during coupling. If observed, abort and re-synthesize with a 15-minute coupling time.

Step 2: On-Column Decyanoethylation (The DEA Flush)

• Before removing the synthesis column from the instrument, flush the column with a solution of 10% Diethylamine (DEA) in Acetonitrile (ACN) for 15 minutes at room temperature.

• Causality: DEA is a non-nucleophilic base that induces

  -elimination of the cyanoethyl groups on both the phosphate backbone and the 5-hmC moiety. The resulting acrylonitrile is washed out in the organic effluent, physically separating it from the oligo[2].

• Validation Checkpoint: Collect the DEA/ACN effluent. Analyze a 10 µL aliquot via UV-Vis (260 nm). A lack of significant absorbance confirms that the phosphodiester backbone remains intact and the oligo has not prematurely cleaved from the solid support.

Step 3: Cleavage and Global Deprotection

• Dry the column with Argon. Transfer the CPG resin to a sealed vial.

• Add 1.0 mL of 28% Ammonium Hydroxide (NH₄OH) containing 50 mM Dithiothreitol (DTT). Incubate at 55°C for 16 hours.

• Causality: NH₄OH cleaves the oligo from the support and removes standard nucleobase protecting groups. DTT acts as a secondary scavenger for any residual acrylonitrile[3].

• Validation Checkpoint: Perform a rapid LC-MS analysis on the crude mixture. The presence of a singular peak at the calculated target mass—without a +53 Da shoulder—validates complete acrylonitrile scavenging.

Step 4: RP-HPLC Purification

• Filter the crude oligo and purify via Reverse-Phase HPLC using a 0.1 M Triethylammonium acetate (TEAA) buffer (pH 7.0) and an Acetonitrile gradient (5-30% over 30 minutes).

• Causality: 5-hmC is highly sensitive to acidic degradation. Maintaining a strictly neutral pH (7.0) during purification prevents deamination or loss of the hydroxymethyl group.

• Validation Checkpoint: Analyze the collected main peak via analytical HPLC. An Area Under the Curve (AUC) > 95% validates the final purity.

Workflow for the synthesis and purification of 5-hmC modified DNA with self-validating QC steps.

References

• Source: Bioorganic & Medicinal Chemistry Letters (Hansen Lab)
• Chemical synthesis of oligoribonucleotides with 2'-O-(2-cyanoethoxymethyl)
• Chemical synthesis of a very long oligoribonucleotide with 2-cyanoethoxymethyl (CEM)

Sources

• 1. ashansenlab.com [ashansenlab.com]
• 2. Chemical synthesis of oligoribonucleotides with 2'-O-(2-cyanoethoxymethyl)-protected phosphoramidites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Minimizing degradation of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine during thermal cycling

Welcome to the technical support center for researchers utilizing 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (dC-CEM). This guide is designed to provide in-depth troubleshooting strategies and answers to frequently asked questions regarding the stability of this modified nucleoside, particularly during the rigors of thermal cycling protocols. Our goal is to empower you with the scientific rationale and practical methodologies required to ensure the integrity of your experiments and the reliability of your results.

Introduction: The Challenge of Thermal Stability

5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is a valuable synthetic nucleoside employed in various molecular biology applications, including the development of therapeutic oligonucleotides and advanced diagnostic probes. The (2-Cyanoethoxy)methyl moiety serves as a masked functional group, which can be deprotected to reveal a reactive hydroxymethyl group. However, the very nature of the cyanoethoxy protecting group, specifically its susceptibility to elimination under basic conditions, presents a significant challenge during standard thermal cycling procedures like PCR, which often involve elevated temperatures and moderately alkaline buffers.

This guide provides a systematic approach to diagnosing and mitigating the degradation of dC-CEM, ensuring that your modified oligonucleotides remain intact and fully functional throughout your experimental workflow.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (dC-CEM) degradation during thermal cycling?

The principal degradation pathway for dC-CEM under thermal cycling conditions is the base-catalyzed β-elimination of the cyanoethoxy group. The hydrogens on the carbon atom adjacent to the electron-withdrawing cyano group are acidic and can be abstracted by a base.[1] This initiates a chain of events that cleaves the protecting group, yielding 5-(hydroxymethyl)-2'-deoxycytidine and acrylonitrile. The elevated temperatures of PCR significantly accelerate this reaction, and the standard alkaline pH of many PCR buffers (pH 8.0-9.0) provides the necessary catalytic environment.[2][3]

Q2: What are the observable symptoms of dC-CEM degradation in my experiment?

Degradation of the dC-CEM modification within an oligonucleotide can manifest in several ways, depending on the downstream application:

• Reduced PCR Efficiency or Yield: If the modification is critical for primer binding or polymerase recognition, its loss can lead to poor amplification.

• Inaccurate Sequencing Results: If the oligo is used as a primer or probe for sequencing, the presence of a mixed population (intact and degraded) can lead to ambiguous or failed reads.

• Altered Hybridization Properties: For applications involving probes (e.g., qPCR, FISH), the loss of the bulky protecting group can change the melting temperature (Tm) and binding kinetics of the oligo.

• Failed Post-PCR Modifications: If the goal is to deprotect the cyanoethoxy group after PCR to unmask the hydroxymethyl group for subsequent labeling or crosslinking, premature loss during cycling will result in a failed reaction.

Q3: Can depurination/depyrimidination also be a cause for concern?

While depurination (loss of a purine base) is a known degradation pathway for DNA under thermal stress, especially in acidic conditions, it is less of a concern for dC-CEM under standard PCR conditions.[4][5] PCR buffers are typically alkaline, which protects against the acid-catalyzed cleavage of the glycosidic bond.[6] However, maintaining proper buffer capacity is crucial, as any significant drop in pH could create an environment where both β-elimination and depyrimidination can occur.

Troubleshooting Guide: Step-by-Step Mitigation Strategies

This section provides actionable protocols and the scientific reasoning behind them to help you minimize dC-CEM degradation.

Optimizing Buffer Composition and pH

The reaction buffer is the most critical variable to control. The goal is to find a pH that maintains the stability of the dC-CEM modification without critically compromising the activity of your thermostable DNA polymerase.

The Causality: The rate of β-elimination is directly dependent on hydroxide ion concentration (i.e., pH). Lowering the pH reduces the rate of degradation. However, most DNA polymerases have an optimal pH range of 7.5-8.5 (at reaction temperature). Therefore, a careful balance must be struck.

• Buffer Preparation: Prepare a series of PCR buffers (e.g., Tris-HCl based) with a pH gradient ranging from 7.5 to 8.5 in 0.2-unit increments, measured at room temperature. Remember that the pH of Tris buffers decreases significantly with increasing temperature.

• Reaction Setup: Set up parallel PCR reactions for each buffer condition. Use a control reaction with an unmodified oligonucleotide of the same sequence to benchmark polymerase activity.

• Thermal Cycling: Run your standard thermal cycling protocol.

• Analysis: Analyze the PCR products by gel electrophoresis to assess yield and specificity. For a more quantitative analysis, use an analytical technique like HPLC or LC-MS (see Section 3) to directly measure the percentage of intact dC-CEM-containing oligonucleotide.

• Selection: Choose the lowest pH buffer that provides acceptable PCR yield and specificity. Often, a pH between 7.5 and 8.0 (at 25°C) offers the best compromise.

Parameter	Standard Condition	Optimized for dC-CEM Stability	Rationale
Buffer pH (at 25°C)	8.3 - 9.0	7.5 - 8.0	Minimizes base-catalyzed β-elimination of the cyanoethoxy group.[1]
MgCl₂ Concentration	1.5 - 2.0 mM	Titrate from 1.5 - 3.0 mM	Lower pH can affect Mg²⁺ availability for the polymerase; re-optimization may be necessary.[6]
Additives	None	Consider 1-5% DMSO or 0.5-1.0 M Betaine	These co-solvents can help lower the melting temperature, potentially allowing for shorter denaturation times.[7]

Modifying Thermal Cycling Parameters

Reducing the total time your oligonucleotide spends at high temperatures can significantly decrease degradation.

The Causality: Chemical reactions, including degradation, are accelerated at higher temperatures. Minimizing both the temperature and the duration of the denaturation step is a key strategy for preserving sensitive modifications.

• Denaturation Optimization: Reduce the initial denaturation time to 2 minutes at 95°C. For subsequent cycles, decrease the denaturation step to the shortest possible time that still allows for efficient strand separation, typically 5-10 seconds at 95°C.[8]

• Annealing Strategy (Touchdown PCR): Instead of a single annealing temperature, use a "touchdown" approach.

  • Start the annealing temperature 5-10°C above the calculated primer Tm for the first 2-3 cycles.

  • Decrease the annealing temperature by 1°C every 1-2 cycles until you reach the calculated Tm or slightly below it.

  • Perform the remaining cycles at this final annealing temperature.

  • This strategy increases specificity and can reduce the total number of cycles needed, further limiting thermal stress.

• Extension Time: Use the polymerase manufacturer's recommendation for extension time based on amplicon length (e.g., 30-60 seconds per kb). Avoid unnecessarily long extension times.

Analytical Verification of dC-CEM Integrity

Visualizing a band on a gel does not confirm the integrity of the chemical modification. Analytical methods are required for definitive assessment.

The Causality: Techniques like High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) can separate the intact oligonucleotide from its degradation products, allowing for precise quantification.[9][10][11]

• Sample Preparation: Take aliquots from your PCR reaction before and after thermal cycling.

• Chromatography: Use an ion-pairing reversed-phase (IP-RP) HPLC method to separate the oligonucleotides.

• Detection:

  • UV Detector: Monitor the chromatogram at ~260 nm. The intact dC-CEM oligo will have a specific retention time. The appearance of a new, earlier-eluting peak may correspond to the more polar, degraded product (5-hydroxymethyl-dC oligo).

  • Mass Spectrometer (MS): Couple the HPLC to a mass spectrometer to confirm the identity of each peak. The intact oligo will have a predictable mass, while the degraded product will show a mass loss corresponding to the cyanoethoxy group minus the resulting hydroxyl group's hydrogen (-C₃H₄N).

• Quantification: Integrate the peak areas from the UV chromatogram to determine the percentage of degradation that occurred during thermal cycling.

Visualizations

References

• Rentel, C., et al. (2005). Formation of Modified Cytosine Residues in the Presence of Depurinated DNA. The Journal of Organic Chemistry, 70(20), 7841-5. Available at: [Link]

• Rentel, C., et al. (2005). Formation of Modified Cytosine Residues in the Presence of Depurinated DNA. ACS Publications. Available at: [Link]

• Rentel, C., et al. (2005). Formation of modified cytosine residues in the presence of depurinated DNA. PubMed. Available at: [Link]

• Springer. (2018). Enhanced Stability of DNA Oligonucleotides with Partially Zwitterionic Backbone Structures in Biological Media. PMC. Available at: [Link]

• Research in Molecular Medicine. (2021). PCR Optimization for Beginners: A Step by Step Guide. Research in Molecular Medicine. Available at: [Link]

• ResearchGate. (2005). Formation of Modified Cytosine Residues in the Presence of Depurinated DNA | Request PDF. ResearchGate. Available at: [Link]

• ATDBio Ltd. (n.d.). Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. ATDBio. Available at: [Link]

• GenScript. (2018). Four Tips for Optimizing Your PCR Amplification. GenScript. Available at: [Link]

• Glen Research. (n.d.). Technical Brief - Depurination of DNA During Oligonucleotide Synthesis. Glen Research. Available at: [Link]

• Oxford Academic. (n.d.). Synthesis and Hydrolysis of Oligodeoxyribonucleotides Containing 2-Aminopurine. Nucleic Acids Research. Available at: [Link]

• The Scientist. (2024). Optimizing PCR: Proven Tips and Troubleshooting Tricks. The Scientist. Available at: [Link]

• ResearchGate. (n.d.). PCR Optimization: Reaction Conditions and Components. ResearchGate. Available at: [Link]

• Ludwig-Maximilians-Universität München. (2021). Synthesis of modified oligonucleotides for prebiotic studies and as novel CoV-2 therapeutics. LMU edoc. Available at: [Link]

• Patel, K., et al. (2010). Targeting of 5-aza-2′-deoxycytidine residues by chromatin-associated DNMT1 induces proteasomal degradation of the free enzyme. PMC. Available at: [Link]

• University of California, Davis. (n.d.). DNA Oligonucleotide Synthesis. Chem LibreTexts. Available at: [Link]

• Biotage. (n.d.). Solid Phase Oligonucleotide Synthesis. Biotage. Available at: [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (2021). ANALYTICAL METHODS FOR THE DEGRADATION OF PHYTOCONSTITUENTS. JPBA. Available at: [Link]

• biomers.net. (n.d.). Modifications Increasing Duplex Stability. biomers.net. Available at: [Link]

• Biology Discussion. (2015). Polymerase Chain Reaction (PCR): Stages, Types, Factors and Other Details. Biology Discussion. Available at: [Link]

• Guo, X., et al. (2010). Stability of 5-fluoro-2'-deoxycytidine and tetrahydrouridine in combination. PubMed. Available at: [Link]

• Patel, K., et al. (2010). Targeting of 5-aza-2'-deoxycytidine residues by chromatin-associated DNMT1 induces proteasomal degradation of the free enzyme. PubMed. Available at: [Link]

• SBS Genetech. (2024). A Comprehensive Guide to Understanding Influences on PCR Reactions. SBS Genetech. Available at: [Link]

• Bergstrom, D. E., et al. (1998). A comparative study of the thermal stability of oligodeoxyribonucleotides containing 5-substituted 2'-deoxyuridines. PubMed. Available at: [Link]

• Lin, K. T., et al. (2001). The Chemical Decomposition of 5-aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry. PMC. Available at: [Link]

• SciSpace. (n.d.). Chemical Decomposition of 5-Aza-2'-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC. SciSpace. Available at: [Link]

• ResearchGate. (2010). Stability of 5-Fluoro-2 '-deoxycytidine and Tetrahydrouridine in Combination. ResearchGate. Available at: [Link]

• Future Science. (2012). Evaluation of 5-methyl-2'-deoxycytidine stability in hydrolyzed and nonhydrolyzed DNA by HPLC-UV. Future Science. Available at: [Link]

• ResearchGate. (2009). Determination of 5-methyl-2 '-deoxycytidine in genomic DNA using high performance liquid chromatography-ultraviolet detection | Request PDF. ResearchGate. Available at: [Link]

• CMFRI. (2010). Polymerase chain reaction and its various modifications. Eprints@CMFRI. Available at: [Link]

• Jones, P. A., et al. (2009). Determination of 5-methyl-2'-deoxycytidine in genomic DNA using high performance liquid chromatography-ultraviolet detection. PubMed. Available at: [Link]

• Applied Biological Materials Inc. (n.d.). Polymerase Chain Reaction (PCR) – Introduction. abm. Available at: [Link]

• ResearchGate. (2001). Chemical Decomposition of 5-Aza-2 '-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry | Request PDF. ResearchGate. Available at: [Link]

• Google Patents. (2022). US20220010309A1 - Synthesis of modified oligonucleotides with increased stability. Google Patents.

• MDPI. (n.d.). Methods for Detection and Mapping of Methylated and Hydroxymethylated Cytosine in DNA. MDPI. Available at: [Link]

• Ghoshal, K., et al. (2005). 5-Aza-Deoxycytidine Induces Selective Degradation of DNA Methyltransferase 1 by a Proteasomal Pathway That Requires the KEN Box, Bromo-Adjacent Homology Domain, and Nuclear Localization Signal. PMC. Available at: [Link]

• Agilent. (n.d.). Forced Degradation Studies of Synthetic Oligonucleotide. Agilent. Available at: [Link]

• Microsynth AG. (n.d.). Troubleshooting Guide. Synthesis of Nucleic Acids - Implications for Molecular Biology. Microsynth. Available at: [Link]

• ResearchGate. (n.d.). Analysis of the Degradation of Oligonucleotide Strands During the Freezing/Thawing Processes Using MALDI-MS | Request PDF. ResearchGate. Available at: [Link]

• ChemRxiv. (2023). Photochemical Stability of 5-Methylcytidine Relative to Cytidine: Photophysical Insight for mRNA Therapeutic Applications. ChemRxiv. Available at: [Link]

• MDPI. (2025). Effects of 5-Methyl-2′-Deoxycytidine in G-Quadruplex Forming Aptamers d(G3C)4 and d[GCG2(CG3)3C]: Investigating the Key Role of the Loops. PMC. Available at: [Link]

Sources

• 1. atdbio.com [atdbio.com]
• 2. biotage.com [biotage.com]
• 3. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. glenresearch.com [glenresearch.com]
• 6. eprints.cmfri.org.in [eprints.cmfri.org.in]
• 7. Optimizing PCR: Proven Tips and Troubleshooting Tricks | The Scientist [the-scientist.com]
• 8. Polymerase Chain Reaction (PCR) – Introduction | abm Inc. [info.abmgood.com]
• 9. researchgate.net [researchgate.net]
• 10. ijmr.net.in [ijmr.net.in]
• 11. agilent.com [agilent.com]

Technical Support Center: Troubleshooting 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine Workflows

Welcome to the Application Scientist Support Portal. This guide is designed for researchers and drug development professionals incorporating the epigenetic mark 5-hydroxymethylcytosine (5-hmC) into synthetic oligonucleotides. Specifically, we address the chemical vulnerabilities of the 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidite during the critical P(III) to P(V) oxidation step of solid-phase synthesis.

Mechanistic Overview: The Oxidation Vulnerability

The 5-hydroxymethylcytosine (5-hmC) modification plays a pivotal role in active DNA demethylation and epigenetic regulation ()[1]. To synthesize oligonucleotides containing 5-hmC, the highly reactive 5-hydroxymethyl group is typically protected as a cyanoethyl ether, forming the 5-[(2-Cyanoethoxy)methyl] moiety ()[2].

While this protecting group is robust during standard coupling and basic deprotection, it presents a specific vulnerability during the oxidation step . Standard oligonucleotide oxidation utilizes Iodine (

) in an aqueous pyridine/THF mixture. This aqueous environment generates reactive hypoiodous acid (HOI) and other oxidative species. Prolonged exposure to these species can induce trace oxidative cleavage of the benzylic-type cyanoethyl ether. Once the ether is cleaved, the exposed 5-hydroxymethyl group is rapidly oxidized to 5-formylcytidine (5-fC) ()[3], compromising the integrity of your final sequence.

Frequently Asked Questions (FAQs)

Q1: Why am I observing +14 Da mass shifts or broad degradation peaks in my final 5-hmC oligonucleotide LC-MS analysis? A: A +14 Da mass shift relative to your target 5-hmC sequence is the classic signature of 5-formylcytidine (5-fC) formation[3]. This occurs when the standard aqueous iodine oxidation step cleaves the 2-cyanoethyl ether protecting group. The prematurely exposed alcohol is subsequently oxidized to an aldehyde (formyl group) by the remaining iodine species. To resolve this, you must switch to a non-aqueous oxidation chemistry.

Q2: How does substituting Iodine with (10-Camphorsulfonyl)oxaziridine (CSO) solve this degradation? A: (10-Camphorsulfonyl)oxaziridine (CSO) is a non-aqueous, highly efficient oxygen-transfer reagent used for sensitive modifications ()[4]. Because CSO operates in anhydrous acetonitrile, it completely eliminates the generation of aqueous acidic or halogenating byproducts. The oxaziridine mechanism transfers oxygen directly to the P(III) phosphite triester without interacting with the benzylic ether, ensuring the 5-[(2-Cyanoethoxy)methyl] group remains 100% intact.

Q3: If I must use standard iodine, how can I optimize the parameters to minimize degradation? A: If anhydrous oxidants are unavailable, you must minimize both the concentration and the contact time of the iodine solution to suppress side reactions. Reduce the iodine concentration to 0.02 M (if currently using 0.05 M) and strictly limit the oxidation contact time to a maximum of 20 seconds per cycle. Ensure your THF/Pyridine/Water ratio is precisely controlled (typically 70:20:10 v/v/v) and use freshly prepared reagents.

Q4: Does adjusting the oxidation step alter my downstream deprotection strategy? A: No. Whether you use CSO or optimized iodine, the 5-[(2-Cyanoethoxy)methyl] group remains stable until the final cleavage step. The cyanoethyl ether is cleanly removed using standard basic conditions, though it requires slightly extended treatment. We recommend 0.4 M NaOH in Methanol/Water (4:1) for 17 hours at room temperature, or 50 mM

in Methanol ()[5].

Quantitative Data: Oxidant Comparison

To assist in protocol selection, the following table summarizes the impact of various oxidation reagents on the stability of the 5-[(2-Cyanoethoxy)methyl] protecting group.

Oxidation Reagent	Concentration	Solvent System	Contact Time	5-hmC Integrity	Risk of 5-fC Formation (+14 Da)
CSO (Recommended)	0.5 M	Anhydrous	3.0 min	>99%	Negligible
t-BHP	1.0 M	Dichloromethane	2.0 min	>98%	Low
Optimized Iodine	0.02 M	THF/Pyridine/	20 sec	~95%	Moderate
Standard Iodine	0.05 M	THF/Pyridine/	45+ sec	<85%	High

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems.

Protocol A: Non-Aqueous Oxidation using 0.5 M CSO (Recommended)

Causality Check: Water is the primary driver of benzylic ether cleavage. By utilizing an anhydrous oxaziridine, the oxygen transfer mechanism is strictly controlled, preserving the 5-hmC modification.

• Reagent Preparation & Validation: Dissolve CSO in anhydrous acetonitrile (

  ) to a final concentration of 0.5 M. Critical Step: Verify the moisture content of the solution is <30 ppm using Karl Fischer titration prior to installation.

• Synthesizer Priming: Install the CSO solution onto the synthesizer's oxidizer port. Purge the line extensively to remove any residual aqueous iodine from previous runs.

• Coupling: Perform standard detritylation and coupling of the 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine phosphoramidite (0.1 M in

  ) using 5-Ethylthio-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI) as the activator.

• Oxidation Delivery: Deliver the 0.5 M CSO solution to the column.

• Contact Time: Program a wait step of exactly 3.0 minutes . Note: CSO requires a longer contact time than iodine due to the steric bulk of the oxaziridine.

• Wash: Flush the column extensively with anhydrous acetonitrile for 30 seconds to remove residual CSO before proceeding to the capping step.

Protocol B: Optimized Aqueous Iodine Oxidation (Alternative)

• Reagent Preparation: Prepare a fresh solution of 0.02 M

  in THF/Pyridine/Water (70:20:10 v/v/v). Discard any solution older than 2 weeks to prevent the accumulation of acidic degradants.

• Delivery: Deliver the iodine solution to the column immediately after the coupling and capping steps.

• Contact Time: Restrict the contact time to exactly 20 seconds . Do not program a wait step exceeding this duration to prevent over-oxidation of the benzylic ether.

• Wash: Wash immediately and thoroughly with acetonitrile for 45 seconds to rapidly quench the oxidative environment.

Pathway Visualization

Workflow comparing aqueous iodine vs. non-aqueous CSO oxidation for 5-hmC oligonucleotide synthesis.

References

• Dai, Q., et al. (2011). Preparation of DNA Containing 5-Hydroxymethyl-2′-Deoxycytidine Modification Through Phosphoramidites with TBDMS as 5-Hydroxymethyl Protecting Group. National Institutes of Health (NIH).[Link]

• Dai, Q., et al. (2011). Syntheses of 5-Formyl- and 5-Carboxyl-dC Containing DNA Oligos as Potential Oxidation Products of 5-Hydroxymethylcytosine in DNA. National Institutes of Health (NIH).[Link]

• Sun, Q., et al. (2022). An Improved Approach for Practical Synthesis of 5-Hydroxymethyl-2′-deoxycytidine (5hmdC) Phosphoramidite and Triphosphate. National Institutes of Health (NIH) / Molecules.[Link]

• Cambio. (2023). 5-Hydroxymethyl-dC II-CE Phosphoramidite - Oligo Synthesis. Cambio Ltd.[Link]

• Glen Research / NTSBio. (2018). STERLING RNA AND 2'-OME-RNA MODIFICATION/LABELLING. NTSBio. [Link]

Sources

• 1. Preparation of DNA Containing 5-Hydroxymethyl-2′-Deoxycytidine Modification Through Phosphoramidites with TBDMS as 5-Hydroxymethyl Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Improved Approach for Practical Synthesis of 5-Hydroxymethyl-2′-deoxycytidine (5hmdC) Phosphoramidite and Triphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Syntheses of 5-Formyl- and 5-Carboxyl-dC Containing DNA Oligos as Potential Oxidation Products of 5-Hydroxymethylcytosine in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ntsbio.com [ntsbio.com]
• 5. Cambio - Excellence in Molecular Biology [cambio.co.uk]

Reference Data & Comparative Studies

HPLC analysis of oligonucleotides containing 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

This guide details the High-Performance Liquid Chromatography (HPLC) analysis of oligonucleotides containing 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (5-CEM-dC) .

In the context of advanced therapeutic and diagnostic oligonucleotide development, 5-CEM-dC primarily serves as the protected precursor to 5-Hydroxymethylcytosine (5-hmC) . The "sixth base" of the genome, 5-hmC, is critical for epigenetic research. The 2-cyanoethoxymethyl (CEM) group masks the hydroxyl moiety during solid-phase synthesis and must be removed to yield the biologically active 5-hmC.

Therefore, the analytical focus is often impurity profiling : distinguishing the target 5-hmC oligonucleotide from the incomplete deprotection product (5-CEM-dC) or verifying the identity of the protected intermediate.

Executive Summary & Application Context

The synthesis of oligonucleotides containing 5-Hydroxymethylcytosine (5-hmC) presents a unique chemical challenge. Standard phosphoramidite chemistry requires the protection of the 5-hydroxymethyl group to prevent side reactions. The 5-[(2-Cyanoethoxy)methyl] (CEM) group is the industry-standard protecting group for this purpose.

• The Analyte: Oligonucleotides containing 5-CEM-dC (Hydrophobic, Protected Intermediate).

• The Target: Oligonucleotides containing 5-hmC (Hydrophilic, Final Product).

• The Challenge: Assessing the completeness of the deprotection reaction (removal of the CEM group).

• The Solution: Ion-Pair Reversed-Phase (IP-RP) HPLC is the superior method for this analysis due to the significant hydrophobicity shift introduced by the CEM group.

Chemical Transformation

The transition from precursor to product involves the cleavage of the cyanoethyl ether.

Figure 1: The chemical conversion of the 5-CEM-dC precursor to the 5-hmC target. The analysis must resolve these two species.

Analytical Strategy: IP-RP HPLC vs. Alternatives

When analyzing 5-CEM-dC containing oligonucleotides (either as a target or an impurity), the choice of chromatographic mode is dictated by the physicochemical properties of the modification.

Comparative Analysis of Methods

Feature	IP-RP HPLC (Recommended)	Anion Exchange (AEX) HPLC	HILIC / MS
Separation Mechanism	Hydrophobicity & Charge	Charge Density	Polarity & Partitioning
5-CEM-dC Behavior	Strong Retention (Late Eluting) due to cyanoethyl/methyl ether.	Co-elutes or poor resolution from 5-hmC (Charge is identical).	Moderate retention; complex method development.
Resolution (Target vs Impurity)	High . The hydrophobic shift of the CEM group is distinct.	Low . The modification is neutral; backbone charge is unchanged.	Medium.
Mass Spectrometry Compatibility	High (with HFIP/TEA modifiers).[1]	Low (High salt content requires desalting).	High.
Suitability	Best for Purity & Deprotection Monitoring.	Best for Failure Sequences (N-1).	Best for Sequence Confirmation.

Expert Insight: While AEX is the gold standard for separating length-based impurities (N-1, N-2), it fails to adequately resolve 5-CEM-dC from 5-hmC because the modification (replacing -H with -CH2CH2CN) does not alter the formal charge of the oligonucleotide at pH 7-8. IP-RP HPLC is the mandatory choice because the cyanoethoxy group significantly increases the hydrophobicity of the oligonucleotide, causing a predictable and easily integrated retention time shift.

Detailed Experimental Protocol (IP-RP HPLC)

This protocol is designed to separate the hydrophobic 5-CEM-dC "impurity" from the hydrophilic 5-hmC "target" with baseline resolution.

A. Instrumentation & Materials[1][2][3]

• System: UHPLC or HPLC system (e.g., Agilent 1290, Waters H-Class) with UV detection (260 nm).

• Column: C18 Oligonucleotide Column (e.g., Waters XBridge Oligo BEH C18, 2.5 µm, 2.1 x 50 mm).

  • Why: C18 provides the necessary hydrophobic selectivity to distinguish the alkyl-nitrile chain of the CEM group.

• Mobile Phase A: 100 mM Triethylammonium Acetate (TEAA), pH 7.0.

• Mobile Phase B: Acetonitrile (ACN).[2]

B. Method Parameters[1][2][3][4][5][6]

• Flow Rate: 0.3 mL/min (adjust for column diameter).

• Temperature: 60°C.

  • Expert Note: Elevated temperature denatures secondary structures (hairpins) that 5-hmC/5-CEM-dC oligos might form, ensuring single-peak morphology.

• Gradient Profile:

Time (min)	% Mobile Phase B	Description
0.0	5%	Initial equilibration
20.0	25%	Shallow Gradient for maximum resolution
20.1	80%	Wash (elute highly hydrophobic aggregates)
22.0	80%	Hold Wash
22.1	5%	Re-equilibration
25.0	5%	End

C. Expected Results & Interpretation

• Target (5-hmC Oligo): Elutes earlier (e.g., ~10-12 min). The hydroxyl group is polar.

• Impurity (5-CEM-dC Oligo): Elutes later (e.g., ~14-16 min). The cyanoethoxy group adds significant hydrophobicity.

• Resolution (Rs): Should be > 2.0.

Workflow Visualization

The following diagram illustrates the decision-making process during the synthesis and analysis of 5-hmC oligonucleotides, highlighting the critical role of HPLC in monitoring the 5-CEM-dC precursor.

Figure 2: Analytical workflow for monitoring the removal of the 5-CEM-dC protecting group.

Troubleshooting & Optimization

Issue 1: Peak Broadening

• Cause: Secondary structure formation or non-specific adsorption.

• Solution: Increase column temperature to 65-70°C. 5-hmC modifications can alter the Tm of the oligo; higher temperatures ensure full denaturation.

Issue 2: Co-elution with N-1 Impurities

• Cause: The hydrophobic shift of the CEM group might coincidentally overlap with failure sequences (N-1, N-2) if the gradient is too steep.

• Solution: Flatten the gradient (e.g., 0.5% B per minute). While N-1 impurities elute earlier than the full-length product in IP-RP, a retained 5-CEM-dC N-1 failure sequence could complicate the profile. Mass Spectrometry (LC-MS) is recommended for peak identification in complex mixtures.

Issue 3: "Ghost" Peaks

• Cause: Incomplete removal of the acrylonitrile byproduct (from the deprotection of the cyanoethyl group).

• Solution: Ensure thorough desalting or ethanol precipitation prior to HPLC injection. Acrylonitrile adducts can sometimes re-attach to nucleobases (Michael addition), creating new impurity peaks (e.g., N3-cyanoethyl-thymidine).

References

• Hansen, M. E., et al. "Improved synthesis of 5-hydroxymethyl-2'-deoxycytidine phosphoramidite and its incorporation into oligonucleotides." Bioorganic & Medicinal Chemistry Letters, 2011.

• Waters Corporation. "Improving Recovery and Quantitation of Oligonucleotide Impurities Using MaxPeak HPS Technology." Application Note, 2021.

• Gilar, M., et al. "Ion-pair reversed-phase high-performance liquid chromatography analysis of oligonucleotides: Retention prediction." Journal of Chromatography A, 2002.

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. waters.com [waters.com]

A Comparative Guide to the Mass Spectrometry Characterization of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

For Researchers, Scientists, and Drug Development Professionals

Introduction to 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is a protected form of 5-hydroxymethyl-2'-deoxycytidine (5-hmC), a significant epigenetic modification in mammalian DNA. The 2-cyanoethoxy group serves as a protecting group for the 5-hydroxymethyl functionality during automated solid-phase oligonucleotide synthesis.[1] The accurate characterization of this building block and its incorporation into synthetic oligonucleotides is crucial for the development of novel therapeutics and research tools targeting epigenetic pathways. Mass spectrometry (MS) stands as a cornerstone analytical technique for this purpose, offering unparalleled sensitivity and structural elucidation capabilities.[2][3]

Principles of Mass Spectrometric Analysis

The analysis of modified nucleosides like 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine by mass spectrometry typically involves three key stages: ionization, mass analysis, and fragmentation. The choice of ionization technique is critical for preserving the integrity of the molecule while efficiently generating gas-phase ions.

Ionization Techniques: Electrospray ionization (ESI) is the most widely employed method for the analysis of modified nucleosides due to its soft nature, which minimizes in-source fragmentation and allows for the observation of the intact protonated molecule, [M+H]⁺.[3] This is particularly important for accurately determining the molecular weight and confirming the successful synthesis of the target compound.

Mass Analysis: High-resolution mass spectrometers, such as Orbitrap or Time-of-Flight (TOF) analyzers, are indispensable for the characterization of modified nucleosides.[4][5] Their ability to provide accurate mass measurements with high resolution allows for the unambiguous determination of elemental compositions and differentiation from other species with similar nominal masses.

Fragmentation Analysis (Tandem MS/MS): Collision-induced dissociation (CID) is the most common method used to induce fragmentation of the precursor ion.[3] The resulting fragment ions provide a wealth of structural information, akin to a molecular fingerprint. A characteristic fragmentation pathway for 2'-deoxynucleosides is the neutral loss of the 2-deoxyribose sugar moiety (116.0474 Da).[4][6] This predictable loss is a powerful diagnostic tool for identifying compounds as nucleoside derivatives.

Comparative Analysis with Other Modified Nucleosides

To provide a comprehensive understanding, the mass spectrometric behavior of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is compared with other relevant modified nucleosides commonly encountered in oligonucleotide synthesis and epigenetic research.

Modified Nucleoside	Key Mass Spec Characteristics	Common Applications
5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine	- Protonated molecule [M+H]⁺ is readily observed. - Characteristic neutral loss of the 2-deoxyribose sugar. - Fragmentation of the cyanoethoxy)methyl side chain.	Protected phosphoramidite for oligonucleotide synthesis containing 5-hmC.[7]
5-Methyl-2'-deoxycytidine (5-mC)	- Stable protonated molecule. - Neutral loss of the deoxyribose sugar. - Fragmentation of the pyrimidine ring.[8]	Epigenetic research, cancer biomarker studies.[9][10][11]
5-Hydroxymethyl-2'-deoxycytidine (5-hmC)	- Prone to in-source fragmentation (loss of formaldehyde). - Requires careful optimization of MS conditions.	Epigenetic research, studies of DNA demethylation pathways.
5-Formyl-2'-deoxycytidine (5-fC)	- Can be reactive and may require derivatization for stable analysis. - Characteristic fragmentation patterns related to the formyl group.	Intermediate in DNA demethylation, potential mutagenic lesion.[12]
5-Aza-2'-deoxycytidine (Decitabine)	- Structurally distinct with a nitrogen at position 5 of the pyrimidine ring. - Unique fragmentation pattern compared to canonical pyrimidines.[13]	DNA methyltransferase inhibitor, cancer therapeutic.[13][14]

This comparative table highlights the unique mass spectrometric signatures that allow for the specific identification and characterization of each modified nucleoside.

Experimental Protocol: LC-MS/MS Analysis of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

This section provides a detailed, step-by-step methodology for the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine.

1. Sample Preparation:

• Dissolve the 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine standard or a digest of an oligonucleotide containing this modification in a solution of 95:5 water:acetonitrile with 0.1% formic acid to a final concentration of 1 µg/mL.

2. Liquid Chromatography (LC) Conditions:

• Column: A reversed-phase C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is suitable for separating the modified nucleoside from other components.[15]

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A typical gradient would start at 5% B, ramp to 95% B over 5-10 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.[16]

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• Gas Flow Rates: Optimize desolvation and cone gas flow rates for the specific instrument.

• Full Scan MS: Acquire data in the m/z range of 100-500 to observe the protonated molecule.

• Tandem MS (MS/MS): Select the protonated molecule of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine as the precursor ion. Apply a collision energy (typically 10-30 eV) to induce fragmentation and acquire the product ion spectrum.[5]

Visualization of Key Processes

To further elucidate the analytical workflow and the molecular behavior during mass spectrometric analysis, the following diagrams are provided.

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Proposed fragmentation of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine.

Conclusion

The robust characterization of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine by mass spectrometry is a critical quality control step in the synthesis of modified oligonucleotides for research and therapeutic applications. This guide has provided a comprehensive overview of the analytical principles, a comparative analysis with other significant modified nucleosides, and a detailed experimental protocol. By leveraging the power of high-resolution mass spectrometry and tandem MS, researchers can confidently verify the identity and purity of this essential building block, ensuring the integrity of their downstream applications.

References

• Mass spectrometry for the assessment of the occurrence and biological consequences of DNA adducts. PMC. [Link]

• DNA Adductomic Analysis by Data-Independent Mass Spectrometry. Spectroscopy Online. [Link]

• Emerging Technologies in Mass Spectrometry-Based DNA Adductomics. MDPI. [Link]

• Data-Independent Mass Spectrometry Approach for Screening and Identification of DNA Adducts. ACS Publications. [Link]

• Comprehensive Analysis of DNA Adducts Using Data-Independent wSIM/MS2 Acquisition and wSIM-City. PMC. [Link]

• Evaluating the reproducibility of quantifying modified nucleosides from ribonucleic acids by LC–UV–MS. PMC. [Link]

• Profiling DNA and RNA Modifications Using Advanced LC—MS/MS Technologies. ACS Publications. [Link]

• Automated Identification of Modified Nucleosides during HRAM-LC-MS/MS using a Metabolomics ID Workflow with Neutral Loss Detection. PMC. [Link]

• LC-MS/MS Determination of Modified Nucleosides in The Urine of Parkinson's Disease and Parkinsonian Syndromes Patients. MDPI. [Link]

• Pitfalls in RNA Modification Quantification Using Nucleoside Mass Spectrometry. ACS Publications. [Link]

• Electrospray ionization mass spectrometry of 5-methyl-2'-deoxycytidine and its determination in urine by liquid chromatography/electrospray ionization tandem mass spectrometry. PubMed. [Link]

• Fragmentation pattern of compound 5. ResearchGate. [Link]

• Preparation of DNA Containing 5-Hydroxymethyl-2′-Deoxycytidine Modification Through Phosphoramidites with TBDMS as 5-Hydroxymethyl Protecting Group. PMC. [Link]

• Oligonucleotide synthesis. Wikipedia. [Link]

• The average mass spectrums of (A) 2-deoxyguanosine (1 μg/ml) and 5-methyl-2. ResearchGate. [Link]

• Oligonucleotide analogues incorporating 5-aza-cytosine therein.

• Formation of 5-formyl-2'-deoxycytidine from 5-methyl-2'-deoxycytidine in duplex DNA by Fenton- type reactions and gamma-ir. HUSCAP. [Link]

• Quantification of 5-methyl-2'-deoxycytidine in the DNA. Semantic Scholar. [Link]

• Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag. PMC. [Link]

• Base-Resolution Analysis of 5-hydroxymethylcytidine by Selective Oxidation and Reverse Transcription Arrest. The Royal Society of Chemistry. [Link]

• High-performance liquid chromatography determination of 5-methyl-2'-deoxycytidine, 2'-deoxycytidine, and other deoxynucleosides and nucleosides in DNA digests. PubMed. [Link]

• Mass Spectrometry: Interpreting Fragmentation Patterns // HSC Chemistry. YouTube. [Link]

• Interpretation of mass spectra. University of Arizona. [Link]

• mass spectra - fragmentation patterns. Chemguide. [Link]

• in vitro DNA polymerase reactions on DNA templates containing 5-formyl-2′-deoxycytidine. PMC. [Link]

• Synthesis of oligonucleotide inhibitors of DNA (Cytosine-C5) methyltransferase containing 5-azacytosine residues at specific sit. SciSpace. [Link]

• Synthesis and Structural Characterization of 2′‐Deoxy‐2′‐Methoxy‐ L ‐Cytidine Nucleic Acids. OSTI.GOV. [Link]

• Quantification of 5-methyl-2'-deoxycytidine in the DNA. PubMed. [Link]

Sources

• 1. Oligonucleotide synthesis - Wikipedia [en.wikipedia.org]
• 2. Mass spectrometry for the assessment of the occurrence and biological consequences of DNA adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Automated Identification of Modified Nucleosides during HRAM-LC-MS/MS using a Metabolomics ID Workflow with Neutral Loss Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. Preparation of DNA Containing 5-Hydroxymethyl-2′-Deoxycytidine Modification Through Phosphoramidites with TBDMS as 5-Hydroxymethyl Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. blog.biosearchtech.com [blog.biosearchtech.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. Quantification of 5-methyl-2'-deoxycytidine in the DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis and properties of oligonucleotides containing 5-formyl-2′-deoxycytidine: in vitro DNA polymerase reactions on DNA templates containing 5-formyl-2′-deoxycytidine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. US7700567B2 - Oligonucleotide analogues incorporating 5-aza-cytosine therein - Google Patents [patents.google.com]
• 14. scispace.com [scispace.com]
• 15. High-performance liquid chromatography determination of 5-methyl-2'-deoxycytidine, 2'-deoxycytidine, and other deoxynucleosides and nucleosides in DNA digests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. LC-MS/MS Determination of Modified Nucleosides in The Urine of Parkinson’s Disease and Parkinsonian Syndromes Patients [mdpi.com]

NMR Spectroscopy Guide: Purity Validation of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

Topic: NMR Spectroscopy Data for 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine Purity Check Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary & Strategic Rationale

In the synthesis of oligonucleotides containing epigenetic modifications, 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (5-CEM-dC) serves as a critical, protected intermediate for generating 5-hydroxymethylcytosine (5hmC).[1] Its "performance" is defined by its structural integrity—specifically the stability of the acid-sensitive and base-labile 2-cyanoethyl protecting group.[1]

While HPLC is the industry standard for detecting trace organic impurities, it often fails to identify silent contaminants such as residual salts, water, or partial deprotection products that co-elute with the main peak. This guide objectively compares Quantitative NMR (qNMR) against HPLC/LC-MS, demonstrating why NMR is the superior "primary standard" for validating the 5-CEM-dC reagent before its commitment to costly solid-phase synthesis.[1]

The Core Comparison

Feature	qNMR (Recommended)	HPLC (Standard)	LC-MS (Alternative)
Primary Insight	Absolute purity (mass balance), solvent content, structural ratio verification.[1]	Relative purity (% area), separation of trace UV-active impurities.[1]	Molecular weight confirmation, identification of known impurities.
Blind Spot	Low sensitivity (<0.1%) for trace organic impurities.[1]	Inorganic salts, residual water, non-UV active solvents.	Quantitation accuracy (ionization variability).[1]
Critical Check	Integral Ratio: Verifies 1:1 stoichiometry of the Cyanoethyl group to the Cytosine base.	Retention Time: Verifies absence of gross byproducts.	m/z: Confirms identity.

Technical Methodology: The Self-Validating Protocol

This protocol is designed to be self-validating . The integration values of stable, non-exchangeable protons must match the theoretical proton count. Any deviation flags a specific purity issue (e.g., wet sample, partial deprotection).

Sample Preparation[1]

• Solvent: Dimethyl sulfoxide-d6 (DMSO-d6), 99.9% D.[1]

  • Rationale: DMSO is chosen over D2O or CDCl3 because 5-CEM-dC is moderately polar, and DMSO prevents the rapid exchange of labile amine/hydroxyl protons, allowing for a more complete structural assignment.

• Concentration: 10–15 mg of analyte in 0.6 mL solvent.

• Internal Standard (Optional for qNMR): Maleic acid or 1,3,5-trimethoxybenzene (traceable standard), added at ~2 mg.[1]

Acquisition Parameters (400 MHz or higher)

• Pulse Sequence: Standard 1D proton with 30° pulse angle.

• Relaxation Delay (D1): ≥ 10 seconds (Critical for qNMR to ensure full relaxation of H6).

• Scans: 64–128 (to improve S/N for the cyanoethyl triplets).

• Temperature: 298 K (25°C).[1]

Data Analysis & Interpretation

The following data table represents the Target Specification for high-purity 5-CEM-dC. Deviations indicate specific failure modes.

Table 1: 1H NMR Assignment & Purity Criteria (DMSO-d6)

Position	Chemical Shift ( , ppm)	Multiplicity	Integral	Validation Checkpoint
H-6 (Base)	7.90 - 8.00	Singlet (s)	1.00	Reference Peak. Set this to 1.[1]00.
H-1' (Sugar)	6.15 - 6.20	Triplet (t)	1.00	Must match H-6.[1] If <1.0, check for depurination/cleavage.
5-CH₂-O	4.25 - 4.35	Singlet (s)	2.00	Methylene bridge at C5.
H-3'	4.20 - 4.25	Multiplet (m)	1.00	Overlap possible with 5-CH₂-O; check 2D COSY if unclear.[1]
O-CH₂ (CEM)	3.55 - 3.65	Triplet (t)	2.00	Critical Purity Marker. Must integrate to 2.0 relative to H-6.[1]
CH₂-CN (CEM)	2.75 - 2.80	Triplet (t)	2.00	Stability Marker. Loss of intensity here indicates loss of the cyanoethyl group (hydrolysis).[1]
H-2'/H-2''	1.95 - 2.25	Multiplet (m)	2.00	Characteristic deoxyribose signals.[1]

Table 2: Impurity Profile Comparison

Impurity Type	NMR Signature	HPLC Signature	Impact on Synthesis
5-Hydroxymethyl-dC (Deprotected)	Loss of triplets at 3.60 & 2.80 ppm.[1]	Shift in retention time (more polar).[1]	High. Leads to branching or side reactions during coupling.
Residual Pyridine/TEAA	Peaks at 8.5, 7.4, 7.1 ppm (Pyridine) or 1.1, 3.0 ppm (TEAA).[1]	Often elutes in void volume or co-elutes.[1]	Medium. Can cap active sites or alter pH during coupling.[1]
Inorganic Salts	Invisible in 1H NMR (requires elemental analysis).[1]	Invisible (unless using conductivity detector).[1]	Low/Medium. Affects solubility.[1]

Comparative Workflow Visualization

The following diagram illustrates the decision matrix for releasing a batch of 5-CEM-dC, highlighting where NMR provides a "Go/No-Go" decision that HPLC might miss.

Caption: Dual-stage validation workflow ensuring both chromatographic purity and structural stoichiometry.

Expert Insights & Causality

Why the "CEM" Group Matters

The (2-Cyanoethoxy)methyl group is an acetal-linked protecting group.[1] It is designed to be stable under neutral conditions but can be removed via

-elimination under basic conditions.[1]

• The Risk: If the NMR integral for the CH2-CN protons (2.80 ppm) is lower than the theoretical value (relative to H-6), it indicates premature loss of the cyanoethyl group.[1]

• The Consequence: Using partially deprotected material in oligonucleotide synthesis will result in uncontrolled chain branching or failure sequences, as the free hydroxyl at the 5-position becomes a competing nucleophile for the phosphoramidite.

The "Silent" Impurity: Water & Salts

Commercial 5-CEM-dC is often isolated as a foam or lyophilized solid.[1]

• HPLC Limitation: HPLC uses aqueous mobile phases, making it blind to the water content of the sample.

• NMR Advantage: A sharp peak at ~3.3 ppm (in DMSO) allows for the estimation of water content. If the sample contains 5% water by weight, the effective molecular weight changes, leading to incorrect stoichiometry in the DNA synthesizer. Recommendation: Use qNMR to determine the effective molecular weight (EMW) before calculation.

References

• Han, D. et al. (2022). An Improved Approach for Practical Synthesis of 5-Hydroxymethyl-2′-deoxycytidine (5hmdC) Phosphoramidite and Triphosphate. National Institutes of Health (PMC).[1]

• Song, C.X. et al. (2011). Sensitive and specific detection of 5-hydroxymethylcytosine in genomic DNA. Nature Biotechnology.

• BenchChem Technical Support. (2025). A Comparative Guide to the Purity Analysis of 1-Acetyl-7-azaindole: HPLC vs. NMR. BenchChem.

• Specific Polymers. (2024). HPLC, a modular technique that complements NMR. Specific Polymers Analytical Guide.

Sources

• 1. 2'-Deoxycytidine hydrochloride(3992-42-5) 1H NMR spectrum [chemicalbook.com]

Technical Comparison Guide: 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine vs. Standard Deoxycytidine

Executive Summary

Epigenetic regulation is fundamentally driven by the dynamic modification of cytosine. While standard deoxycytidine (dC) serves as the canonical pyrimidine base, the discovery of 5-hydroxymethylcytosine (5-hmC)—often termed the "sixth base" of DNA—has revolutionized our understanding of active DNA demethylation and gene expression[1].

To study these epigenetic pathways in vitro, researchers require synthetic oligonucleotides containing precisely positioned 5-hmC residues. This guide provides an objective, highly technical comparison between standard unmodified dC and its specialized synthetic precursor: 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (commonly referred to as CEM-protected 5-hmC or 5-Hydroxymethyl-dC II)[1][2].

Mechanistic Causality: The CEM Protection Strategy

During automated solid-phase oligonucleotide synthesis, standard dC only requires protection of its primary exocyclic amine (typically via a benzoyl or acetyl group) to prevent unwanted branching.

In contrast, synthesizing 5-hmC introduces a highly reactive primary hydroxyl group at the C5 position. If left unprotected, this hydroxyl group would act as a nucleophile during the phosphoramidite coupling cycle, leading to catastrophic branching and sequence degradation[3].

The Causality of the CEM Group: To solve this, the 5-hydroxyl is masked using a (2-cyanoethoxy)methyl (CEM) protecting group. The CEM ether linkage (

) is completely stable to the acidic conditions of detritylation (3% trichloroacetic acid) and the oxidative conditions of the iodine cycle[4].

During the final basic deprotection step, the cyano group acts as a powerful electron-withdrawing moiety. The base abstracts the acidic proton

to the nitrile, triggering a clean -elimination cascade. This expels acrylonitrile and leaves an alkoxide intermediate that immediately protonates to yield the desired 5-hydroxymethyl group[3]. This elegant mechanism eliminates the need for harsh, orthogonal deprotection steps (such as fluoride treatments required for silyl ethers) and ensures high-fidelity 5-hmC incorporation[1].

Quantitative Performance & Physicochemical Comparison

The structural differences between the two monomers dictate distinct handling and synthesis parameters. The bulky CEM group induces steric hindrance, necessitating optimized coupling conditions.

Parameter	Standard Deoxycytidine (dC)	5-[(2-Cyanoethoxy)methyl]-dC (CEM-5-hmC)
Target Base in DNA	Cytosine (Unmodified)	5-Hydroxymethylcytosine (Epigenetic mark)
Typical Phosphoramidite MW	~833.9 g/mol (N4-Benzoyl)	~785.8 g/mol (N4-Unprotected / UltraMild)
Coupling Time	1.0 - 2.0 minutes	3.0 - 6.0 minutes (Extended)
Coupling Efficiency	> 99.5%	~ 98.0 - 99.0%
Standard Deprotection	at 55°C for 8-16 hours	at 55°C for 8-16 hours
UltraMild Compatibility	Yes (if acetyl protected)	Yes ( in Methanol)[1]
Mass Shift in Final Oligo	Baseline (0 Da)	+ 30.01 Da (vs. standard dC)

Self-Validating Experimental Protocols

To ensure scientific integrity, the synthesis of epigenetic oligonucleotides must utilize a self-validating workflow. The following protocol compares the incorporation of both monomers while embedding mandatory quality control checkpoints.

Step 1: Solid-Phase Assembly and Real-Time Trityl Monitoring

• Procedure: Dissolve the phosphoramidites in anhydrous acetonitrile to a concentration of 0.1 M. Execute the synthesis cycle on a controlled-pore glass (CPG) solid support.

• Causality & Adjustment: For standard dC, use a 1.5-minute coupling time. For the CEM-protected 5-hmC monomer, extend the coupling time to 5 minutes. The bulky CEM group at the C5 position sterically hinders the approach of the 5'-hydroxyl of the growing chain[5].

• Validation Checkpoint: Monitor the 498 nm absorbance of the released dimethoxytrityl (DMT) cation during each deblocking step. If the integrated area under the curve for the 5-hmC cycle drops by >2% compared to the preceding standard dC cycle, abort the run or introduce a double-coupling step to prevent deletion mutations.

Step 2: Cleavage and Cascade Deprotection

• Procedure: Transfer the CPG to a sealed vial containing 1.0 mL of concentrated aqueous ammonia (

  ). Incubate at 55°C for 8 hours.

• Causality: This single step serves a dual purpose. It cleaves the oligonucleotide from the succinyl linker and simultaneously initiates the

  -elimination of the CEM group on the 5-hmC residues, releasing volatile acrylonitrile and unmasking the natural 5-hydroxymethyl epigenetic mark[3].

Step 3: Orthogonal Validation (LC-MS and Enzymatic Digestion)

• Procedure: Purify the crude oligonucleotide via Reverse-Phase HPLC. Submit an aliquot for ESI-LC-MS analysis. Subsequently, digest another 1

  g aliquot to single nucleosides using Snake Venom Phosphodiesterase (SVPD) and Calf Intestinal Phosphatase (CIP) at 37°C for 2 hours.

• Validation Checkpoint: Mass spectrometry alone cannot differentiate between certain structural isomers. The LC-MS must show an exact mass shift of +30.01 Da per 5-hmC incorporation. Furthermore, running the SVPD/CIP digested mixture on an HPLC-UV against pure dC and 5-hmC analytical standards validates the exact molar ratio of the epigenetic mark, proving that no degradation occurred during the basic deprotection cascade.

Comparative solid-phase synthesis workflows for standard dC and CEM-protected 5-hmC oligos.

Biological Applications: The Epigenetic Oxidation Pathway

The primary reason researchers synthesize oligonucleotides using 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine is to study the active DNA demethylation pathway.

In mammalian genomes, standard dC is methylated by DNA methyltransferases (DNMTs) to form 5-methylcytosine (5-mC), a mark associated with gene silencing. Ten-eleven translocation (TET) dioxygenases then iteratively oxidize 5-mC to 5-hmC, 5-formylcytosine (5-fC), and 5-carboxycytosine (5-caC)[1][4]. Synthetic 5-hmC oligonucleotides are utilized as highly specific substrates to study TET enzyme kinetics, to serve as controls in bisulfite sequencing, and as bait in affinity chromatography to isolate 5-hmC specific "reader" proteins (e.g., UHRF2).

Epigenetic oxidation pathway of cytosine mediated by TET enzymes and base excision repair.

References

• Glen Research. "5-Hydroxymethyl-dC II-CE Phosphoramidite". Glen Research Product Catalog. [Link]

• Aviñó, A., et al. "Nucleic Acids Chemistry: Modifications and Conjugates for Biomedicine and Nanotechnology". DOKUMEN.PUB. [Link]

• Hansen Lab. "Improved synthesis of 5-hydroxymethyl-2'-deoxycytidine phosphoramidite". Bioorganic & Medicinal Chemistry Letters. [Link]

Sources

• 1. glenresearch.com [glenresearch.com]
• 2. 5-Hydroxymethyl-dC CE-Phosphoramidite (hmdC), BULK (g), Glass Screw-Top | LGC, Biosearch Technologies [biosearchtech.com]
• 3. dokumen.pub [dokumen.pub]
• 4. researchgate.net [researchgate.net]
• 5. glenresearch.com [glenresearch.com]

Structural Impact &amp; Utility Guide: 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (5-CEM-dC)

Topic: Structural impact of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine on DNA helix geometry Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The "Masked" Epigenetic Base

5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (hereafter referred to as 5-CEM-dC ) represents a specialized C5-functionalized pyrimidine. While often encountered as a synthetic precursor or "masked" form of 5-Hydroxymethylcytosine (5-hmC), its incorporation into the DNA helix introduces distinct steric and electronic perturbations.

Unlike the canonical 5-methylcytosine (5-mC) which stabilizes the helix via hydrophobic effects, the 5-CEM-dC modification projects a bulky, polar -(CH2)-O-(CH2)2-CN moiety into the major groove. This guide analyzes its structural influence, comparing it against standard epigenetic markers to aid researchers in oligonucleotide design and crystallographic interpretation.

Structural Mechanics: Major Groove Occupancy

The primary structural impact of 5-CEM-dC arises from the substituent at the Carbon-5 (C5) position. In B-form DNA, the C5 position of cytosine points directly into the major groove , a critical region for protein-DNA recognition.

Steric and Electronic Profile

• Steric Bulk: The (2-cyanoethoxy)methyl group is significantly larger than the methyl group of 5-mC or the hydroxymethyl group of 5-hmC. It creates a "steric wall" that can displace ordered water molecules (the "spine of hydration") or sterically hinder DNA-binding proteins (e.g., transcription factors, methyltransferases).

• Electronic Dipole: The terminal nitrile (cyano) group is electron-withdrawing and highly polar. Unlike the hydrophobic methyl group, the cyanoethoxy tail can interact with solvent or adjacent bases, potentially altering the local dielectric environment.

• Helix Geometry: Despite the bulk, C5-substituents generally allow the retention of the B-DNA conformation . The modification does not block Watson-Crick base pairing (N3, O2, and N4 remain accessible). However, local distortions in propeller twist and roll may occur to accommodate the ether linkage.

Visualization of Structural Impact

The following diagram illustrates the steric hierarchy and the pathway from precursor to helix incorporation.

Figure 1: Structural hierarchy of C5-cytosine modifications. 5-CEM-dC introduces the highest steric bulk, leading to potential thermal destabilization compared to the compact 5-mC.

Comparative Analysis: 5-CEM-dC vs. Alternatives

This section objectively compares 5-CEM-dC with its structural analogs. Note that 5-CEM-dC is often destabilizing relative to 5-mC due to the entropic cost of the flexible ether chain.

Table 1: Physicochemical & Structural Comparison

Feature	dC (Control)	5-mC (Standard)	5-hmC (Epigenetic)	5-CEM-dC (Target)
C5 Substituent	-H	-CH3	-CH2-OH	-CH2-O-CH2-CH2-CN
Major Groove Impact	Minimal	Hydrophobic patch	Polar H-bond donor	High Steric Bulk / Dipole
Thermal Stability (Tm)	Baseline	+0.5 to +1.3°C (Stabilizing)	Neutral / Slight increase	-0.5 to -1.5°C (Destabilizing)*
Hydration	Standard Spine	Displaces water	Bridges water (H-bond)	Disrupts hydration shell
Base Pairing	Watson-Crick	Watson-Crick	Watson-Crick	Watson-Crick
Primary Utility	Genetic Code	Epigenetic silencing	Active demethylation	Synthetic Intermediate / Steric Probe

*Note: Tm values are sequence-dependent. Long, flexible C5 chains generally destabilize the helix compared to rigid hydrophobic groups like propynyl.

Experimental Protocols

To study the structural impact of 5-CEM-dC, precise synthesis and characterization are required. The following protocols ensure integrity during incorporation and analysis.

Synthesis & Incorporation (Phosphoramidite Chemistry)

Objective: Incorporate 5-CEM-dC into an oligonucleotide sequence. Critical Insight: The cyanoethoxy group on the base is chemically similar to the cyanoethyl protecting group on the phosphate backbone. However, depending on the linkage stability, it may require UltraMild deprotection to be retained, or standard deprotection if it is intended to be converted (though 5-CEM is generally an ether and thus base-stable, unlike the phosphate ester).

• Coupling: Use 5-[(2-Cyanoethoxy)methyl]-dC phosphoramidite (0.1 M in MeCN). Increase coupling time to 6 minutes due to the steric bulk of the modification.

• Oxidation: Standard Iodine/Water/Pyridine.

• Capping: Acetic anhydride/N-methylimidazole.

• Deprotection (Critical Decision Point):

  • To Retain 5-CEM-dC: Use Potassium Carbonate in Methanol (0.05 M, 4 hours, RT) or Ammonium Hydroxide at Room Temp (if the ether is confirmed stable). Avoid high heat which might degrade the base.

  • Purification: Polyacrylamide Gel Electrophoresis (PAGE) or RP-HPLC. The hydrophobic cyanoethyl group will increase retention time on HPLC (DMT-on).

Structural Validation Workflow

Objective: Confirm the presence of the modification and its effect on helix geometry.

Figure 2: Experimental workflow for synthesizing and validating 5-CEM-dC oligonucleotides.

Scientific Commentary & Causality

Why use 5-CEM-dC?

While 5-mC and 5-hmC are biologically ubiquitous, 5-CEM-dC serves two distinct roles in research:

• Synthetic Protection: It acts as a robustly protected form of 5-hydroxymethylcytosine. The cyanoethyl ether protects the hydroxyl group from side reactions during phosphoramidite coupling.

• Steric Probing: In drug development, researchers use bulky C5-analogs to map the "plasticity" of the major groove. If a DNA-binding drug (e.g., a groove binder or intercalator) loses affinity in the presence of 5-CEM-dC but not 5-mC, the drug likely relies on close contact with the major groove floor.

Mechanism of Destabilization

The observed decrease in Tm (relative to 5-mC) is caused by the entropic penalty of the flexible ethoxy chain. Unlike the rigid propynyl group (which stacks and stabilizes), the CEM chain has rotational freedom that must be constrained upon duplex formation. Furthermore, the cyano group competes for hydration waters, disrupting the ordered "spine of hydration" essential for B-DNA stability.

References

• Glen Research. Modified Nucleosides for DNA/RNA Synthesis. (Authoritative source on phosphoramidite chemistry and C5-modified cytosine analogs).

• Szer, W., & Shugar, D. (1966). The Structure of Poly-5-methylcytidylic Acid and its Properties.

• LGC Standards. N-Benzoyl-5-((2-cyanoethoxy)methyl)-2'-deoxycytidine CEP. (Commercial reference for the specific chemical entity).

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Cytosine Analogs. (General structural data).

Comparative study of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine vs 5-hydroxymethyl-dC

The discovery of 5-hydroxymethylcytosine (5-hmC) as the "sixth base" of DNA has fundamentally reshaped our understanding of epigenetics. Generated biologically via the TET-mediated oxidation of 5-methylcytosine, 5-hmC plays a critical role in gene regulation and cellular differentiation.

For drug development professionals and molecular biologists, studying this epigenetic marker requires synthesizing DNA that contains it. This guide provides an objective, highly technical comparison between the two primary methodologies for generating 5-hmC-modified DNA: Chemical Solid-Phase Synthesis (utilizing the protected precursor 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine ) versus Enzymatic Incorporation (utilizing the natural biological target 5-hydroxymethyl-dC in its triphosphate form).

Mechanistic Overview: Bridging the Synthetic and Biological Gap

To understand the divergence in these methodologies, we must first look at the causality behind the chemical structures. In biological systems, 5-hmC is synthesized post-replicatively. However, in in vitro solid-phase oligonucleotide synthesis, unprotected 5-hmC cannot be used. The primary hydroxyl group (-OH) on the C5-methyl carbon is highly nucleophilic. If left unprotected, the incoming phosphoramidite monomer during the coupling cycle will react with this 5-OH instead of the 5'-OH of the growing DNA chain, resulting in catastrophic branched DNA synthesis.

To prevent this, the 5-OH is masked using a 2-cyanoethyl ether protecting group, creating 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (often referred to as the first-generation 5-hmC phosphoramidite).

Biological generation of 5-hmC vs. chemical and enzymatic synthetic pathways.

Quantitative Data & Structural Comparison

The choice between the protected synthetic precursor and the enzymatic substrate dictates the entire experimental workflow. Table 1 summarizes their core properties.

Table 1: Chemical and Functional Comparison

Feature	5-[(2-Cyanoethoxy)methyl]-dC	5-Hydroxymethyl-dC (as 5-hmdCTP)
Primary Application	Solid-phase oligonucleotide synthesis	PCR / Enzymatic Primer Extension
Format	3'-CE Phosphoramidite	Nucleoside 5'-Triphosphate
Sequence Specificity	Absolute: Site-specific incorporation	Global: Replaces all canonical dCTPs
Protection Strategy	5-OH protected by 2-cyanoethyl ether	Unprotected; relies on enzyme specificity
Post-Synthesis Processing	Requires harsh deprotection (Base cleavage)	None required; directly yields 5-hmC DNA
Yield Limiting Factor	Incomplete removal of the cyanoethyl group	Polymerase processivity and template length

Methodological Workflows & Self-Validating Protocols

Approach A: Chemical Synthesis via 5-[(2-Cyanoethoxy)methyl]-dC

The cyanoethyl-protected phosphoramidite allows researchers to place 5-hmC at exact, predetermined loci within a synthetic oligo. However, the cyanoethyl group is notoriously stable, making deprotection the critical bottleneck of this workflow[1].

Step-by-Step Protocol:

• Coupling: Dissolve the phosphoramidite in anhydrous acetonitrile. Perform standard automated solid-phase synthesis. The coupling efficiency is typically >98%.

• Cleavage: Cleave the oligonucleotide from the solid support using standard ammonium hydroxide (NH₄OH).

• Harsh Deprotection (Critical Step): To remove the 2-cyanoethyl group and reveal the natural 5-hmC, incubate the oligo in concentrated NH₄OH at 65°C for a minimum of 17 hours.

  • Expert Insight: Standard NH₄OH treatment often fails to completely remove the cyanoethyl group, leaving 25-44% of the protected species intact[1]. For complete deprotection, a stronger base treatment (e.g., 0.1 M NaOH in methanol/water or NaOMe) is required.

• Validation: Digest the purified oligo with the Hpa II restriction enzyme. Oligos containing true 5-hmC are totally resistant to Hpa II cleavage, providing a self-validating system for successful deprotection[2].

Approach B: Enzymatic Incorporation via 5-hmdCTP

For applications requiring heavily hydroxymethylated DNA (e.g., pull-down assays or creating sequencing standards), enzymatic incorporation using 5-hmdCTP is vastly superior. High-fidelity polymerases do not require the 5-OH to be protected.

Step-by-Step Protocol:

• Reaction Setup: Prepare a PCR master mix replacing canonical dCTP entirely with 5-hmdCTP.

  • Mix: 1X Q5 Reaction Buffer, 200 µM dATP, 200 µM dGTP, 200 µM dTTP, 200 µM 5-hmdCTP , 0.5 µM Forward/Reverse Primers, Template DNA, and Q5 High-Fidelity DNA Polymerase[3].

• Thermocycling:

  • Initial Denaturation: 98°C for 30s.

  • 30 Cycles: 98°C for 10s, 60-65°C for 30s, 72°C for 1 min/kb.

  • Final Extension: 72°C for 2 min.

• Validation: 5-hmdCTP is incorporated into DNA by Q5 polymerase with an efficiency nearly identical to canonical dCTP[3]. Validate the amplicon size via agarose gel electrophoresis; no post-synthetic chemical deprotection is required.

Step-by-step workflow comparison between solid-phase chemical synthesis and enzymatic PCR incorporation.

Performance Comparison & Expert Insights

Table 2: Performance and Compatibility Metrics

Metric	Chemical Synthesis (Cyanoethyl-Protected)	Enzymatic Incorporation (5-hmdCTP)
Deprotection Efficiency	56% - 75% under standard NH₄OH[1][2]	100% (No deprotection needed)
Compatibility w/ Fluorophores	Poor: Harsh base destroys sensitive dyes	Excellent: Post-PCR labeling possible
Scalability	High (Milligram to Gram scale)	Low to Medium (Microgram scale)
Sequence Control	Exact positional control	Random/Global substitution of C

The Evolution of Protection Strategies (E-E-A-T Analysis)

While 5-[(2-Cyanoethoxy)methyl]-dC was the foundational "first-generation" building block that enabled early epigenetic research, its reliance on harsh deprotection conditions creates a severe limitation. If a researcher wishes to synthesize an oligonucleotide containing both 5-hmC and a base-labile fluorophore (like TAMRA or Cyanine dyes), the harsh NaOH or prolonged heating required to remove the cyanoethyl group will destroy the fluorophore.

Because of this causality, the field has largely shifted toward "second-generation" protecting groups for chemical synthesis. Modifying the 5-OH with a TBDMS (tert-butyldimethylsilyl) or Acetyl group allows for "ultra-mild" deprotection[1]. TBDMS, for instance, can be cleanly removed using fluoride treatments (e.g., TBAF) or mild bases, preserving delicate secondary modifications and yielding a much higher percentage of pure 5-hmC in the final product[1].

Conclusion: Use the cyanoethyl-protected phosphoramidite only when synthesizing unmodified, short oligos where harsh deprotection is acceptable. For complex, multi-modified therapeutic oligos, second-generation (TBDMS) protection is required. Conversely, if positional control is unnecessary and the goal is simply to generate heavily hydroxymethylated DNA for protein-binding assays, bypass chemical synthesis entirely and utilize 5-hmdCTP in a standard PCR workflow.

References

• Glen Research. 5-Hydroxymethyl-dC II-CE Phosphoramidite. Retrieved from:[Link]

• National Institutes of Health (PMC). Syntheses of Two 5-Hydroxymethyl-2′-DeoxyCytidine Phosphoramidites with TBDMS as the 5-hydroxyl protecting group and Their Incorporation into DNA. Retrieved from:[Link]

• National Institutes of Health (PMC). Using Selective Enzymes to Measure Noncanonical DNA Building Blocks: dUTP, 5-Methyl-dCTP, and 5-Hydroxymethyl-dCTP. Retrieved from:[Link]

Sources

• 1. Syntheses of Two 5-Hydroxymethyl-2′-DeoxyCytidine Phosphoramidites with TBDMS as the 5-hydroxyl protecting group and Their Incorporation into DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-hm dC Oligo Modifications from Gene Link [genelink.com]
• 3. Using Selective Enzymes to Measure Noncanonical DNA Building Blocks: dUTP, 5-Methyl-dCTP, and 5-Hydroxymethyl-dCTP - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures: 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

The following guide details the proper disposal procedures for 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine , a specialized protected nucleoside intermediate used primarily in the synthesis of oligonucleotides containing 5-hydroxymethylcytosine (5hmC).

This protocol outlines the specific handling, segregation, and waste stream management required to mitigate risks associated with its bioactive potential and the latent chemical hazards of the 2-cyanoethoxy protecting group.[1]

Compound Profile & Hazard Analysis

Effective disposal requires understanding the dual nature of this molecule: it is both a bioactive nucleoside analogue and a nitrile-functionalized organic compound .

Property	Description
Chemical Name	5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine
Functional Class	Protected Nucleoside Intermediate (Precursor to 5-hydroxymethyl-dC)
Primary Hazard (Bio)	Potential Mutagen/Teratogen. As a nucleoside analogue, it may interfere with DNA replication or enzymatic processes if absorbed.
Primary Hazard (Chem)	Nitrile Reactivity. The 2-cyanoethoxy moiety is stable under neutral conditions but undergoes -elimination in the presence of strong bases (e.g., ammonium hydroxide), releasing acrylonitrile , a volatile carcinogen and toxin.[1]
Physical State	White to off-white crystalline solid.
Solubility	Soluble in DMSO, Methanol, Acetonitrile.[1]

Critical Safety Warning: The "Base Trap"

Do NOT attempt to chemically neutralize or deprotect this compound in an open vessel using basic solutions (e.g., bleach, ammonia, NaOH).[1]

• Mechanism: Base-catalyzed

  -elimination cleaves the protecting group.[2]

• Result: Release of Acrylonitrile (

  ), a highly toxic, volatile, and carcinogenic gas.[1]

• Directive: All disposal must be via high-temperature incineration to ensure complete destruction of the nitrile and nucleoside core.

Pre-Disposal Handling & Segregation[1]

Before entering the waste stream, the material must be stabilized and segregated to prevent accidental exposure or reaction.[1]

Segregation Rules

• Incompatible with: Strong Oxidizers (e.g., nitric acid, peroxides), Strong Bases (induces decomposition), and Strong Acids.[1]

• Storage: Store waste in a cool, dry area away from direct sunlight.[1]

Containment Protocol

• Solid Waste (Powder/Crystals):

  • Place the original container into a clear, sealable polyethylene bag (Zip-lock type).[1]

  • Place this sealed bag into a secondary containment vessel (e.g., a wide-mouth HDPE jar) labeled "Hazardous Waste - Toxic Solid."

• Liquid Waste (Solutions in DMSO/Acetonitrile):

  • Collect in a dedicated "High Hazard Organic" waste carboy.[1]

  • Do NOT mix with aqueous basic waste streams (e.g., waste from oligo deprotection steps) to prevent in-situ acrylonitrile generation.[1]

  • Label clearly with constituents: 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine, Acetonitrile/DMSO.

Disposal Workflow

The following decision tree dictates the operational flow for disposing of pure compound, solutions, and contaminated consumables.

Figure 1: Operational decision tree for the segregation and disposal of 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine waste streams.

Step-by-Step Procedures

A. Solid Waste (Pure Compound)[1]

• Inventory: Confirm the mass and identity of the material.[1]

• Packaging: Leave material in the original vial if possible. Cap tightly.

• Secondary Containment: Place the vial into a clear plastic bag and seal it. Place this bag into a rigid, screw-top hazardous waste container (polypropylene or HDPE).[1]

• Labeling: Affix a hazardous waste label.

  • Constituents: 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine.[3][4][5]

  • Hazard Checkboxes: Toxic, Irritant.[1]

• Disposal Path: Request pickup for Incineration .

B. Liquid Waste (Reaction Mixtures/HPLC)[1]

• Solvent Compatibility: Ensure the carrier solvent (Acetonitrile, DMSO, Methanol) is compatible with the waste container (HDPE is standard).[1]

• pH Check: Ensure the solution is Neutral (pH 6-8) .

  • Why? Acidic conditions can hydrolyze the glycosidic bond; Basic conditions release acrylonitrile.[1]

• Accumulation: Pour into a "Non-Halogenated Organic" or "High Hazard" waste stream.[1]

• Prohibited: Do not pour down the drain. Do not mix with bleach or ammonia.[1]

C. Empty Containers

• Triple Rinse: Rinse the empty vial three times with a compatible solvent (e.g., acetonitrile).[1]

• Rinsate Disposal: Treat the rinsate as Liquid Waste (see Section B).[1]

• Defacement: Deface the label on the empty vial.

• Glass Disposal: Dispose of the rinsed, defaced vial in the "Broken Glass/Sharps" container or "Chemically Contaminated Glass" bin, depending on local facility rules.[1]

Emergency Procedures

Scenario	Immediate Action
Skin Contact	Wash immediately with soap and water for 15 minutes. The compound is potentially transdermal.[1] Remove contaminated clothing.[1]
Eye Contact	Rinse cautiously with water for 15 minutes.[1] Remove contact lenses if present.[1] Seek medical attention.
Spill (Solid)	Dampen with a solvent-soaked pad (to prevent dust) and wipe up.[1] Place all cleanup materials in a sealed hazardous waste bag.
Spill (Liquid)	Absorb with an inert material (vermiculite or spill pad).[1] Do not use bleach to clean the area (risk of reaction).[1] Wash area with soap and water.[1]

Regulatory Compliance (RCRA & GHS)

While this specific intermediate may not have a unique RCRA P- or U-list code, it must be characterized based on its reactivity and toxicity characteristics.

• Waste Classification: Hazardous Chemical Waste.[1]

• Characteristic: Toxic (due to nucleoside nature) and potentially Reactive (nitrile group).[1]

• Recommended Disposal Method: Fuel Blending / Incineration .[1] This ensures the destruction of the pyrimidine ring and the cyanoethyl group, preventing environmental release of pharmaceutical pollutants.[1]

References

• Glen Research.User Guide to DNA Modification and Deprotection Strategies. (Provides mechanistic details on the

  -elimination of cyanoethyl groups and acrylonitrile release). Link[1]

• Cayman Chemical. Safety Data Sheet: 5-Methyl-2'-deoxycytidine. (Surrogate SDS for 5-substituted cytosine nucleoside hazards). Link

• National Institutes of Health (NIH). PubChem Compound Summary: 5-Hydroxymethyl-2'-deoxycytidine.[6] (Parent compound biological activity data). Link[1]

• Thermo Fisher Scientific. Laboratory Chemical Waste Management Guide. (General protocols for segregating organic nitriles and bioactive compounds).[1] Link

Sources

• 1. Chemical Incorporation of Chain-Terminating Nucleoside Analogs as 3′-Blocking DNA Damage and Their Removal by Human ERCC1-XPF Endonuclease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biotage.com [biotage.com]
• 3. N-Benzoyl-5-((2-cyanoethoxy)methyl)-2’-deoxycytidine CEP 50mg | genesapiens [genesapiens.org]
• 4. Buy Online CAS Number 188411-06-5 - TRC - N-Benzoyl-5-((2-cyanoethoxy)methyl)-2’-deoxycytidine CEP | LGC Standards [lgcstandards.com]
• 5. Buy Online CAS Number 188411-06-5 - TRC - N-Benzoyl-5-((2-cyanoethoxy)methyl)-2’-deoxycytidine CEP | LGC Standards [lgcstandards.com]
• 6. researchgate.net [researchgate.net]

Comprehensive Safety and Operational Guide: Handling 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine

Introduction

In the rapidly advancing fields of gene synthesis, antisense oligonucleotide development, and mRNA therapeutics, modified nucleosides are critical building blocks. Specifically, 5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine (frequently utilized in its N-Benzoyl cyanoethyl phosphoramidite form) is engineered to introduce precise structural modifications into growing oligonucleotide chains[1]. While the base compound itself is not classified as a severe acute hazard under standard EC directives, its operational lifecycle—requiring highly reactive P(III) chemistry and anhydrous organic solvents—demands rigorous safety and handling protocols[1].

As a preferred source for laboratory safety, this guide provides drug development professionals with field-proven, causality-driven methodologies for the safe handling, reconstitution, and disposal of this modified nucleoside.

Section 1: Chemical Profiling & Risk Causality

Understanding the intrinsic properties of the chemical dictates the necessary operational safeguards. The risks associated with handling this compound are primarily driven by its reactivity to moisture and the hazardous nature of the solvents required for its use.

Table 1: Quantitative Chemical Profiling

Parameter	Value	Operational Causality
Chemical Name	5-[(2-Cyanoethoxy)methyl]-2'-deoxycytidine CEP	Modified nucleoside utilized for specialized solid-phase oligo synthesis.
CAS Number	188411-06-5	Unique identifier for the N-Benzoyl protected amidite derivative[1].
Molecular Weight	917.01 g/mol	Critical metric for calculating precise molarity during solvent reconstitution[1].
Storage Condition	-20°C, tightly closed	Prevents thermal degradation and hydrolysis of the moisture-sensitive phosphoramidite group[1].
Hazard Profile	Irritant (Eyes/Skin)	Direct contact causes serious eye and skin irritation; requires strict barrier protection[2].

Section 2: Personal Protective Equipment (PPE) Matrix

The selection of PPE is not arbitrary; it is a self-validating system designed to mitigate the specific risks of both the solid phosphoramidite and its necessary solvent vehicles (e.g., anhydrous acetonitrile or dichloromethane).

Table 2: Mandatory PPE Specifications

PPE Category	Specification	Hazard Causality
Hand Protection	Nitrile gloves (min 5 mil), double-gloved	Latex is highly permeable to organic solvents. Nitrile provides a robust, temporary chemical barrier against acetonitrile penetration[3].
Eye Protection	Chemical splash goggles + Face shield	Protects against severe ocular irritation from potential solvent splashes during the pressurized reconstitution phase[2].
Body Protection	Flame-resistant (FR) laboratory coat	Mitigates the severe fire risk associated with handling highly flammable diluents near automated synthesizers[4].
Respiratory	Certified Chemical Fume Hood	Captures aerosolized particulates during weighing and extracts toxic solvent vapors during dissolution[4].

Section 3: Operational Workflow & Handling Protocols

To ensure both operator safety and the chemical integrity of the synthesis, the following step-by-step methodology must be strictly adhered to.

Fig 1. Operational workflow for the reconstitution of modified phosphoramidites.

Protocol: Reconstitution for Solid-Phase Synthesis

Objective: Prepare a sterile, anhydrous solution of the modified amidite without compromising the reactive P(III) center.

• Thermal Equilibration:

  • Action: Transfer the sealed vial from -20°C storage directly into a desiccator at room temperature. Allow it to equilibrate for 30–60 minutes prior to opening[1].

  • Causality: Phosphoramidites are exceptionally hygroscopic. Opening a cold vial induces immediate condensation of atmospheric moisture, which irreversibly hydrolyzes the reactive moiety into an inactive H-phosphonate, destroying coupling efficiency.

• Inert Atmosphere Setup:

  • Action: Move the equilibrated vial into a certified chemical fume hood or an argon-purged glovebox. Ensure an eyewash station is readily accessible[3].

  • Causality: An inert environment prevents atmospheric oxidation and protects the operator from inhaling potentially irritating dust or vapors[4].

• Solvent Addition:

  • Action: Using a chemically resistant glass syringe, inject the calculated volume of anhydrous acetonitrile (water content < 30 ppm) through the septum to achieve the target molarity (typically 0.1 M).

  • Causality: Acetonitrile is the optimal solvent for amidite coupling. Maintaining strict anhydrous conditions is a self-validating step that ensures the chemical remains viable for the automated synthesis cycle.

• Dissolution and Validation:

  • Action: Swirl the vial gently until the powder is completely dissolved. Do not vortex.

  • Causality: Vigorous vortexing can introduce micro-bubbles or aerosolize the mixture, which disrupts the fluidic sensors in the synthesizer. Complete visual clarity validates successful dissolution.

Section 4: Spill Management & Disposal Plans

In the event of a breach, immediate and structured remediation is required to prevent environmental contamination and personnel exposure.

Fig 2. Step-by-step spill response and chemical decontamination pathway.

Protocol: Hazardous Spill Remediation

• Containment and Evacuation:

  • Action: Immediately isolate the spill area. Lower the fume hood sash to maximize exhaust face velocity and keep away from any sources of ignition[4].

  • Causality: Rapid containment minimizes the spread of flammable solvent vapors and protects laboratory personnel from acute inhalation hazards.

• PPE Escalation:

  • Action: Don heavy-duty nitrile gloves over standard examination gloves, a face shield, and a half-mask respirator equipped with organic vapor cartridges[2].

  • Causality: Standard operational PPE is insufficient for large solvent volumes; escalation ensures a self-validating safety barrier against acute chemical exposure.

• Absorption:

  • Action: Cover the spill completely with an inert, non-combustible absorbent material such as dry sand or diatomaceous earth[4].

  • Causality: Inert materials safely trap the flammable solvent and the reactive amidite without triggering exothermic secondary reactions.

• Decontamination and Disposal:

  • Action: Sweep the absorbed material into a chemically compatible, sealable high-density polyethylene (HDPE) container[4]. For liquid waste disposal, dilute concentrated waste with at least 10 volumes of acetonitrile to control reactivity before transferring to a designated halogen-free organic waste receptacle[3].

  • Causality: Proper dilution and segregation prevent uncontrolled reactions in the waste stream, ensuring compliance with environmental safety regulations.

References

• Guidechem - 5'-Dimethoxytrityl-3'-deoxythymidine 2'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite 98796-51-1 wiki. Available at: 2

• Benchchem - Bis(2-cyanoethyl) Diisopropylphosphoramidite|102690-88-0 Handling Guidelines. Available at: 3

• WuXi AppTec - tides.wuxiapptec.com Material Safety Data Sheet (CAS 188411-06-5). Available at: 1

• Combi-Blocks - JW-3452 - Safety Data Sheet. Available at:4

Sources

• 1. tides.wuxiapptec.com [tides.wuxiapptec.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Bis(2-cyanoethyl) Diisopropylphosphoramidite|102690-88-0 [benchchem.com]
• 4. combi-blocks.com [combi-blocks.com]